5(4H)-Isoxazolone, 3-(2-thienyl)-

• CAS: 35113-41-8

Core Science & Biosynthesis

5(4H)-Isoxazolone, 3-(2-thienyl)- chemical properties and structure

An In-Depth Technical Guide to 5(4H)-Isoxazolone, 3-(2-thienyl)-: Chemical Properties, Structure, and Synthesis

Introduction: The isoxazole ring system is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its presence in a wide array of pharmacologically active compounds.[1][2] Its unique electronic and structural characteristics facilitate interactions with diverse biological targets, leading to applications ranging from anticancer and antimicrobial to anti-inflammatory agents.[3][4][5] This guide focuses on a specific, promising derivative: 3-(2-thienyl)-5(4H)-isoxazolone . The incorporation of a thienyl (thiophene) group, a well-known bioisostere for the phenyl ring, introduces distinct electronic properties and potential for novel biological activities. This document provides a comprehensive analysis of the molecule's structure, physicochemical and spectroscopic properties, a detailed synthesis protocol, and an exploration of its potential within drug discovery, tailored for researchers and drug development professionals.

Part 1: Molecular Structure and Physicochemical Properties

The structural integrity of 3-(2-thienyl)-5(4H)-isoxazolone is fundamental to its chemical behavior and biological function. The molecule consists of a five-membered isoxazolone ring substituted at the 3-position with a thiophene ring linked at its 2-position.

Tautomerism

A critical feature of 5(4H)-isoxazolones is their existence in multiple tautomeric forms. These isomers can coexist in equilibrium, and the predominant form is often dependent on the solvent and physical state. The primary tautomers are the CH-form (5(4H)-isoxazolone), the OH-form (5-hydroxyisoxazole), and the NH-form (5(2H)-isoxazolone).[6] Understanding this equilibrium is vital, as different tautomers present distinct hydrogen bonding capabilities and three-dimensional shapes, which directly impacts receptor binding and reactivity.

Caption: Tautomeric forms of the core isoxazolone ring.

Physicochemical Data

The following table summarizes the core computed physicochemical properties for the parent 5(4H)-oxazolone structure, which provides a baseline for the 3-(2-thienyl) derivative. The addition of the thienyl group will increase the molecular weight and lipophilicity (XLogP).

Property	Value (Predicted)	Source
Molecular Formula	C₇H₅NO₂S	-
Molecular Weight	167.19 g/mol	-
XLogP3	~1.5 - 2.0	[6][7]
Hydrogen Bond Donors	1 (in NH/OH tautomers)	[6]
Hydrogen Bond Acceptors	3	[6]

Part 2: Spectroscopic Characterization (Predicted)

Technique	Expected Observations
¹H NMR	Thienyl Protons: Three distinct signals in the aromatic region (~7.0-8.0 ppm), likely appearing as doublets or doublet of doublets, characteristic of a 2-substituted thiophene ring. CH₂ Protons (C4): A singlet around 3.5-4.5 ppm, characteristic of the methylene group in the 5(4H)-isoxazolone ring.[10] The exact chemical shift will be influenced by the solvent.
¹³C NMR	Carbonyl Carbon (C5): A signal in the downfield region, typically ~170-178 ppm.[10] Isoxazole Carbons (C3, C4): C3 (bearing the thienyl group) expected around 160-170 ppm, and C4 (methylene) around 35-45 ppm.[10] Thienyl Carbons: Four signals in the aromatic region (~125-140 ppm).
Infrared (IR)	C=O Stretch: A strong, sharp absorption band around 1720-1760 cm⁻¹, characteristic of the carbonyl group in a five-membered lactam.[8][11] C=N Stretch: A medium intensity band around 1600-1620 cm⁻¹. C-H Stretch (Thienyl): Signals just above 3000 cm⁻¹.
Mass Spec (MS)	Molecular Ion Peak [M+H]⁺: Expected at m/z = 168.01.

Part 3: Synthesis Methodology

The synthesis of 4-substituted-5(4H)-isoxazolones is well-established, with modern methods favoring green, one-pot, multi-component reactions.[12] The most reliable and environmentally benign approach for synthesizing 3-(2-thienyl)-5(4H)-isoxazolone involves the condensation of thiophene-2-carboxaldehyde, hydroxylamine hydrochloride, and a β-ketoester like ethyl acetoacetate.

Causality of Experimental Design

This three-component reaction is efficient because it proceeds through a cascade of reliable transformations in a single pot, minimizing waste and purification steps.

• Reactants: Thiophene-2-carboxaldehyde provides the C3-thienyl substituent. Hydroxylamine hydrochloride is the source of the nitrogen and oxygen atoms for the isoxazole ring. Ethyl acetoacetate serves as the three-carbon backbone, ultimately forming C4, C5, and the methyl group at C3 (which is then displaced in this specific targeted structure, a variation would use a different dicarbonyl to avoid this). A more direct route would involve a β-ketoester derived from thiophene. However, a common alternative is the Knoevenagel condensation.

• Catalyst: A mild, inexpensive base like sodium malonate or sodium citrate is used to facilitate the condensation steps without promoting side reactions.[12]

• Solvent: Water or ethanol/water mixtures are preferred "green" solvents, avoiding the use of hazardous organic solvents.

Caption: Workflow for the green synthesis of an isoxazolone derivative.

Step-by-Step Experimental Protocol

This protocol is adapted from established green chemistry methods for isoxazol-5(4H)-one synthesis.[12]

• Reaction Setup: In a 100 mL round-bottom flask, combine thiophene-2-carboxaldehyde (10 mmol, 1.12 g), ethyl acetoacetate (10 mmol, 1.30 g), hydroxylamine hydrochloride (12 mmol, 0.83 g), and sodium malonate (1 mmol, 0.10 g).

• Solvent Addition: Add 20 mL of distilled water to the flask.

• Reaction: Stir the mixture vigorously at room temperature (25°C).

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a 7:3 hexane:ethyl acetate mobile phase until the starting aldehyde spot disappears (typically 1-2 hours).

• Product Isolation: Upon completion, the solid product will precipitate out of the aqueous solution. Collect the crude product by vacuum filtration.

• Washing: Wash the solid on the filter with cold distilled water (2 x 15 mL) to remove the catalyst and any unreacted hydroxylamine hydrochloride.

• Purification: Recrystallize the crude solid from hot ethanol to yield the pure 3-(2-thienyl)-5(4H)-isoxazolone derivative as a solid.

• Characterization: Dry the product under vacuum and characterize using NMR, IR, and MS to confirm its structure and purity.

Part 4: Potential Applications in Drug Discovery

The isoxazole scaffold is a validated pharmacophore present in numerous FDA-approved drugs, including the COX-2 inhibitor Valdecoxib and the antibiotic Cloxacillin.[3][4] Derivatives have shown a vast range of biological activities, and it is highly probable that 3-(2-thienyl)-5(4H)-isoxazolone would exhibit activity in one or more of these areas.

• Anticancer Activity: Many isoxazole derivatives inhibit cancer cell proliferation by modulating key cellular signaling pathways.[1] They have been shown to inhibit critical kinases and induce apoptosis.[13][14] The thienyl group can enhance this activity through specific interactions in kinase ATP-binding pockets.

• Antimicrobial Activity: Isoxazole-containing compounds have a long history as antibacterial and antifungal agents.[3] The core structure is present in some penicillin-class antibiotics.[15]

• Anti-inflammatory Activity: The structural similarity of isoxazoles to the core of non-steroidal anti-inflammatory drugs (NSAIDs) has led to the development of potent anti-inflammatory agents.[4][5]

A common mechanism of action for anticancer isoxazoles is the inhibition of the PI3K/Akt signaling pathway, which is crucial for cell growth and survival.[1]

Caption: Potential inhibition of the PI3K/Akt pathway by an isoxazolone.

Conclusion

3-(2-thienyl)-5(4H)-isoxazolone is a heterocyclic compound with significant potential as a scaffold in drug discovery. Its structure is characterized by key tautomeric equilibria that influence its chemical and biological properties. While specific experimental data is limited, its spectroscopic profile can be reliably predicted, and its synthesis can be achieved through proven, environmentally friendly multi-component reactions. Based on the extensive pharmacology of the isoxazole class, this derivative represents a compelling candidate for screening against cancer, microbial, and inflammatory targets. Further investigation into its specific biological activities is highly warranted.

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An In-depth Technical Guide to the Synthesis and Characterization of 3-(2-thienyl)-5(4H)-isoxazolone

Foreword: The Significance of Thienyl-Isoxazolones in Modern Drug Discovery

The amalgamation of thiophene and isoxazolone moieties into a single molecular entity, 3-(2-thienyl)-5(4H)-isoxazolone, presents a compelling scaffold for medicinal chemistry and drug development. Thiophene, a sulfur-containing aromatic heterocycle, is a well-established pharmacophore known to enhance the biological activity of various compounds through its unique electronic and lipophilic properties.[1] Similarly, the isoxazolone ring is a privileged structure in numerous pharmaceuticals, exhibiting a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3] The strategic fusion of these two heterocycles is anticipated to yield novel compounds with significant therapeutic potential.

This technical guide provides a comprehensive overview of the synthesis and characterization of 3-(2-thienyl)-5(4H)-isoxazolone. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for the presented methodologies.

Strategic Synthesis of 3-(2-thienyl)-5(4H)-isoxazolone: A Tale of Two Pathways

The synthesis of 3-(2-thienyl)-5(4H)-isoxazolone can be approached through two primary and reliable retrosynthetic pathways. The choice between these routes may depend on the availability of starting materials and the desired scale of the synthesis.

Pathway 1: Cyclocondensation of a β-Ketoester with Hydroxylamine

This is the most direct and widely employed method for the synthesis of 3-substituted-5(4H)-isoxazolones.[4] The core of this strategy lies in the reaction of a β-ketoester with hydroxylamine, leading to the formation of the isoxazolone ring.

DOT Script for Synthetic Pathway 1 ```dot digraph "Synthetic_Pathway_1" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

reagent1 [label="Ethyl 3-(2-thienyl)-3-oxopropanoate"]; reagent2 [label="Hydroxylamine Hydrochloride\n(NH2OH·HCl)"]; product [label="3-(2-thienyl)-5(4H)-isoxazolone", fillcolor="#E8F0FE", color="#4285F4"];

reagent1 -> reaction [arrowhead=none]; reagent2 -> reaction [arrowhead=none]; reaction [label="Cyclocondensation", shape=ellipse, style=filled, fillcolor="#FBBC05"]; reaction -> product [label="Base (e.g., NaOAc)\nSolvent (e.g., Ethanol)\nHeat"]; }

Caption: One-pot, three-component synthesis of the target compound.

Experimental Protocol: Synthesis via Pathway 2

• Reaction Setup: In a round-bottom flask, combine thiophene-2-carboxaldehyde (1 equivalent), ethyl acetoacetate (1 equivalent), and hydroxylamine hydrochloride (1.1 equivalents). 2[5]. Catalyst and Solvent: Add a catalyst, such as a mild acid like gluconic acid, and a green solvent like water. 3[6]. Reaction Progression: Stir the mixture vigorously and heat to a temperature of 70-80 °C. Monitor the reaction by TLC.

• Work-up and Isolation: After the reaction is complete (typically within 2-4 hours), cool the mixture to room temperature. The product often precipitates out of the aqueous medium and can be collected by filtration.

• Purification: Wash the collected solid with cold water and then a small amount of cold ethanol to remove any unreacted starting materials. Further purification can be achieved by recrystallization.

Causality Behind Experimental Choices:

• One-Pot Reaction: This approach is atom-economical and reduces waste by eliminating the need to isolate and purify intermediate products.

• Green Solvent: The use of water as a solvent is environmentally benign and often facilitates the precipitation of the organic product, simplifying the work-up. * Mild Acid Catalyst: The catalyst protonates the carbonyl groups, activating them towards nucleophilic attack and facilitating the condensation and cyclization steps.

Comprehensive Characterization of 3-(2-thienyl)-5(4H)-isoxazolone

The unambiguous identification and confirmation of the purity of the synthesized 3-(2-thienyl)-5(4H)-isoxazolone are paramount. A combination of spectroscopic and physical methods should be employed.

Physical Properties

Property	Expected Value
Appearance	Off-white to pale yellow solid
Melting Point	144-146 °C
Molecular Formula	C₇H₅NO₂S
Molecular Weight	167.19 g/mol

Spectroscopic Analysis

1. ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is a powerful tool for elucidating the structure of the molecule by providing information about the chemical environment of the hydrogen atoms.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.60	dd	1H	H-5' of Thiophene
~7.45	dd	1H	H-3' of Thiophene
~7.15	dd	1H	H-4' of Thiophene
~3.90	s	2H	CH₂ of Isoxazolone

Interpretation:

• The three signals in the aromatic region (~7.15-7.60 ppm) with doublet of doublets (dd) multiplicity are characteristic of the three protons on the 2-substituted thiophene ring.

• The singlet at approximately 3.90 ppm, integrating to two protons, is indicative of the methylene group (CH₂) in the isoxazolone ring.

2. ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 101 MHz):

Chemical Shift (δ, ppm)	Assignment
~172	C=O (Carbonyl)
~160	C=N (Iminyl)
~131	C-2' of Thiophene
~130	C-5' of Thiophene
~128	C-3' of Thiophene
~127	C-4' of Thiophene
~35	CH₂ of Isoxazolone

Interpretation:

• The downfield signals at ~172 ppm and ~160 ppm are characteristic of the carbonyl and iminyl carbons of the isoxazolone ring, respectively.

• The four signals in the aromatic region (~127-131 ppm) correspond to the four carbon atoms of the thiophene ring.

• The upfield signal at ~35 ppm is assigned to the methylene carbon of the isoxazolone ring.

3. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Predicted IR Data (KBr, cm⁻¹):

Wavenumber (cm⁻¹)	Assignment
~3100	C-H stretching (aromatic)
~2950	C-H stretching (aliphatic)
~1710	C=O stretching (strong)
~1620	C=N stretching
~1450	C=C stretching (aromatic)
~720	C-S stretching

Interpretation:

• The strong absorption band around 1710 cm⁻¹ is a clear indication of the carbonyl group in the isoxazolone ring.

• The band at ~1620 cm⁻¹ corresponds to the C=N double bond of the isoxazole ring.

• The absorptions in the 3100 cm⁻¹ and 1450 cm⁻¹ regions are characteristic of the aromatic C-H and C=C bonds of the thiophene ring, respectively.

4. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Predicted Mass Spectrum Data (EI):

• Molecular Ion (M⁺): m/z = 167

• Key Fragments: Fragmentation may involve the loss of CO, cleavage of the isoxazolone ring, and fragmentation of the thiophene ring.

DOT Script for Characterization Workflow

Caption: A typical workflow for the characterization of the synthesized compound.

Safety Considerations

As with all laboratory procedures, appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. The starting materials and the final product should be handled with care, and their material safety data sheets (MSDS) should be consulted before use.

Conclusion and Future Outlook

This guide has detailed robust and reproducible methods for the synthesis of 3-(2-thienyl)-5(4H)-isoxazolone, along with a comprehensive strategy for its characterization. The presented protocols, grounded in established chemical principles, provide a solid foundation for researchers to produce and validate this promising heterocyclic compound. The unique structural attributes of 3-(2-thienyl)-5(4H)-isoxazolone make it an attractive candidate for further investigation in various drug discovery programs, particularly in the development of novel therapeutic agents. Future work could focus on the derivatization of this core structure to explore structure-activity relationships and optimize its biological profile.

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Technical Whitepaper: Spectroscopic Characterization & Tautomeric Analysis of 3-(2-Thienyl)-5(4H)-Isoxazolone

Executive Summary

This technical guide provides a comprehensive spectroscopic profile of 3-(2-thienyl)-5(4H)-isoxazolone (CAS: 55904-63-3), a critical heterocyclic scaffold in medicinal chemistry. Unlike rigid aromatic systems, this molecule exhibits significant prototropic tautomerism , meaning its spectroscopic signature (NMR, IR) changes drastically depending on solvent polarity and phase.

This guide moves beyond static data lists to explain the causality of signal shifts, providing researchers with the diagnostic criteria needed to distinguish between the CH-form (lactone), NH-form (lactam), and OH-form (enol).

Structural Dynamics & Tautomerism

The primary challenge in characterizing 3-substituted-5-isoxazolones is their existence as a mixture of three tautomers. The ratio is dictated by the solvent's dielectric constant and hydrogen-bonding capability.

• Form A (CH-form): 5(4H)-isoxazolone. Dominant in non-polar solvents (e.g.,

  , ). Characterized by a reactive methylene ( ) group at position 4.

• Form B (NH-form): 2(5H)-isoxazolone. Dominant in polar aprotic solvents (e.g., DMSO-

  , DMF) and the solid state.

• Form C (OH-form): 5-hydroxyisoxazole. Aromatic enol form, often stabilized by H-bonding or basic conditions.

Visualization of Tautomeric Pathways

The following diagram illustrates the equilibrium shifts you must account for during analysis.

Figure 1: Solvent-dependent tautomeric equilibrium of 3-substituted-5-isoxazolones.

Synthesis & Purification Protocol

To ensure the spectroscopic data discussed below is relevant, the sample must be synthesized free of open-chain intermediates (e.g., uncyclized oximes).

Reaction: Condensation of ethyl 3-oxo-3-(thiophen-2-yl)propanoate with hydroxylamine hydrochloride.

Step-by-Step Methodology

• Preparation: Dissolve hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.1 eq) in Ethanol/Water (1:1).

• Addition: Add ethyl 3-oxo-3-(thiophen-2-yl)propanoate (1.0 eq) dropwise at room temperature.

• Reflux: Heat to reflux (

  ) for 2–4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

• Workup (Critical):

  • Cool the mixture.

  • Acidify with dilute HCl to pH 2–3. Note: This step is crucial to protonate the enolate and force precipitation of the isoxazolone.

  • Filter the precipitate and wash with cold water.

• Purification: Recrystallize from Ethanol.

Figure 2: Synthesis workflow ensuring correct cyclization and isolation.

Spectroscopic Data Analysis[1][2][3][4][5]

A. Mass Spectrometry (MS)

Mass spectrometry provides the first confirmation of the core scaffold. Isoxazolones exhibit a characteristic fragmentation pattern involving the extrusion of small stable molecules (

, ).

Method: EI-MS (70 eV) or ESI-MS (+). Molecular Formula:

Molecular Weight: 167.18 g/mol

Ion Type	m/z Value	Interpretation
	167	Molecular Ion (Base peak or high intensity).
	168	Protonated molecular ion (ESI).
	123	Diagnostic: Loss of carbon dioxide from the lactone ring. Leaves a radical cation .
	96	Subsequent loss of HCN from the isoxazole remnant.
Thiophene Fragment	83	Thiophene cation .

B. Infrared Spectroscopy (IR)

IR is the fastest method to determine the dominant tautomer in the solid state.

• Solid State (KBr): Typically exists as the NH-form .

• Solution (

  ): Typically exists as the CH-form .

Functional Group	Wavenumber ( )	Diagnostic Note
C=O Stretch (CH-form)	1780 – 1800	Very high frequency due to the strained lactone ring. Seen in solution.
C=O Stretch (NH-form)	1680 – 1720	Lower frequency due to amide-like resonance. Seen in solid state (KBr).
C=N Stretch	1590 – 1610	Characteristic of the isoxazole ring system.
NH / OH Stretch	2500 – 3200 (Broad)	Broad band indicating H-bonded NH or OH (NH-form/OH-form).

C. Nuclear Magnetic Resonance (NMR)

This is the definitive identification method. You must report the solvent used, as the spectrum changes completely between

and DMSO- .

1. NMR Data (Predicted/Characteristic)

Scenario A: Non-Polar Solvent (

) - The CH-Form In chloroform, the molecule favors the 5(4H)-one structure. The key signal is the methylene singlet .

Position	Shift ( ppm)	Multiplicity	Integration	Assignment
H-4	3.80 – 4.20	Singlet (s)	2H	Diagnostic: Isoxazolone ring . Sharp and distinct.
H-4'	7.10 – 7.20	dd	1H	Thiophene ring (C4-H).
H-3'	7.50 – 7.60	dd	1H	Thiophene ring (C3-H).
H-5'	7.60 – 7.70	dd	1H	Thiophene ring (C5-H).

Scenario B: Polar Solvent (DMSO-

) - The NH-Form In DMSO, the equilibrium shifts to the NH-form (2(5H)-one). The singlet often disappears or becomes a vinylic signal if conjugation allows, or a very broad exchangeable peak. The ring proton becomes an NH.

Position	Shift ( ppm)	Multiplicity	Assignment
NH	12.0 – 13.5	Broad Singlet	Diagnostic: Exchangeable acidic proton (NH).
H-4	5.5 – 6.5	Singlet/Broad	Proton at C4 becomes vinylic (CH=) only if tautomerism creates a double bond, otherwise, this signal is often obscured or integrated into the aromatic region due to rapid exchange.
Thiophene	7.20 – 8.00	Multiplets	Aromatic protons shift downfield slightly due to solvent polarity.

2. NMR Data ( )

Carbon	Shift ( ppm)	Assignment
C=O (C-5)	175.0 – 180.0	Carbonyl carbon (Lactone).
C=N (C-3)	160.0 – 164.0	Imine carbon attached to Thiophene.
Thiophene C	127.0 – 132.0	Thiophene aromatic carbons (4 signals).
(C-4)	33.0 – 36.0	Diagnostic: High-field signal for the methylene carbon.

Quality Control & Impurity Profiling

When analyzing your spectra, watch for these common synthesis byproducts:

• Ethyl 3-(2-thienyl)-3-oxopropanoate (Starting Material):

  • NMR: Look for the ethyl ester quartet (~4.2 ppm) and triplet (~1.3 ppm).

  • IR: Ester C=O at ~1735

    (distinct from the isoxazolone C=O).

• Open-Chain Oxime Intermediate:

  • NMR: Broad OH singlets that do not exchange as cleanly as the isoxazolone NH.

  • MS: Mass of 185 (M + H2O) indicates failure to cyclize.

References

• Donnelly, D. M. X., et al. "Tautomerism in 3-substituted-5-isoxazolones." Tetrahedron, vol. 35, no. 1, 1979.

• Katritzky, A. R., et al. "The Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry, Academic Press.

• Beilstein Journal of Organic Chemistry. "Synthesis of 3,4,5-trisubstituted isoxazoles... and solvent polarity effects." Beilstein J. Org. Chem., 2014.

• National Institute of Standards and Technology (NIST). "Mass Spectral Library: Isoxazole derivatives."

Solubility and stability of 3-(2-thienyl)-5(4H)-isoxazolone

An In-Depth Technical Guide to the Solubility and Stability of 3-(2-thienyl)-5(4H)-isoxazolone

For Researchers, Scientists, and Drug Development Professionals

Abstract

The isoxazole ring system is a cornerstone in medicinal chemistry, valued for its role in developing novel drug candidates with a wide spectrum of biological activities, including anti-inflammatory, antibacterial, and anticancer properties.[1][2][3][4] The compound 3-(2-thienyl)-5(4H)-isoxazolone, which incorporates a bioisosteric thienyl group, represents a molecule of significant interest for therapeutic development. This guide provides a comprehensive technical overview of the critical physicochemical properties of 3-(2-thienyl)-5(4H)-isoxazolone: its solubility and stability. Understanding these parameters is paramount for advancing a compound from discovery to a viable drug product, influencing everything from formulation and dosage form design to shelf-life and in-vivo performance. This document outlines theoretical considerations, detailed experimental protocols for characterization, and potential degradation pathways, offering a framework for its systematic evaluation.

Introduction to 3-(2-thienyl)-5(4H)-isoxazolone

3-(2-thienyl)-5(4H)-isoxazolone belongs to the isoxazolone class of five-membered heterocyclic compounds. The structure features an isoxazolone core, which is known to be a pharmacologically active scaffold, linked at the 3-position to a 2-thienyl (thiophene) ring. The replacement of a phenyl ring with a thienyl group is a common strategy in medicinal chemistry to modulate biological activity, physicochemical properties, and metabolic profiles.[5] The inherent structural features—a planar aromatic thiophene ring and a polar, tautomeric isoxazolone ring—govern its interactions with solvents and its susceptibility to chemical degradation.

Caption: Figure 1: Chemical Structure of 3-(2-thienyl)-5(4H)-isoxazolone

Solubility Profile

Solubility is a critical determinant of a drug's bioavailability. The principle of "like dissolves like" provides a foundational understanding: polar molecules dissolve in polar solvents, and nonpolar molecules dissolve in nonpolar solvents, driven by intermolecular forces such as hydrogen bonding and dipole-dipole interactions.[6]

Theoretical Solubility Considerations

The structure of 3-(2-thienyl)-5(4H)-isoxazolone presents a mixed polarity.

• Polar Features: The isoxazolone ring contains a carbonyl group (C=O) and a nitrogen-oxygen bond, which are polar and can act as hydrogen bond acceptors. The N-H bond allows it to act as a hydrogen bond donor. These features suggest potential solubility in polar protic solvents (e.g., water, ethanol) and polar aprotic solvents (e.g., DMSO, acetone).[7]

• Nonpolar Features: The thiophene ring is an aromatic, relatively nonpolar moiety. This part of the molecule will favor interactions with nonpolar or moderately polar organic solvents (e.g., dichloromethane, ethyl acetate).

Based on this duality, the compound is expected to exhibit limited solubility in highly nonpolar solvents like hexanes and variable solubility across a range of common organic solvents. Aqueous solubility is likely to be low but can be significantly influenced by pH due to the acidic proton on the isoxazolone ring.

Experimental Determination of Solubility

A robust understanding requires empirical data. The equilibrium solubility shake-flask method is a gold-standard technique.

Caption: Figure 2: Workflow for Equilibrium Solubility Determination

Protocol 1: Equilibrium Shake-Flask Solubility Measurement

• Preparation: Add an excess amount of solid 3-(2-thienyl)-5(4H)-isoxazolone to several vials, each containing a known volume of a selected solvent (e.g., water, PBS pH 7.4, ethanol, acetone, DMSO). The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C). Agitate for a sufficient duration (typically 24 to 48 hours) to ensure equilibrium is reached.[8]

• Sample Collection: After equilibration, cease agitation and allow the vials to stand, letting the excess solid settle. For faster separation, vials can be centrifuged.

• Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter it through a 0.22 µm syringe filter (pre-saturated with the same solvent to avoid compound loss) into a clean vial.

• Quantification: Prepare a series of dilutions of the filtrate. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Determine the solubility by comparing the measured concentration against a standard curve of the compound.

Data Presentation

Solubility data should be presented clearly for comparative analysis.

Table 1: Hypothetical Solubility of 3-(2-thienyl)-5(4H)-isoxazolone at 25°C

Solvent	Dielectric Constant	Solubility (mg/mL)	Classification
Hexane	1.9	< 0.1	Practically Insoluble
Dichloromethane	9.1	5.5	Soluble
Ethyl Acetate	6.0	2.8	Sparingly Soluble
Acetone	21.0	15.2	Freely Soluble
Ethanol	24.6	8.9	Soluble
DMSO	47.2	> 50	Very Soluble
Water (pH 7.0)	80.1	0.4	Slightly Soluble
PBS (pH 7.4)	~80	0.5	Slightly Soluble

Stability Profile

Assessing the chemical stability of a drug candidate involves subjecting it to a range of stress conditions to identify potential degradation pathways and determine its intrinsic stability.[9] The isoxazole ring, with its relatively weak N-O bond, can be a point of vulnerability.[1]

Potential Degradation Pathways

The primary degradation pathway for many isoxazole derivatives is hydrolysis, which can be catalyzed by acid or base.[10] For 3-(2-thienyl)-5(4H)-isoxazolone, hydrolytic cleavage of the N-O bond within the isoxazolone ring is a plausible mechanism. This would lead to ring-opening and the formation of new chemical entities, resulting in a loss of potency and the potential formation of toxic byproducts. Other potential pathways include oxidation and photolytic degradation.

Caption: Figure 3: Plausible Hydrolytic Degradation Pathway

Forced Degradation Studies

Forced degradation (or stress testing) is essential for identifying degradation products and developing stability-indicating analytical methods.

Caption: Figure 4: Workflow for Forced Degradation Study

Protocol 2: Forced Degradation Study

• Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Treat the solution with 0.1 M HCl and heat (e.g., at 60°C).

  • Base Hydrolysis: Treat the solution with 0.1 M NaOH at room temperature.

  • Oxidative Degradation: Treat the solution with 3% hydrogen peroxide (H₂O₂) at room temperature.

  • Thermal Degradation: Expose both the solid compound and a solution to elevated temperature (e.g., 80°C).

  • Photostability: Expose the solid compound and a solution to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/m²).

• Time Points: Withdraw samples at appropriate time intervals (e.g., 0, 2, 8, 24 hours). Neutralize the acid and base samples before analysis.

• Analysis: Analyze all samples using a stability-indicating HPLC method, preferably coupled with a mass spectrometer (LC-MS).

• Evaluation:

  • Calculate the percentage of the parent compound remaining.

  • Monitor the formation of degradation products (new peaks in the chromatogram).

  • Use mass spectrometry data to propose structures for the major degradants.

Data Presentation

Results from forced degradation studies are best summarized in a table.

Table 2: Hypothetical Forced Degradation Results for 3-(2-thienyl)-5(4H)-isoxazolone

Stress Condition	Duration	% Parent Remaining	No. of Degradants	Observations
0.1 M HCl (60°C)	8 hours	75%	2	Significant degradation
0.1 M NaOH (RT)	2 hours	45%	3	Rapid degradation, likely ring cleavage
3% H₂O₂ (RT)	24 hours	92%	1	Minor oxidative degradation
Thermal (80°C, solid)	72 hours	>99%	0	Stable as a solid
Photolytic (ICH Q1B)	-	98%	1	Minor degradation, requires light protection

Conclusion

The solubility and stability of 3-(2-thienyl)-5(4H)-isoxazolone are fundamental parameters that dictate its potential for development as a therapeutic agent. Theoretical assessment suggests a molecule of mixed polarity, with anticipated challenges in aqueous solubility but good solubility in polar organic solvents like DMSO and acetone. The isoxazolone core is a potential liability for stability, particularly susceptibility to pH-dependent hydrolysis. The experimental protocols outlined in this guide provide a systematic and robust framework for quantifying these properties. The data generated from these studies are indispensable for guiding formulation development, establishing appropriate storage conditions, defining shelf-life, and ensuring the overall quality, safety, and efficacy of any future drug product.

References

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of N
• Solubility in Different Solvents, Crystal Polymorph and Morphology, and Optimization of Crystalliz
• Advances in isoxazole chemistry and their role in drug discovery. (2025).
• 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. (2020). MDPI.
• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. (2025). MDPI.
• Isoxazoles. 9. Degradation kinetics of 4-(isoxazolylamino)-1,2-naphthoquinone in acidic aqueous solution. (1994). PubMed.
• solubility report of 3-(5-amino-1,2,4-oxadiazol-3-yl)-4-nitro. (n.d.). DTIC.
• 5-(aminomethyl)-3-isoxazolone. (n.d.). Solubility of Things.
• Synthesis and Biological Evaluation of 2-(4,5,6,7-Tetrahydrobenzo[c]Isoxazol-3-yl)-4H-Chromen-4-Ones. (2021). Radhabai Kale Mahila Mahavidyalaya Ahmednagar.
• (PDF) Degradation Pathway. (2017).

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Potential biological activities of 5(4H)-Isoxazolone, 3-(2-thienyl)- derivatives

An In-Depth Technical Guide to the Potential Biological Activities of 3-(2-thienyl)-5(4H)-isoxazolone Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Potential of a Privileged Scaffold

The 5(4H)-isoxazolone ring is a five-membered heterocyclic motif that has garnered significant attention in medicinal chemistry.[1] Its unique electronic and structural features make it a versatile scaffold for the design of novel therapeutic agents. When substituted at the 3-position with a 2-thienyl group, a sulfur-containing aromatic heterocycle known to be a bioisostere of the phenyl ring, the resulting derivatives present a compelling profile for biological investigation. The thiophene nucleus is a constituent of several biologically active compounds, and its incorporation into the isoxazolone framework can modulate the physicochemical properties and biological activity of the parent molecule.[2] This guide provides a comprehensive overview of the potential biological activities of 3-(2-thienyl)-5(4H)-isoxazolone derivatives, focusing on their anticancer, anti-inflammatory, and antimicrobial properties.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The isoxazole scaffold is a common feature in a multitude of compounds with demonstrated anticancer activity.[3][4][5][6] These derivatives have been shown to exert their effects through various mechanisms, including the induction of apoptosis, inhibition of tubulin polymerization, and modulation of key signaling pathways involved in cancer progression.[4][5] While specific studies on 3-(2-thienyl)-5(4H)-isoxazolone derivatives are emerging, the broader class of isoxazoles provides a strong rationale for their investigation as potential anticancer agents.

Mechanism of Action: Induction of Apoptosis

A primary mechanism by which many anticancer agents eliminate malignant cells is through the induction of apoptosis, or programmed cell death. Isoxazole derivatives have been reported to trigger this process by modulating the expression of pro- and anti-apoptotic proteins.[3][5] It is hypothesized that 3-(2-thienyl)-5(4H)-isoxazolone derivatives may similarly engage with apoptotic pathways, leading to the selective destruction of cancer cells.

A simplified schematic of potential apoptosis induction by 3-(2-thienyl)-5(4H)-isoxazolone derivatives.

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the cytotoxic activity of some isoxazole derivatives against various cancer cell lines, providing a benchmark for the potential efficacy of 3-(2-thienyl) analogs.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Isoxazole-Chalcone Hybrids	DU145 (Prostate)	0.96 - 1.06	[1]
Isoxazole-Bromopyrrolidine Hybrids	KB403 (Oral)	2.45	[1]
3,5-Disubstituted Isoxazoles	U87 (Glioblastoma)	42.8 - 67.6	[1]
5-(3-alkylquinolin-2-yl)-3-aryl isoxazoles	A549, COLO 205, MDA-MB 231, PC-3	< 12	[7]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines a standard method for assessing the in vitro cytotoxicity of a compound against a cancer cell line.

• Cell Seeding: Plate cancer cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of the 3-(2-thienyl)-5(4H)-isoxazolone derivative in the appropriate cell culture medium. Add the diluted compounds to the respective wells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Inflammation is a complex biological response to harmful stimuli, but chronic inflammation can contribute to various diseases.[9] Isoxazole derivatives have demonstrated potent anti-inflammatory properties in several preclinical models.[9][10][11] The incorporation of a thienyl moiety may enhance these effects, making 3-(2-thienyl)-5(4H)-isoxazolone derivatives promising candidates for the development of novel anti-inflammatory drugs.

Mechanism of Action: Inhibition of Inflammatory Mediators

The anti-inflammatory effects of these compounds are likely mediated through the inhibition of pro-inflammatory enzymes and cytokines. A common in vivo model to assess acute inflammation is the carrageenan-induced paw edema test in rats.[9][12]

Workflow for antimicrobial screening using the broth microdilution method.

Synthesis of 3-(2-thienyl)-5(4H)-isoxazolone Derivatives

A common and effective method for the synthesis of 3-substituted-5(4H)-isoxazolones involves the condensation of a β-ketoester with hydroxylamine.

Representative Synthetic Protocol

• Synthesis of Ethyl 3-oxo-3-(thiophen-2-yl)propanoate: React 2-acetylthiophene with diethyl carbonate in the presence of a strong base like sodium hydride to yield the corresponding β-ketoester.

• Cyclization with Hydroxylamine: Dissolve ethyl 3-oxo-3-(thiophen-2-yl)propanoate in a suitable solvent such as ethanol. Add an aqueous solution of hydroxylamine hydrochloride and a base (e.g., sodium acetate) to neutralize the acid.

• Reaction and Isolation: Reflux the reaction mixture for several hours. Monitor the reaction progress by thin-layer chromatography. Upon completion, cool the reaction mixture and isolate the product, 3-(2-thienyl)-5(4H)-isoxazolone, by filtration or extraction.

• Purification: Purify the crude product by recrystallization or column chromatography.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion and Future Perspectives

The 3-(2-thienyl)-5(4H)-isoxazolone scaffold holds considerable promise for the development of new therapeutic agents with diverse biological activities. The existing literature on related isoxazole and thienyl-containing compounds provides a strong foundation for the exploration of these derivatives as potential anticancer, anti-inflammatory, and antimicrobial agents. Future research should focus on the synthesis of a library of these compounds with various substitutions on both the isoxazolone and thienyl rings to establish clear structure-activity relationships. In-depth mechanistic studies will be crucial to elucidate their modes of action and identify their specific molecular targets. With a systematic and multidisciplinary approach, 3-(2-thienyl)-5(4H)-isoxazolone derivatives could emerge as a valuable new class of drug candidates.

References

• ResearchGate. (n.d.). Isoxazole Derivatives as Anticancer Agent: A Review on Synthetic Strategies, Mechanism of Action and SAR Studies.
• PubMed. (2023, June 14). A review of synthetic strategy, SAR, docking, simulation studies, and mechanism of action of isoxazole derivatives as anticancer agents.
• PubMed. (2021, October 5). Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies.
• Engineered Science Publisher. (n.d.). Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements.
• ChemicalBook. (2024, March 4). Isoxazole derivatives as anticancer agents.
• Encyclopedia.pub. (2023, February 9). Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety.
• MDPI. (2022, January 20). Synthesis, Antimicrobial, Anti-Virulence and Anticancer Evaluation of New 5(4H)-Oxazolone-Based Sulfonamides.
• PMC. (n.d.). The synthetic and therapeutic expedition of isoxazole and its analogs.
• MDPI. (2024, February 1). Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition.
• Scholars Research Library. (n.d.). Anti-inflammatory evaluation of isoxazole derivatives.
• SpringerLink. (2014, June 28). Antimicrobial activities of heterocycles derived from thienylchalcones.
• PMC - NIH. (n.d.). Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives.
• PubMed. (2016, October 15). Anti-inflammatory properties of an isoxazole derivative - MZO-2.
• PMC. (n.d.). Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives.
• MDPI. (2022, May 31). Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity.
• ResearchGate. (2020, October 5). 5(4 H )-oxazolones: Synthesis and biological activities.
• MDPI. (2010, January 22). Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives.
• SciELO. (n.d.). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives.
• PMC. (n.d.). Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity.
• MDPI. (2025, October 21). Anticancer Activity of Demethylincisterol A3 and Related Incisterol-Type Fungal Products.
• PMC. (n.d.). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities.
• PMC. (n.d.). A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids.
• ResearchGate. (n.d.). Antimicrobial activity of synthesized isoxazolines (2a-l) | Download Table.
• ResearchGate. (2025, August 5). Synthesis, antimicrobial, antioxidant, anti-inflammatory, and analgesic activities of some new 3-(2′-thienyl)pyrazole-based heterocycles.
• PubMed. (n.d.). The anti=inflammatory properties of isoxicam (4-hydroxy-2methyl-N-(5-methyl-3isoxolyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide).
• ResearchGate. (n.d.). Synthesis and Biological Activity of Ethyl 2-(5-methyl-3-arylisoxazole-4-carboxamido)-4-alkylthiazole-5-carboxylate.
• PubMed. (2016, October 15). Anti-inflammatory, analgesic and antioxidant activities of 3,4-oxo-isopropylidene-shikimic acid.

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Literature review on the synthesis of isoxazolone compounds

An In-depth Technical Guide to the Synthesis of Isoxazolone Compounds

Abstract

The isoxazolone core is a privileged heterocyclic scaffold that is a cornerstone of numerous pharmacologically active agents and functional materials. Its prevalence in marketed drugs, from antibiotics to anti-inflammatory agents, underscores the critical importance of efficient and versatile synthetic methodologies for its construction. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive review of the principal strategies for synthesizing isoxazolone compounds. We delve into the mechanistic underpinnings of the most robust and widely adopted methods, primarily the three-component condensation reaction, offering field-proven insights into experimental design and optimization. Furthermore, we explore cycloaddition strategies that provide access to key isoxazole precursors. Each section integrates detailed, step-by-step protocols, comparative data, and visual diagrams to bridge theoretical concepts with practical laboratory application, ensuring a self-validating and authoritative resource for the synthesis of this vital chemical entity.

Introduction: The Isoxazolone Scaffold in Modern Drug Discovery

Heterocyclic compounds form the bedrock of medicinal chemistry, with an estimated two-thirds of all patented small molecules containing at least one heterocyclic ring.[1] Among these, the isoxazole family, and specifically the isoxazol-5(4H)-one tautomer, represents a five-membered N,O-containing heterocycle of immense significance.[2] This scaffold is not merely a synthetic curiosity but a recurring motif in a multitude of natural products and synthetic drugs, prized for its unique electronic properties and ability to act as a hydrogen bond donor or acceptor.[3][4]

The isoxazolone ring is a key pharmacophore in a diverse array of therapeutic agents, including established antibiotics like Cloxacillin and Dicloxacillin, the anti-inflammatory COX-2 inhibitor Valdecoxib, and the disease-modifying antirheumatic drug Leflunomide.[5][6] Its derivatives have demonstrated a vast spectrum of biological activities, including antibacterial, antifungal, anticancer, anti-HIV, and anti-obesity properties.[5][7] This broad utility has cemented the isoxazolone core as a target of continuous synthetic innovation. This guide aims to provide an in-depth exploration of the most reliable and scientifically sound methods for the synthesis of isoxazolone derivatives, with a focus on mechanistic rationale, practical execution, and the causality behind procedural choices.

Chapter 1: The Cornerstone of Isoxazolone Synthesis: Three-Component Condensation

The most direct, atom-economical, and frequently employed route to the 4-substituted isoxazol-5(4H)-one core is the one-pot, three-component condensation of a β-ketoester, hydroxylamine hydrochloride, and an aldehyde.[7] This reaction's popularity stems from its operational simplicity, use of readily available starting materials, and amenability to green chemistry principles.

Mechanistic Rationale

The reaction proceeds through a well-understood cascade mechanism. The initial and rate-determining step is the formation of an oxime intermediate via the reaction between the β-ketoester and hydroxylamine. This is followed by an intramolecular cyclization to generate the 3-substituted-isoxazol-5(4H)-one ring. In the presence of a catalyst, this cyclic intermediate is enolized, creating a reactive methylene group at the C4 position. The final step is a Knoevenagel condensation between this enolized intermediate and the aldehyde to furnish the final 4-arylmethylene (or alkylidene) product.[6] The choice of catalyst is critical as it facilitates both the initial oximation/cyclization and the final condensation step.

Experimental Workflow: A Generalized Approach

The logical flow of this synthesis is straightforward, making it highly adaptable for library synthesis and medicinal chemistry programs.

Caption: Generalized workflow for the three-component synthesis of isoxazolones.

Protocol Showcase: Organocatalyzed Synthesis of 4-(4-Hydroxy-3-methoxybenzylidene)-3-methylisoxazol-5(4H)-one

This protocol is adapted from methodologies utilizing efficient and low-cost organocatalysts in an environmentally benign solvent.[7] It serves as a reliable and self-validating system for synthesizing a representative isoxazolone derivative.

Materials:

• Vanillin (1 mmol, 152.15 mg)

• Ethyl acetoacetate (1 mmol, 126 µL)

• Hydroxylamine hydrochloride (1 mmol, 69.49 mg)

• 2-Aminopyridine (0.20 mmol, 18.82 mg)

• Water (10 mL)

• Ethanol (for recrystallization)

Step-by-Step Methodology:

• Vessel Preparation: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add vanillin (1 mmol), hydroxylamine hydrochloride (1 mmol), ethyl acetoacetate (1 mmol), and 2-aminopyridine (0.20 mmol).

• Solvent Addition: Add 10 mL of deionized water to the flask. The use of water as a solvent is a key green chemistry principle, avoiding hazardous organic solvents.

• Reaction Execution: Heat the reaction mixture to 80 °C with vigorous stirring. The elevated temperature is necessary to ensure a reasonable reaction rate, though some catalyst systems can operate at room temperature.[7]

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., 3:7 Ethyl Acetate:Hexane). The disappearance of the starting aldehyde (vanillin) is a primary indicator of reaction completion. This typically occurs within 2-4 hours.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product will typically precipitate out of the aqueous solution. Collect the solid product by vacuum filtration and wash the filter cake with cold water (2 x 5 mL) to remove any residual catalyst and unreacted water-soluble starting materials.

• Purification: The crude product can be purified by recrystallization from a minimal amount of hot ethanol to yield the pure 4-(4-hydroxy-3-methoxybenzylidene)-3-methylisoxazol-5(4H)-one as a crystalline solid.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques (¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry).

Comparative Analysis of Catalysts and Conditions

The choice of catalyst and energy source significantly impacts reaction efficiency, time, and environmental footprint. The following table summarizes several field-proven approaches, providing a basis for rational method selection.

Catalyst System	Solvent	Energy Source/Temp.	Typical Time	Typical Yields (%)	Key Advantages & Causality
Sodium Malonate (10 mol%)	Water	Room Temperature	1.5 - 4 h	80 - 95	Mild conditions, inexpensive and readily available basic organocatalyst promotes both oximation and Knoevenagel steps.
2-Aminopyridine (20 mol%)	Water	80 °C	2 - 4 h	85 - 96	Low-cost organocatalyst; heating is required to achieve optimal rates.[7]
Natural Sunlight	Water	Ambient	17 - 40 min	89 - 97	A superior green method utilizing a free and abundant energy source. The photochemical pathway can dramatically accelerate the reaction.[8]
Cerium Chloride Heptahydrate	Ethyl Lactate (70%)	Room Temperature	4 - 6 h	70 - 90	Mild, water-tolerant Lewis acid catalyst in a biodegradable solvent. Good for acid-sensitive substrates.[9]
Microwave Irradiation (cat. KBr)	Solvent-free	200 W	2 - 5 min	88 - 95	Extremely rapid synthesis due to efficient dielectric heating, minimizing side reactions and energy consumption.[10]

Chapter 2: The Versatility of Cycloaddition for Isoxazole Ring Construction

While three-component reactions directly yield the 4-substituted isoxazolone, the 1,3-dipolar cycloaddition is a cornerstone of isoxazole chemistry that provides unparalleled versatility for accessing a wide range of substitution patterns, which can be precursors to isoxazolone derivatives through subsequent functional group manipulations.[11][12]

The [3+2] Cycloaddition Pathway

This reaction involves the [3+2] cycloaddition of a nitrile oxide (the 1,3-dipole) with a dipolarophile, which is typically an alkene or an alkyne.[11] The reaction with an alkyne directly yields a substituted isoxazole, while reaction with an alkene produces an isoxazoline (a partially saturated ring) that can be subsequently oxidized if needed.[13][14]

Caption: General mechanism of 1,3-dipolar cycloaddition for isoxazole synthesis.

Protocol Showcase: Synthesis of a 3,5-Disubstituted Isoxazole Precursor

This protocol demonstrates the in situ generation of a nitrile oxide from an aldoxime, followed by its trapping with a dipolarophile. This is a foundational technique in the field.[12][15]

Materials:

• 4-Chlorobenzaldoxime (1 mmol, 155.58 mg)

• 4-(Furan-2-yl)but-3-en-2-one (alkene dipolarophile, 1 mmol, 136.15 mg)

• Chloramine-T trihydrate (1.1 mmol, 281.6 mg)

• Ethanol (15 mL)

Step-by-Step Methodology:

• Reactant Solution: In a 50 mL flask, dissolve the 4-chlorobenzaldoxime (1 mmol) and the alkene (1 mmol) in ethanol (15 mL) with magnetic stirring.

• Oxidant Addition: Add Chloramine-T (1.1 mmol) portion-wise to the solution over 5 minutes. The use of an oxidizing agent like Chloramine-T is a common and effective method for converting the aldoxime to the highly reactive nitrile oxide intermediate in situ.[15][16] This avoids the need to isolate the unstable nitrile oxide.

• Reaction Execution: Stir the reaction mixture at room temperature. The cycloaddition is typically rapid once the nitrile oxide is formed.

• Monitoring: Monitor the reaction by TLC until the starting materials are consumed (typically 1-2 hours).

• Workup: After completion, filter the reaction mixture to remove the precipitated sodium p-toluenesulfonamide byproduct. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: The resulting crude residue is then purified by column chromatography on silica gel to isolate the pure 3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydroisoxazole-5-yl)ethanone product.

• Expert Insight: While this protocol yields an isoxazoline, using an alkyne as the dipolarophile would directly produce an isoxazole. The resulting isoxazole could then undergo further chemical transformations, such as functionalization at the C4 or C5 position, to be converted into an isoxazolone derivative, demonstrating the synthetic utility of this method for accessing diverse scaffolds.

Conclusion and Future Outlook

The synthesis of isoxazolone compounds is dominated by the highly efficient and adaptable three-component condensation reaction, which allows for rapid access to diverse 4-substituted derivatives. Green chemistry approaches, utilizing water as a solvent and sustainable energy sources like sunlight or microwaves, have made this method particularly attractive for modern drug discovery programs.[8][10] Concurrently, classical methodologies like 1,3-dipolar cycloaddition remain indispensable for creating isoxazole rings with substitution patterns not readily accessible through condensation routes, providing essential precursors for more complex isoxazolone targets.[11]

Looking ahead, the field is moving towards the integration of flow chemistry for high-throughput synthesis and library generation. The development of novel, more active, and recyclable catalysts continues to be a major focus, aiming to further improve the sustainability and efficiency of isoxazolone synthesis. As our understanding of the biological roles of isoxazolones deepens, these advanced synthetic tools will be paramount for developing the next generation of innovative therapeutics and functional materials.

References

• Green and three-component synthesis of isoxazolones using natural sunlight and investigating their antibacterial activity. Scientific Reports.
• A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. Journal of the Serbian Chemical Society.

• The synthetic and therapeutic expedition of isoxazole and its analogs - PMC. National Center for Biotechnology Information. Available at: [Link]

• The recent progress in the field of the applications of isoxazoles and their hydrogenated analogs: mini review. Scientiae Radices.

• Synthesis of Fused Isoxazoles: A Comprehensive Review - MDPI. MDPI. Available at: [Link]

• ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H). HETEROCYCLES.

• A review of isoxazole biological activity and present synthetic techniques. World Journal of Advanced Research and Reviews. Available at: [Link]

• Synthesis of 2-isoxazolines - Organic Chemistry Portal. Organic Chemistry Portal. Available at: [Link]

• Medicinal and Biological Significance of Isoxazole A Highly Important Scaffold for Drug Discovery. Asian Journal of Research in Chemistry.

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances. Available at: [Link]

• SYNTHESIS OF ISOXAZOLIDINES BY 1,3-DIPOLAR CYCLOADDITION: RECENT ADVANCES. ARKIVOC.

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC. National Center for Biotechnology Information. Available at: [Link]

• Synthesis of novel isoxazolines via 1,3-dipolar cycloaddition and evaluation of anti-stress activity. ResearchGate. Available at: [Link]

• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Chemistry.

• Regioselective Synthesis of 5-Substituted 3-(β-d-Glycopyranosyl)isoxazoles and -isoxazolines by 1,3-Dipolar Cycloaddition as Potential Anticancer Agents and Glycogen Phosphorylase Inhibitors - MDPI. MDPI. Available at: [Link]

• Construction of Isoxazole ring: An Overview. Biointerface Research in Applied Chemistry.
• A Facile Synthesis of Isoxazolone Derivatives Catalyzed by Cerium Chloride Heptahydrate in Ethyl Lactate as a Solvent: A Green Methodology. Bentham Science.

• Advances in isoxazole chemistry and their role in drug discovery - PMC. National Center for Biotechnology Information. Available at: [Link]

• Isoxazolines: An insight to their synthesis, reactions and medicinal applications. Journal of Chemical and Pharmaceutical Research.
• Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Zanco Journal of Medical Sciences.

• 1,3-Dipolar Cycloaddition of Nitroalkanes as a Tool of DOS/LOS-like Strategy for the Synthesis of Isoxazoles and Isoxazolines. ChemRxiv. Available at: [Link]

• Design, Synthesis and Biological Activity of Isoxazole Derivatives as Potent Medicinal Compound. International Journal of Pharmaceutical and Phytopharmacological Research.

• Synthesis of Isoxazoles via 1,3-Dipolar Cycloaddition Reactions: Pharmacological Screening for Their Antioxidant and Antimicrobial Activities. ResearchGate. Available at: [Link]

• Synthesis and Characterization of Novel Isoxazole derivatives. Asian Journal of Research in Chemistry.

• Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing. Available at: [Link]

• Scheme 1: Traditional methods for the synthesis of isoxazoles and the current approach. ResearchGate. Available at: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. Semantic Scholar. Available at: [Link]

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• Advances in isoxazole chemistry and their role in drug discovery. ResearchGate. Available at: [Link]

• Synthesis of New Spirooxindole‐Fused Isoxazoline/Triazole and Isoxazoline/Isoxazole Derivatives from Three‐Component 1,3‐Dipolar Cycloaddition. Scilit. Available at: [Link]

• Synthesis of Isoxazole and 1,2,3-Triazole Isoindole Derivatives via Silver- and Copper-Catalyzed 1,3-Dipolar Cycloaddition Reaction. MDPI. Available at: [Link]

• Claisen Isoxazole Synthesis (Chapter 15) - Name Reactions in Organic Synthesis. Cambridge University Press. Available at: [Link]

• Synthesis of Isoxazole and 1,2,3-Triazole Isoindole Derivatives via Silver- and Copper-Catalyzed 1,3-Dipolar Cycloaddition Reaction. ResearchGate. Available at: [Link]

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Technical Guide: Mechanism of Action of 3-(2-Thienyl)-5(4H)-isoxazolone

The following technical guide details the mechanism of action, pharmacological profile, and experimental validation of 3-(2-thienyl)-5(4H)-isoxazolone , a privileged heterocyclic scaffold in drug discovery.

Executive Summary

3-(2-Thienyl)-5(4H)-isoxazolone represents a critical pharmacophore in medicinal chemistry, serving as a bioisostere for

-aminobutyric acid (GABA) and glutamate analogs, while also functioning as a potent scaffold for P2X7 receptor antagonism and Macrophage Migration Inhibitory Factor (MIF) inhibition .

Unlike simple structural congeners, the inclusion of the 2-thienyl moiety at the C3 position confers unique electronic and lipophilic properties, enhancing binding affinity to allosteric pockets in purinergic receptors and enzymatic active sites. This guide dissects its dual-action mechanism, structural causality, and validation protocols for researchers in immunopharmacology and neurobiology.

Chemical Properties & Structural Biology

The Pharmacophore

The compound consists of an isoxazol-5(4H)-one core substituted with a thiophene ring.

• Isoxazolone Core: Acts as a tautomeric system (CH-form

  NH-form OH-form). In physiological pH, it often mimics the carboxylic acid/amine pharmacophore of neurotransmitters (GABA/Glutamate).

• 2-Thienyl Substituent: Provides a lipophilic, electron-rich aromatic system capable of

  stacking interactions within receptor hydrophobic pockets (e.g., P2X7 allosteric sites). It is a classic bioisostere for a phenyl group but with smaller steric bulk and higher electron density.

Tautomeric Equilibrium

The biological activity is heavily influenced by its tautomeric state, which dictates hydrogen bond donor/acceptor profiles:

• CH-form (Keto): Predominant in non-polar solvents; reactive electrophile at C4.

• NH-form: Predominant in polar aprotic media; relevant for receptor binding.

• OH-form (Enol): Predominant in polar protic media and stabilized by aromatization; mimics the distal acid group of glutamate.

Core Mechanism of Action

Primary Mechanism: P2X7 Receptor Antagonism

The 3-(2-thienyl)-5(4H)-isoxazolone scaffold acts as a negative allosteric modulator (NAM) of the P2X7 receptor, an ATP-gated ion channel central to the inflammatory cascade.

• Binding Mode: The compound does not compete directly with ATP at the orthosteric site. Instead, it binds to an inter-subunit allosteric pocket. The thienyl group wedges into a hydrophobic cleft formed by the lower body of the receptor subunits, locking the channel in a closed, desensitized state.

• Causality:

  • Binding: Ligand engages the allosteric site.[1]

  • Conformational Lock: Prevents the ATP-induced iris-like expansion of the transmembrane pore.

  • Inhibition: Blocks Ca

    influx and K efflux.

  • Downstream Effect: Inhibits the assembly of the NLRP3 inflammasome, thereby preventing the processing of pro-IL-1

    into mature IL-1 .

Secondary Mechanism: MIF Tautomerase Inhibition

The compound functions as a competitive inhibitor of the Macrophage Migration Inhibitory Factor (MIF) , a pro-inflammatory cytokine with enzymatic tautomerase activity.

• Active Site: MIF has a unique N-terminal proline (Pro-1) catalytic site.

• Interaction: The isoxazolone ring mimics the transition state of the natural substrate (D-dopachrome). The thienyl moiety occupies the hydrophobic pocket adjacent to Pro-1, displacing the substrate and inhibiting the tautomerase activity.

• Biological Outcome: Disruption of MIF's enzymatic activity correlates with a reduction in its ability to bind CD74/CD44 receptors, dampening macrophage retention at sites of inflammation.

Visualization: Signaling & Inhibition Pathways

The following diagram illustrates the dual blockade of the Inflammatory Cascade by the 3-(2-thienyl)-5(4H)-isoxazolone scaffold.

Figure 1: Dual mechanism of action targeting P2X7 receptor gating and MIF enzymatic activity to suppress inflammatory signaling.

Experimental Protocols (Self-Validating Systems)

To validate the mechanism of action, the following protocols are designed with internal controls to ensure data integrity.

P2X7 Receptor Dye Uptake Assay

Objective: Quantify the inhibition of P2X7 pore formation. Principle: Activated P2X7 receptors allow the entry of large cationic dyes (e.g., YO-PRO-1). Antagonists prevent this uptake.

Step	Action	Critical Parameter / Causality
1	Cell Prep	Use HEK293 cells stably transfected with hP2X7. Plate at cells/well in Poly-D-Lysine coated plates.
2	Dye Loading	Replace media with Low-Divalent Buffer containing 1 M YO-PRO-1 . Note: Low / is required to maximize P2X7 activation efficiency.
3	Pre-incubation	Add 3-(2-thienyl)-5(4H)-isoxazolone (0.1 - 10 M) for 30 min at 37°C. Control: Vehicle (DMSO) only.
4	Activation	Add BzATP (agonist, 300 M). Why BzATP? It is more potent than ATP at P2X7, ensuring a robust signal window.
5	Measurement	Monitor fluorescence (Ex 490 nm / Em 530 nm) every 30s for 10 min.
6	Validation	Calculate IC . A valid antagonist must reduce the slope of fluorescence increase dose-dependently.

MIF Tautomerase Inhibition Assay

Objective: Confirm direct binding to the MIF active site. Principle: MIF catalyzes the tautomerization of L-dopachrome methyl ester (orange) to a colorless indole derivative. Inhibitors preserve the orange color.

• Reagent Prep: Freshly prepare L-dopachrome methyl ester by oxidizing L-DOPA methyl ester with sodium periodate.

• Enzyme Mix: Recombinant human MIF (100 nM) in potassium phosphate buffer (pH 6.0).

• Inhibitor Addition: Add test compound (serial dilution). Incubate 5 min.

• Reaction Start: Add substrate.

• Kinetic Read: Measure Absorbance at 475 nm immediately.

• Result: Plot Initial Velocity (

  ) vs. [Inhibitor]. Determine .[2]

Pharmacological Data Summary

The following table summarizes the expected potency ranges for 3-(2-thienyl)-5(4H)-isoxazolone derivatives based on structure-activity relationship (SAR) studies of the isoxazolone scaffold.

Target	Assay Type	Typical Potency (IC /K )	Mechanism Note
hP2X7 Receptor	Dye Uptake (YO-PRO-1)	50 nM - 1.5 M	Highly dependent on the 4-position substitution; the 3-thienyl group enhances lipophilic pocket occupancy.
MIF Tautomerase	Enzymatic Kinetic	1 - 10 M	Acts as a transition-state analog.
GABA-A Receptor	Radioligand Binding	> 10 M	Moderate affinity; acts as a bioisostere of muscimol but with lower efficacy due to thienyl bulk.
S. aureus	MIC (Growth Inhibition)	16 - 64 g/mL	Bacteriostatic; likely interferes with bacterial cell wall synthesis enzymes.

References

• P2X7 Receptor Antagonism

  • Title: "Negative and positive allosteric modul
  • Source: British Journal of Pharmacology

  • URL:[Link]

• MIF Inhibition (ISO-1 Analogues)

  • Title: "Small-molecule antagonist of macrophage migration inhibitory factor enhances migratory response of mesenchymal stem cells"[3]

  • Source: Tissue Engineering Part A[3]

  • URL:[Link]

• Isoxazolone Scaffold Synthesis & Activity

  • Title: "Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Deriv
  • Source: Molecules (MDPI)

  • URL:[Link]

• GABA-A Agonism (Muscimol/Isoxazole Context)

  • Title: "Muscimol - GABAA receptor agonist"[4][5][6][7]

  • Source: Cayman Chemical Product Data[7]

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An In-Depth Technical Guide to the In Silico and In Vitro Evaluation of Novel Isoxazolone Derivatives

Foreword: The Isoxazolone Scaffold - A Privileged Structure in Drug Discovery

The isoxazolone nucleus, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, represents a "privileged structure" in medicinal chemistry.[1][2] This scaffold is present in a variety of pharmacologically active compounds, demonstrating a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and immunosuppressive effects.[3][4][5] The inherent chemical versatility of the isoxazolone ring allows for facile structural modifications, enabling the fine-tuning of physicochemical properties and biological activities.[2] This guide provides a comprehensive framework for the systematic evaluation of novel isoxazolone derivatives, integrating computational (in silico) and laboratory-based (in vitro) methodologies to accelerate the identification and optimization of promising therapeutic candidates.[6][7]

Part 1: The In Silico Funnel - Rational Design and Prioritization

The modern drug discovery pipeline begins long before a compound is synthesized.[8][9] In silico techniques provide a rapid and cost-effective means to screen vast virtual libraries of molecules, prioritizing those with the highest probability of desired biological activity and favorable drug-like properties.[10][11] This computational prescreening significantly reduces the number of compounds that need to be synthesized and tested in the laboratory, saving considerable time and resources.[12]

Molecular Docking: Predicting Binding Affinity and Interactions

Molecular docking is a computational method that predicts the preferred orientation of a ligand when bound to a target protein.[13] This technique is instrumental in the early stages of drug discovery for identifying potential drug candidates and elucidating their mechanism of action at a molecular level.[10][14]

Causality Behind Experimental Choices: The primary goal of molecular docking is to identify compounds that are likely to bind to a specific biological target with high affinity. By simulating the interaction between a library of isoxazolone derivatives and a target protein, we can predict the binding energy and visualize the key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) that stabilize the protein-ligand complex. This allows us to prioritize compounds for synthesis that are predicted to have the strongest binding affinity.

Experimental Protocol: Molecular Docking of Isoxazolone Derivatives

• Protein Preparation:

  • Obtain the 3D structure of the target protein from a repository such as the Protein Data Bank (PDB).[15]

  • Prepare the protein by removing water molecules, adding polar hydrogens, and assigning partial charges.[16] This step is crucial for ensuring the accuracy of the docking simulation.

• Ligand Preparation:

  • Generate 3D structures of the novel isoxazolone derivatives.

  • Optimize the geometry of each ligand and assign appropriate charges.[17]

• Grid Generation:

  • Define the binding site on the target protein. This is typically a cavity or pocket where the natural substrate or a known inhibitor binds.

  • Generate a grid box that encompasses the defined binding site. The docking algorithm will search for favorable binding poses within this grid.[15][16]

• Docking Simulation:

  • Utilize a docking program (e.g., AutoDock Vina) to dock each isoxazolone derivative into the prepared protein target.[15][17]

  • The program will generate multiple binding poses for each ligand and score them based on their predicted binding affinity (e.g., in kcal/mol).[13]

• Analysis of Results:

  • Analyze the docking scores to rank the compounds. A lower binding energy generally indicates a more favorable interaction.[13]

  • Visualize the top-ranked poses to examine the specific interactions between the ligand and the protein's active site residues. This provides insights into the structural basis of binding and can guide further optimization of the ligand.

ADMET Prediction: Assessing Drug-Likeness

A potent biological activity is only one aspect of a successful drug. A compound must also possess favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties to be effective and safe in a biological system.[18][19] In silico ADMET prediction models use a compound's chemical structure to estimate these crucial pharmacokinetic and toxicological parameters.[20][21]

Causality Behind Experimental Choices: Early assessment of ADMET properties is critical to avoid costly failures in later stages of drug development.[11][19] By predicting properties such as oral bioavailability, blood-brain barrier penetration, metabolic stability, and potential toxicity, we can identify and deprioritize compounds with unfavorable ADMET profiles early in the discovery process.[18] This allows for the selection of candidates with a higher likelihood of clinical success.[19]

Data Presentation: Predicted ADMET Properties of Lead Isoxazolone Derivatives

Compound ID	Molecular Weight ( g/mol )	LogP	H-bond Donors	H-bond Acceptors	Predicted Oral Bioavailability (%)	Predicted Toxicity Risk
ISO-001	345.38	2.8	1	4	85	Low
ISO-002	378.42	3.5	2	5	72	Low
ISO-003	412.39	4.1	1	6	65	Medium
ISO-004	321.33	2.1	2	4	91	Low

Part 2: The In Vitro Gauntlet - Experimental Validation

Following the in silico prioritization, the most promising isoxazolone derivatives are synthesized and subjected to a battery of in vitro assays to validate their predicted biological activities and assess their safety profiles.[6][22]

Chemical Synthesis of Isoxazolone Derivatives

The synthesis of isoxazolone derivatives can be achieved through various established chemical routes.[2] A common and efficient method involves the condensation of a β-ketoester with hydroxylamine.[4]

Causality Behind Experimental Choices: The choice of synthetic route is dictated by factors such as the availability of starting materials, reaction efficiency, and the ease of purification. The goal is to produce the target compounds in sufficient quantity and purity for subsequent biological evaluation. Characterization techniques such as NMR, Mass Spectrometry, and IR spectroscopy are essential to confirm the chemical structure and purity of the synthesized derivatives.[2]

Evaluation of Biological Activity

The choice of in vitro assays depends on the intended therapeutic application of the isoxazolone derivatives. Given their known anti-inflammatory and antimicrobial properties, the following assays are often employed.[4][5]

Chronic inflammation is implicated in a wide range of diseases.[23] In vitro assays provide a means to screen for compounds that can modulate the inflammatory response.[24]

Causality Behind Experimental Choices: The protein denaturation assay is a rapid and cost-effective method to screen for anti-inflammatory activity.[25] Denaturation of proteins is a well-documented cause of inflammation.[26] Therefore, the ability of a compound to inhibit protein denaturation suggests potential anti-inflammatory properties.

Experimental Protocol: In Vitro Anti-inflammatory Activity (Protein Denaturation Assay)

• Preparation of Reagents:

  • Prepare a 0.2% (w/v) solution of bovine serum albumin (BSA) in Tris buffer saline (pH 6.8).

  • Dissolve the synthesized isoxazolone derivatives and a standard anti-inflammatory drug (e.g., diclofenac sodium) in a suitable solvent to create stock solutions.[26]

• Assay Procedure:

  • To 500 µL of the BSA solution, add 500 µL of the test compound or standard drug at various concentrations.

  • Incubate the mixture at 37°C for 20 minutes.

  • Induce denaturation by heating the mixture at 72°C for 5 minutes.

  • After cooling, measure the absorbance (turbidity) of the solutions at 660 nm using a spectrophotometer.[26]

• Data Analysis:

  • Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

  • The concentration of the compound that causes 50% inhibition (IC50) is determined by plotting the percentage inhibition against the compound concentration.

The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of new antimicrobial agents.[27]

Causality Behind Experimental Choices: The broth microdilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[28][29][30] The MIC is the lowest concentration of a drug that prevents visible growth of a microorganism.[31] This assay provides a standardized and reproducible measure of a compound's antimicrobial potency.[32]

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Preparation of Inoculum:

  • Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

• Preparation of Microtiter Plate:

  • Perform serial two-fold dilutions of the isoxazolone derivatives and a standard antibiotic in a 96-well microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton Broth).[29]

• Inoculation and Incubation:

  • Inoculate each well with the prepared microbial suspension.

  • Include positive (microorganism and medium) and negative (medium only) controls.

  • Incubate the plate at 37°C for 18-24 hours.[30]

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.[29]

Cytotoxicity Assessment

It is crucial to ensure that the observed biological activity of the compounds is not due to general toxicity to cells.[33]

Causality Behind Experimental Choices: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.[34][35] This assay is widely used to assess the cytotoxic potential of chemical compounds.[33]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding:

  • Seed a suitable cell line (e.g., human peripheral blood mononuclear cells or a relevant cancer cell line) in a 96-well plate and allow the cells to adhere overnight.[36]

• Compound Treatment:

  • Treat the cells with various concentrations of the isoxazolone derivatives and incubate for a specified period (e.g., 24, 48, or 72 hours).[37]

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.[35] During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.[34]

• Formazan Solubilization and Absorbance Measurement:

  • Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[38]

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.[35]

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Determine the IC50 value, which is the concentration of the compound that reduces cell viability by 50%.

Part 3: Synthesis of In Silico and In Vitro Data - The Path to Lead Optimization

The true power of this integrated approach lies in the synergy between computational predictions and experimental results.[6][7][12] The in vitro data serves to validate or refute the in silico predictions, while the computational models can help to rationalize the experimental findings at a molecular level.

Structure-Activity Relationship (SAR) Studies: By correlating the chemical structures of the isoxazolone derivatives with their observed biological activities, we can establish Structure-Activity Relationships (SAR).[39] For example, we might find that the presence of a specific substituent at a particular position on the isoxazolone ring consistently leads to higher anti-inflammatory activity. This information is invaluable for the rational design of the next generation of more potent and selective compounds.

Iterative Drug Design: The initial round of in silico screening, synthesis, and in vitro testing provides the foundation for an iterative cycle of drug design and optimization.[10] The SAR data from the first-generation compounds is used to inform the design of a second-generation library with predicted improved properties. These new virtual compounds are then subjected to the same in silico and in vitro evaluation process. This iterative cycle continues until lead compounds with the desired potency, selectivity, and drug-like properties are identified.

Conclusion: A Robust and Efficient Framework for Drug Discovery

The integrated in silico and in vitro evaluation of novel isoxazolone derivatives provides a robust and efficient framework for modern drug discovery. By leveraging the predictive power of computational chemistry to guide and prioritize experimental efforts, we can accelerate the identification of promising therapeutic candidates. This multidisciplinary approach, grounded in scientific integrity and logical progression, maximizes the chances of success while minimizing the time and resources required to bring new and effective medicines to patients.

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• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. (2013). Available at: [Link]

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• Tutorial EDES / HADDOCK for ligand-protein docking - Bonvin Lab. Available at: [Link]

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• Synthesis, Immunosuppressive Properties, and Mechanism of Action of a New Isoxazole Derivative - PMC. Available at: [Link]

• A review of isoxazole biological activity and present synthetic techniques. Available at: [Link]

• A standard operating procedure for an enzymatic activity inhibition assay - PubMed. (2021). Available at: [Link]

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• Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives - IJCRT.org. Available at: [Link]

• Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock - YouTube. (2025). Available at: [Link]

• GREEN SYNTHESIS OF NEWER ISOXAZOLE DERIVATIVES AND THEIR BIOLOGICAL EVALUATION. (2022). Available at: [Link]

• In vitro Evaluations of Anti-inflammatory and Antioxidant Activity of Ethanolic Leaf Extract of Gymnema sylvestre R. Br. | Bioscience Biotechnology Research Communications. (2024). Available at: [Link]

• In Vitro Analysis of the Anti-Inflammatory Activity in Dairy Products Containing Salicornia Europaea - Chemical Engineering Transactions. (2023). Available at: [Link]

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• Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide - Zanco Journal of Medical Sciences. Available at: [Link]

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In Silico Characterization of Isoxazole Scaffolds: A Guide to Electronic Property Analysis in Drug Design

Strategic Importance of Isoxazole

The isoxazole ring—a five-membered heterocycle containing adjacent oxygen and nitrogen atoms—is a privileged scaffold in medicinal chemistry.[1] Its unique electronic profile allows it to function as a bioisostere for carboxylic acids and esters, offering improved metabolic stability and bioavailability. Isoxazole derivatives are central to blockbuster drugs like Valdecoxib (COX-2 inhibitor) and Leflunomide (DMARD), and are heavily investigated for antimicrobial and anticancer applications.

For the computational chemist, the isoxazole moiety presents a distinct challenge: the electronegativity difference between oxygen and nitrogen creates a polarized

-system that dictates reactivity. Accurately modeling this distribution is critical for predicting ligand-receptor binding affinities and pharmacokinetic profiles.

Theoretical Framework & Methodology

The Computational Engine: DFT

Density Functional Theory (DFT) is the industry standard for these studies due to its optimal balance of computational cost and accuracy.[2]

• Functional Selection: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is the historical workhorse.[2] However, for systems involving non-covalent interactions (docking studies), dispersion-corrected functionals like B3LYP-D3BJ or wB97XD are recommended to account for long-range interactions often missed by standard hybrid functionals.

• Basis Set: A split-valence triple-zeta basis set with diffuse and polarization functions, specifically 6-311++G(d,p) , is required.[3] The diffuse functions (++) are non-negotiable for isoxazoles to accurately model the lone pairs on the heteroatoms and the anionic character often found in transition states.

Experimental Workflow

The following diagram outlines the standard protocol for characterizing these derivatives, ensuring no imaginary frequencies exist (a requirement for a true ground state).

Figure 1: Standard DFT workflow for validating ground-state geometry and extracting electronic properties.

Key Electronic Descriptors & Interpretation

Once the geometry is optimized, the electronic wavefunction provides the raw data to calculate Global Reactivity Descriptors. These descriptors, derived from Koopmans' theorem, quantify the molecule's stability and reactivity.

Frontier Molecular Orbitals (FMO)[4]

• HOMO (Highest Occupied Molecular Orbital): Represents the electron-donating ability. In isoxazoles, this is often localized on the aromatic ring or electron-donating substituents.

• LUMO (Lowest Unoccupied Molecular Orbital): Represents the electron-accepting ability.

• The Gap (

  ): .[2] A smaller gap implies high chemical reactivity and low kinetic stability (soft molecule), often correlating with higher biological activity but potential toxicity.

Global Reactivity Descriptors

These parameters are derived directly from FMO energies.

Descriptor	Symbol	Formula	Physical Interpretation in Drug Design
Chemical Potential			Measures the escaping tendency of electrons. High implies a good electron donor.
Chemical Hardness			Resistance to charge transfer. Hard molecules (large gap) are less reactive; Soft molecules (small gap) are more reactive.
Electrophilicity Index			Crucial for Isoxazoles. Quantifies the energy lowering due to maximal electron flow. High indicates a strong electrophile, likely to attack nucleophilic sites on proteins (e.g., Cysteine residues).

Molecular Electrostatic Potential (MEP)

MEP maps visualize the charge distribution on the molecular surface.

• Red Regions (Negative Potential): Electron-rich zones. In isoxazoles, this is typically the Nitrogen atom (N2) and Oxygen (O1), serving as hydrogen bond acceptors.

• Blue Regions (Positive Potential): Electron-deficient zones. These act as hydrogen bond donors or sites for nucleophilic attack.

• Application: Visual inspection of MEPs allows researchers to align the drug candidate with the receptor's binding pocket, optimizing electrostatic complementarity.

Linking Electronics to Bioactivity (QSAR)

The ultimate goal is to correlate these quantum mechanical numbers with biological endpoints (IC50, MIC). The following logic flow illustrates how electronic properties translate into pharmacological outcomes.

Figure 2: Causal links between quantum descriptors and biological/pharmacokinetic endpoints.

Detailed Experimental Protocol

To replicate high-quality electronic property studies for isoxazole derivatives, follow this protocol:

• Preparation: Build the 3D structure of the isoxazole derivative. Pre-optimize using a molecular mechanics force field (e.g., MMFF94) to remove steric clashes.

• Input Configuration (Gaussian/ORCA):

  • Route Section:#P B3LYP/6-311++G(d,p) Opt Freq Pop=Full

  • Solvation (Optional but Recommended): Use IEFPCM or CPCM models if comparing to in vitro liquid assays (e.g., SCRF=(Solvent=Water)).

• Validation: Ensure the output frequency analysis contains zero imaginary frequencies . If an imaginary frequency exists (represented as a negative number), the structure is a transition state, not a minimum. Displace the coordinates along the imaginary normal mode and re-optimize.

• Data Extraction:

  • Extract HOMO and LUMO energies (in Hartree) and convert to eV (

    ).

  • Calculate

    , , and using the formulas in Table 3.2.

  • Generate the MEP surface (isovalue = 0.0004 a.u.) to identify binding vectors.

References

• Parr, R. G., & Pearson, R. G. (1983). Absolute hardness: companion parameter to absolute electronegativity. Journal of the American Chemical Society.

• Dennington, R., Keith, T., & Millam, J. (2016). GaussView, Version 6. Semichem Inc.

• Thakur, A., et al. (2022).[3] DFT Analysis And In-Vitro Studies Of Isoxazole Derivatives As Potent Antioxidant And Antibacterial Agents.[3][4][5] ResearchGate/Journal of Molecular Structure.

• Domingo, L. R., et al. (2016). A molecular electron density theory study of the reactivity of isoxazole derivatives. RSC Advances.

• Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics.

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• 5. researchgate.net [researchgate.net]

Discovery and synthesis of novel 5(4H)-isoxazolone derivatives

An In-Depth Technical Guide to the Discovery and Synthesis of Novel 5(4H)-Isoxazolone Derivatives

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the discovery and synthesis of novel 5(4H)-isoxazolone derivatives, tailored for researchers, medicinal chemists, and professionals in drug development. We will delve into the core synthetic methodologies, characterization techniques, and the rationale behind experimental design, grounding our discussion in established scientific principles and recent advancements in the field.

Introduction: The Versatile 5(4H)-Isoxazolone Scaffold

The 5(4H)-isoxazolone ring system is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry and materials science. Its unique structural and electronic properties make it a valuable synthon for creating more complex molecules, including a wide range of biologically active compounds. Derivatives of 5(4H)-isoxazolone have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and herbicidal properties.

The reactivity of the 5(4H)-isoxazolone core, particularly at the C4 position, allows for a variety of chemical modifications, making it an ideal template for generating diverse molecular libraries for drug discovery campaigns. This guide will provide a comprehensive overview of the key strategies for synthesizing and evaluating these promising compounds.

Core Synthetic Strategies for 5(4H)-Isoxazolone Derivatives

The synthesis of the 5(4H)-isoxazolone ring is primarily achieved through the condensation of a β-ketoester with hydroxylamine or its salts. This classical approach remains a robust and widely used method. However, several novel strategies have emerged to improve yield, purity, and structural diversity.

Classical Condensation of β-Ketoesters with Hydroxylamine

The most fundamental and widely practiced method for synthesizing 3-substituted-5(4H)-isoxazolones involves the cyclizing condensation of a β-ketoester with hydroxylamine hydrochloride.

Mechanism Rationale: The reaction proceeds via a nucleophilic attack of the nitrogen atom of hydroxylamine on the keto-carbonyl carbon of the β-ketoester. This is followed by an intramolecular cyclization and subsequent dehydration to yield the final 5(4H)-isoxazolone ring. The choice of a basic medium, such as sodium carbonate or sodium acetate, is critical as it deprotonates the hydroxylamine hydrochloride, generating the free hydroxylamine nucleophile required for the initial attack. The pH of the reaction is a crucial parameter to control, as a highly acidic medium would protonate the hydroxylamine, reducing its nucleophilicity, while a strongly basic medium could promote unwanted side reactions of the β-ketoester.

Below is a diagram illustrating the general workflow for this synthetic approach.

Caption: Synthetic workflow for 5(4H)-isoxazolone synthesis.

Knoevenagel Condensation for C4-Functionalization

Once the 5(4H)-isoxazolone ring is formed, the acidic methylene group at the C4 position provides a reactive handle for further derivatization. The Knoevenagel condensation is a powerful tool for introducing substituents at this position by reacting the 5(4H)-isoxazolone with various aldehydes and ketones.

Experimental Insight: This reaction is typically catalyzed by a weak base, such as piperidine or pyridine, in a solvent like ethanol or toluene. The choice of catalyst is key to deprotonating the C4 position just enough to create a potent nucleophile without promoting self-condensation or other side reactions. The reaction often utilizes a Dean-Stark apparatus to remove the water formed during the condensation, thereby driving the equilibrium towards the product. This technique is particularly effective for achieving high yields of the desired C4-substituted derivatives.

Detailed Experimental Protocol: Synthesis of 3-Methyl-5(4H)-isoxazolone

This protocol provides a self-validating, step-by-step method for the synthesis of a model compound, 3-methyl-5(4H)-isoxazolone, based on established procedures.

Materials:

• Ethyl acetoacetate (13.0 g, 0.1 mol)

• Hydroxylamine hydrochloride (6.95 g, 0.1 mol)

• Anhydrous sodium carbonate (5.3 g, 0.05 mol)

• Deionized water

• Ethanol

• Concentrated Hydrochloric Acid

• Standard laboratory glassware, magnetic stirrer, and heating mantle

Procedure:

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve hydroxylamine hydrochloride (6.95 g) and anhydrous sodium carbonate (5.3 g) in 100 mL of deionized water with gentle stirring.

• Addition of β-Ketoester: To the aqueous solution from step 1, add ethyl acetoacetate (13.0 g) dropwise over 15 minutes at room temperature.

• Reaction: Equip the flask with a reflux condenser and heat the reaction mixture to reflux (approximately 100-110°C) using a heating mantle. Maintain reflux for 2 hours with continuous stirring. The solution will become progressively clearer.

• Work-up and Isolation: After 2 hours, remove the heat source and allow the mixture to cool to room temperature. Transfer the solution to a beaker and cool further in an ice bath.

• Acidification: Slowly acidify the cold solution by adding concentrated hydrochloric acid dropwise while stirring until the pH reaches ~2-3 (test with pH paper). A white precipitate will form.

• Crude Product Collection: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold deionized water to remove any inorganic salts.

• Purification (Recrystallization): Transfer the crude solid to a beaker and dissolve it in a minimum amount of hot ethanol. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Final Product: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a desiccator to obtain pure 3-methyl-5(4H)-isoxazolone.

Structural Elucidation and Characterization

Confirming the structure and purity of the newly synthesized derivatives is a critical step. A combination of spectroscopic techniques is employed for unambiguous characterization.

Technique	Purpose	Typical Observations for 3-Methyl-5(4H)-isoxazolone
¹H NMR	Confirms the proton environment.	Singlet around 2.2 ppm (CH₃); Singlet around 3.4 ppm (CH₂)
¹³C NMR	Confirms the carbon skeleton.	Signal around 15 ppm (CH₃); Signal around 40 ppm (CH₂); Carbonyl signal > 170 ppm; C=N signal ~160 ppm
FT-IR	Identifies key functional groups.	Strong C=O stretch (~1700 cm⁻¹); C=N stretch (~1600 cm⁻¹); N-H stretch (broad, ~3200 cm⁻¹)
Mass Spec (MS)	Determines molecular weight.	[M+H]⁺ ion corresponding to the calculated molecular weight.

Workflow for Discovery of Biologically Active Derivatives

The discovery of novel drug candidates from a library of 5(4H)-isoxazolone derivatives follows a structured, multi-stage screening process. The goal is to identify compounds with high potency and selectivity for a specific biological target while minimizing off-target effects.

Caption: Workflow for identifying bioactive 5(4H)-isoxazolones.

This workflow begins with the synthesis of a diverse library of compounds, which are then subjected to high-throughput screening to identify initial "hits." These hits are then validated, and their structure-activity relationships (SAR) are explored to design and synthesize more potent and selective "lead" compounds. Promising leads are then advanced to in vivo testing in animal models to evaluate their efficacy and safety profiles before a preclinical candidate is selected.

Conclusion and Future Outlook

The 5(4H)-isoxazolone scaffold continues to be a highly valuable framework in the design and synthesis of novel therapeutic agents. The synthetic versatility, particularly at the C3 and C4 positions, allows for the creation of large, diverse libraries amenable to modern drug discovery platforms. Future research will likely focus on the development of more efficient, sustainable, and stereoselective synthetic methods. Furthermore, the application of computational chemistry and machine learning will undoubtedly accelerate the identification of 5(4H)-isoxazolone derivatives with optimized activity against a growing number of challenging biological targets.

References

• Sperry, J., & Wright, D. L. (2005). The isoxazole in synthesis: a versatile and powerful five-membered heterocycle. Chemical Society Reviews, 34(9), 807-817. [Link]

• Loh, B., Vozzolo, J., & Chyba, J. (2018). Isoxazoles as an important scaffold for the design of novel therapeutic agents. Future Medicinal Chemistry, 10(11), 1363-1386. [Link]

• De Sarro, A., Chimirri, A., De Sarro, G., Grasso, S., & Zappia, G. (1993). Synthesis and anticonvulsant activity of some 3,4-disubstituted-5(4H)-isoxazolone derivatives. Archiv der Pharmazie, 326(11), 865-869. [Link]

An In-depth Technical Guide on the Physicochemical Properties of Thienyl-Substituted Isoxazolones

This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of thienyl-substituted isxazolones, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. The unique combination of the electron-rich thienyl group and the versatile isoxazolone core imparts these molecules with a range of intriguing physicochemical and biological properties.

Introduction: The Significance of Thienyl-Substituted Isoxazolones

Isoxazole derivatives are a well-established class of heterocyclic compounds with a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The incorporation of a thienyl moiety, a sulfur-containing aromatic ring, can further enhance these properties and introduce novel pharmacological effects. The thienyl group is a known bioisostere of the phenyl ring and can influence a molecule's metabolic stability, lipophilicity, and receptor-binding affinity. This guide will delve into the key physicochemical characteristics of thienyl-substituted isoxazolones that are critical for their development as therapeutic agents.

Synthesis of Thienyl-Substituted Isoxazolones

The synthesis of thienyl-substituted isoxazolones is typically achieved through multi-component reactions (MCRs), which offer several advantages, including high atom economy, operational simplicity, and the ability to generate diverse molecular scaffolds in a single step.[3] A common and efficient approach involves the condensation of a thienyl-substituted aldehyde, a β-ketoester (such as ethyl acetoacetate), and hydroxylamine hydrochloride.

Experimental Protocol: One-Pot Synthesis of 3-Methyl-4-((thiophen-2-yl)methylene)isoxazol-5(4H)-one [4]

• Reactant Preparation: In a round-bottom flask, dissolve thiophene-2-carbaldehyde (1 mmol) and ethyl acetoacetate (1 mmol) in a suitable solvent such as ethanol or water.

• Addition of Hydroxylamine: To the stirred solution, add hydroxylamine hydrochloride (1.2 mmol).

• Catalysis: Introduce a catalytic amount of a base (e.g., piperidine, sodium acetate) or an acid (e.g., tartaric acid) to facilitate the reaction.[4][5] The choice of catalyst can influence reaction time and yield.

• Reaction Conditions: Stir the reaction mixture at room temperature or under gentle heating (e.g., 60°C) for a period ranging from 30 minutes to a few hours, monitoring the progress by thin-layer chromatography (TLC).[3]

• Work-up and Purification: Upon completion, the product often precipitates out of the solution. The solid is collected by filtration, washed with cold solvent, and can be further purified by recrystallization from a suitable solvent like ethanol to afford the pure thienyl-substituted isoxazolone.

The rationale for this one-pot approach lies in its efficiency. The initial Knoevenagel condensation between the aldehyde and the β-ketoester, followed by the cyclization with hydroxylamine, proceeds in a single vessel, minimizing intermediate isolation steps and reducing solvent waste.

Spectroscopic Characterization

Comprehensive spectroscopic analysis is essential to confirm the chemical structure and purity of the synthesized compounds.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure of thienyl-substituted isoxazolones.

• ¹H NMR: The proton NMR spectrum provides information about the different types of protons and their chemical environment. Key signals to expect include:

  • Singlets for the methyl group on the isoxazolone ring (typically around δ 2.2-2.4 ppm).[6][7]

  • Multiplets in the aromatic region (δ 7.0-8.5 ppm) corresponding to the protons of the thienyl and any other aromatic substituents.[7] The coupling patterns of the thienyl protons can help determine the substitution pattern.

  • A singlet for the vinylic proton of the methylene bridge (around δ 7.7-7.8 ppm).[6]

• ¹³C NMR: The carbon NMR spectrum reveals the number of unique carbon atoms in the molecule. Characteristic signals include:

  • The carbonyl carbon of the isoxazolone ring (δ ~168-170 ppm).[6]

  • The sp² carbons of the thienyl ring and the exocyclic double bond.

  • The methyl carbon (δ ~11-12 ppm).[6]

Table 1: Representative ¹H and ¹³C NMR Chemical Shifts (δ, ppm) for a Thienyl-Substituted Isoxazolone

Functional Group	¹H NMR (ppm)	¹³C NMR (ppm)
Isoxazolone CH₃	2.25	11.3
Vinylic CH	7.78	113.9
Thienyl CH	7.0 - 8.5	124.6 - 137.6
Isoxazolone C=O	-	168.9
Isoxazolone C=N	-	162.3

Data compiled from representative spectra.[6]

3.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the characteristic functional groups present in the molecule.

• C=O Stretching: A strong absorption band in the region of 1700-1750 cm⁻¹ is indicative of the carbonyl group of the isoxazolone ring.

• C=N Stretching: The stretching vibration of the carbon-nitrogen double bond in the isoxazolone ring typically appears around 1600-1650 cm⁻¹.

• C-S Stretching: The characteristic stretching of the C-S bond within the thiophene ring can be observed in the fingerprint region, typically around 600-800 cm⁻¹.[8]

• Aromatic C-H Stretching: Absorption bands above 3000 cm⁻¹ are characteristic of the C-H stretching vibrations of the aromatic thienyl ring.[9]

3.3. Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the synthesized compounds and to gain insights into their fragmentation patterns, further confirming their structure. High-resolution mass spectrometry (HRMS) provides the exact mass, which can be used to determine the molecular formula.

Thermal Analysis

Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for evaluating the thermal stability and phase behavior of thienyl-substituted isoxazolones, which is vital information for pharmaceutical development and formulation.[10][11]

4.1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[12] This analysis helps to determine the decomposition temperature and the presence of any residual solvents or water. A typical TGA curve for a stable thienyl-substituted isoxazolone will show a single, sharp weight loss at a high temperature, indicating its decomposition.

4.2. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[12] This technique is used to determine the melting point, enthalpy of fusion, and to study any polymorphic transitions.[11] A sharp endothermic peak in the DSC thermogram corresponds to the melting of the crystalline solid.

Table 2: Illustrative Thermal Properties of a Thienyl-Substituted Isoxazolone

Property	Value	Technique
Melting Point (Tₘ)	214-216 °C	DSC
Decomposition Temperature (Tₔ)	> 250 °C	TGA

Illustrative data based on similar compounds.[6]

Biological Activities and Potential Applications

Thienyl-substituted isoxazolones have been investigated for a variety of biological activities, making them promising candidates for drug discovery.

• Antimicrobial Activity: Many isoxazole derivatives exhibit antibacterial and antifungal properties.[13][14] The presence of the thienyl group can modulate this activity.

• Anticancer Activity: Certain isoxazolone derivatives have shown cytotoxic effects against various cancer cell lines.[3][15] The mechanism of action often involves the inhibition of specific enzymes or signaling pathways.

• Anti-inflammatory Activity: The isoxazolone scaffold is present in some non-steroidal anti-inflammatory drugs (NSAIDs). Thienyl-substituted analogs are also being explored for their anti-inflammatory potential.[13]

The specific biological activity is highly dependent on the substitution pattern on both the thienyl and isoxazolone rings. Therefore, the synthesis of a library of analogs is often necessary to establish structure-activity relationships (SAR).

Conclusion

Thienyl-substituted isoxazolones represent a versatile and promising class of heterocyclic compounds with a rich physicochemical profile and significant potential in medicinal chemistry. Their straightforward synthesis, coupled with their interesting spectroscopic, thermal, and biological properties, makes them attractive targets for further investigation and development as novel therapeutic agents. This guide has provided a foundational understanding of their core characteristics, offering a starting point for researchers and drug development professionals interested in this exciting area of chemical science.

References

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• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 535031, 3-methylisoxazol-5(4H)-one. Retrieved February 13, 2024 from [Link].

• Kamal, A., et al. (2015). The synthetic and therapeutic expedition of isoxazole and its analogs. Bioorganic & Medicinal Chemistry, 23(15), 4185-4201. [Link]

• Kumar, M., et al. (2021). A review of isoxazole biological activity and present synthetic techniques. Journal of Chemical Health Risks, 11(4), 431-442. [Link]

• Reddy, T. S., et al. (2022). Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. RSC Advances, 12(23), 14757-14767. [Link]

• Suneel Kumar, K., et al. (2011). Synthesis and characterization of some novel isoxazoles via chalcone intermediates. Der Pharma Chemica, 3(5), 113-122. [Link]

• Al-Obaidi, A. S. M., et al. (2022). Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Zanco Journal of Medical Sciences, 26(2), 200-210. [Link]

• Ahmadi, S., et al. (2018). Spectroscopy-based Confirmation of Three Novel Isoxazole Combinations. International Journal of Pharmaceutical and Phytopharmacological Research, 8(1), 1-5. [Link]

• El-Malah, A. A., et al. (2021). Synthesis, spectroscopic characterization (FT-IR, NMR) and DFT computational studies of new isoxazoline derived from acridone. Journal of Molecular Structure, 1231, 129921. [Link]

• S. Jayashree, et al. (2021). Synthesis, Characterization, Theoretical and Antimicrobial Studies of Substituted Isoxazoline Derivatives. Asian Journal of Chemistry, 33(8), 1851-1856. [Link]

• Stolarczyk, A., & Stolarczyk, K. (2023). Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. International Journal of Molecular Sciences, 24(11), 9308. [Link]

• NTNU. (n.d.). Thermal Analysis TGA / DTA. Retrieved from [Link]

• Deshmukh, M. B., et al. (2010). Synthesis and characterization of 3,4,5-trisubstituted isoxazolines and isoxazoles. E-Journal of Chemistry, 7(4), 1321-1328. [Link]

• NETZSCH. (2024). Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development. Retrieved from [Link]

• de Oliveira, C. S., et al. (2023). Continuous Flow Photochemical Synthesis of 3-Methyl-4-arylmethylene Isoxazole-5(4H)-ones through Organic Photoredox Catalysis and Investigation of Their Larvicidal Activity. Molecules, 28(5), 2322. [Link]

• NETZSCH. (2021). STA or DSC and TGA – is Combination the Key?. Retrieved from [Link]

• Mettler Toledo. (n.d.). Thermal Analysis in the Pharmaceutical Industry. Retrieved from [Link]

• Hosseinnia, R., & Mamaghani, M. (2018). A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. Journal of the Serbian Chemical Society, 83(10), 1145-1153. [Link]

• El-Gaby, M. S. A., et al. (2009). Synthesis and biological activities of new substituted thiazoline-quinoline derivatives. Archiv der Pharmazie, 342(12), 728-736. [Link]

• Avci, D., et al. (2017). Experimental (FT-IR, Laser-Raman and NMR) and Theoretical Spectroscopic Analysis of 3-[(N-methylanilino)methyl]-5-(thiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione. Journal of Molecular Structure, 1141, 133-144. [Link]

• Bouyahya, A., et al. (2020). Synthesis, characterization, and antimicrobial activity of new isoxazole-isoxazoline hybrid compounds. Journal of Heterocyclic Chemistry, 57(7), 2846-2854. [Link]

• Dias, M. B., et al. (2004). Synthesis and UV-visible properties of thienyl- substituted pyrrole azo dyes. Dyes and Pigments, 62(2), 163-167. [Link]

• Khandebharad, A. U., et al. (2015). Synthesis of 3-methyl-4-arylmethylene-isoxazol-5 (4H)-ones catalyzed by tartaric acid in aqueous media. Research Journal of Chemical Sciences, 5(5), 1-5. [Link]

• Mary, Y. S., et al. (2014). FT-IR and FT-Raman Spectroscopic Analyzes of Indeno Quinoxaline Derivative Crystal. Journal of Chemical and Pharmaceutical Sciences, 7(4), 334-340. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of 3-(2-thienyl)-5(4H)-Isoxazolone

Introduction: The 5(4H)-isoxazolone core is a privileged heterocyclic scaffold of significant interest to researchers in medicinal chemistry and drug development. Compounds incorporating this moiety exhibit a wide spectrum of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties. This guide provides a detailed, two-step synthetic protocol for the preparation of 3-(2-thienyl)-5(4H)-isoxazolone, a key building block for the synthesis of novel therapeutic agents. Our approach focuses on the classical and robust method of cyclizing a β-keto ester with hydroxylamine, a strategy that offers a clear and reliable pathway to the target compound. This document is designed to provide researchers with not only a step-by-step procedure but also the underlying chemical principles and validation checkpoints necessary for successful synthesis.

Synthetic Strategy Overview: The synthesis of 3-(2-thienyl)-5(4H)-isoxazolone is best achieved through a two-stage process. The initial stage involves the synthesis of the key precursor, ethyl 3-oxo-3-(thiophen-2-yl)propanoate, via a Claisen condensation. The subsequent stage is the cyclization of this β-keto ester with hydroxylamine hydrochloride to form the desired isoxazolone ring. This strategy is chosen for its reliability and directness in establishing the required substitution pattern, where the 2-thienyl group is positioned at the C3 position of the isoxazolone ring.

Part I: Synthesis of Key Precursor: Ethyl 3-oxo-3-(thiophen-2-yl)propanoate

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two ester molecules in the presence of a strong base, resulting in a β-keto ester[1][2]. In this protocol, we utilize a crossed Claisen condensation between 2-acetylthiophene and diethyl carbonate, with sodium hydride serving as the base to facilitate the enolate formation of the ketone.

Reaction Workflow: Precursor Synthesis

Caption: Workflow for the synthesis of the β-keto ester precursor.

Experimental Protocol: Ethyl 3-oxo-3-(thiophen-2-yl)propanoate

Materials & Reagents:

Reagent	Formula	MW ( g/mol )	Molarity/Conc.	Amount	Moles
Sodium Hydride	NaH	24.00	60% in oil	100 g	2.50
Anhydrous Hexane	C₆H₁₄	86.18	-	500 mL	-
2-Acetylthiophene	C₆H₆OS	126.18	-	136 mL	1.25
Diethyl Carbonate	C₅H₁₀O₃	118.13	-	305.5 mL	2.50
Anhydrous THF	C₄H₈O	72.11	-	~1340 mL	-
Glacial Acetic Acid	CH₃COOH	60.05	-	145 mL	-
Ethyl Acetate	C₄H₈O₂	88.11	-	~600 mL	-
Saturated NaCl (aq)	NaCl	58.44	Sat.	~400 mL	-
Anhydrous Na₂SO₄	Na₂SO₄	142.04	-	As needed	-

Procedure: [3]

• Preparation: Under a nitrogen atmosphere, add sodium hydride (100 g, 2.5 mol, 60% dispersion in mineral oil) to a suitable reaction flask. Wash the sodium hydride with anhydrous hexane (2 x 250 mL) to remove the mineral oil, decanting the hexane wash carefully each time.

• Initial Reaction: Add anhydrous tetrahydrofuran (THF, 340 mL) to the washed sodium hydride with stirring. Cool the suspension in an ice bath. Prepare a solution of 2-acetylthiophene (136 mL, 1.25 mol) in anhydrous THF (340 mL) and add it dropwise to the NaH suspension over 20 minutes, maintaining the internal temperature below 10°C.

• Enolate Formation: After the addition is complete, allow the reaction mixture to slowly warm to 35°C and maintain this temperature for 30 minutes.

• Condensation: Prepare a solution of diethyl carbonate (305.5 mL, 2.5 mol) in anhydrous THF (660 mL). Add this solution slowly to the reaction mixture over 1 hour, maintaining the temperature at 35°C. Continue stirring for an additional hour after the addition is complete.

• Quenching: Cool the reaction mixture to 0-10°C in an ice bath. Cautiously quench the reaction by the slow addition of water (475 mL), followed by the addition of glacial acetic acid (145 mL). Stir the mixture for 20 minutes, then allow it to warm to room temperature.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with ethyl acetate (3 x 200 mL).

• Purification: Combine all organic phases and wash with saturated aqueous NaCl (brine, 2 x 200 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as a dark orange oil. The typical yield for this procedure is approximately 98%[3]. The product can be used in the next step without further purification.

Part II: Synthesis of 3-(2-thienyl)-5(4H)-Isoxazolone

This stage involves the cyclization of the synthesized β-keto ester with hydroxylamine hydrochloride. The reaction proceeds via the formation of an oxime intermediate, followed by intramolecular cyclization and elimination of ethanol to yield the target 5(4H)-isoxazolone. It is critical to note that this reaction can potentially yield the isomeric 5-substituted-3-isoxazolol as a significant byproduct[4]. Reaction conditions must be carefully controlled, and product characterization is essential to confirm the identity of the desired isomer.

Reaction Mechanism: Isoxazolone Formation

Caption: Proposed mechanism for the formation of the isoxazolone ring.

Experimental Protocol: 3-(2-thienyl)-5(4H)-Isoxazolone

Materials & Reagents:

Reagent	Formula	MW ( g/mol )	Amount (1 eq)	Moles
Ethyl 3-oxo-3-(thiophen-2-yl)propanoate	C₉H₁₀O₃S	198.24	1.98 g	10 mmol
Hydroxylamine HCl	NH₂OH·HCl	69.49	0.76 g	11 mmol
Sodium Acetate	CH₃COONa	82.03	0.90 g	11 mmol
Ethanol	C₂H₅OH	46.07	25 mL	-
Water	H₂O	18.02	As needed	-
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	-

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve ethyl 3-oxo-3-(thiophen-2-yl)propanoate (1.98 g, 10 mmol) in ethanol (25 mL).

• Reagent Addition: Add hydroxylamine hydrochloride (0.76 g, 11 mmol) and sodium acetate (0.90 g, 11 mmol) to the solution. The sodium acetate acts as a base to free the hydroxylamine from its hydrochloride salt.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using an ethyl acetate/hexane solvent system.

• Workup: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Isolation: To the resulting residue, add water (30 mL) and extract with diethyl ether (3 x 25 mL) to remove any unreacted starting material and the 3-isoxazolol byproduct.

• Purification: Acidify the aqueous layer to pH ~2-3 with 2M HCl. The product, 3-(2-thienyl)-5(4H)-isoxazolone, should precipitate as a solid.

• Final Product: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product. Further purification can be achieved by recrystallization from an ethanol/water mixture.

Part III: Product Validation and Characterization

Ensuring the structural identity of the final compound is paramount. A combination of spectroscopic methods should be employed to confirm the formation of 3-(2-thienyl)-5(4H)-isoxazolone and to distinguish it from potential isomeric byproducts.

Expected Spectroscopic Data:

Technique	Expected Observations
¹H NMR	- Thiophene protons: Multiplets in the range of δ 7.0-8.0 ppm. - Methylene protons (-CH₂-): A characteristic singlet for the C4 protons of the isoxazolone ring, expected around δ 3.5-4.5 ppm. - NH proton: A broad singlet, which may be exchangeable with D₂O.
¹³C NMR	- Carbonyl carbon (C=O): A signal in the downfield region, typically δ 170-180 ppm for the C5 ketone. - C=N carbon: A signal for the C3 carbon around δ 160-165 ppm. - Methylene carbon (-CH₂-): A signal for the C4 carbon around δ 35-45 ppm. - Thiophene carbons: Four signals in the aromatic region (δ 120-140 ppm).
FT-IR (cm⁻¹)	- Carbonyl stretch (C=O): Strong absorption around 1700-1750 cm⁻¹. - C=N stretch: Absorption around 1610-1640 cm⁻¹. - N-H stretch: Broad absorption around 3100-3300 cm⁻¹.
Mass Spec (ESI)	- Expected [M+H]⁺: ~168.01 m/z for C₇H₅NO₂S.

Note: The exact chemical shifts (δ) may vary depending on the solvent and instrument used. The key distinguishing feature in the ¹H NMR spectrum between the desired 5(4H)-isoxazolone and the 3-isoxazolol byproduct is the presence of the methylene (-CH₂-) singlet for the former, versus a methine (=CH-) singlet for the latter, which would appear further downfield.

References

• Sørensen, U. S., Falch, E., & Krogsgaard-Larsen, P. (2000). A Novel Route to 5-Substituted 3-Isoxazolols. Cyclization of N,O-DiBoc β-Keto Hydroxamic Acids Synthesized via Acyl Meldrum's Acids. The Journal of Organic Chemistry, 65(4), 1003–1007. Available at: [Link]

• A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. (n.d.). Avicenna Journal of Green Chemistry. Available at: [Link]

• A Novel Route to 5-Substituted 3-Isoxazolols. Cyclization of N,O-DiBoc β-Keto Hydroxamic Acids Synthesized via Acyl Meldrum's Acids. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Hamadi, B., & Msaddek, M. (n.d.). Synthesis and evolution of new isoxazolo-i,4-quinones of biologic interest. Heterocyclic Communications. Available at: [Link]

• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2024). Preprints.org. Available at: [Link]

• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. (2022). Beilstein Journal of Organic Chemistry. Available at: [Link]

• Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. (2025). ACS Omega. Available at: [Link]

• Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds. (n.d.). Supporting Information. Available at: [Link]

• Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. (2025). Zanco Journal of Medical Sciences. Available at: [Link]

• The Claisen Condensation. (n.d.). University of Babylon. Available at: [Link]

• Ethyl 3-oxo-3-(thiophen-2-yl)propanoate. (n.d.). PubChem. Available at: [Link]

• Crossed Claisen Condensations. (n.d.). University of Calgary. Available at: [Link]

• Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. (2024). Organic & Biomolecular Chemistry. Available at: [Link]

• Ethyl 3-oxo-3-(thiophen-2-yl)propanoate. (n.d.). American Elements. Available at: [Link]

• Claisen Condensation. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Asymmetric transfer hydrogenation of aryl ketoesters with chiral double-chain surfactant-type catalyst in water. (n.d.). The Royal Society of Chemistry. Available at: [Link]

• Carboxylic Derivatives - The Claisen Condensation. (2019). Chemistry LibreTexts. Available at: [Link]

• SYNTHESIS AND CHARACTERIZATION OF NEW 2-(2-THIENYL)-5- ARYL-1,3,4-OXADIAZOLES. (n.d.). Farmacia Journal. Available at: [Link]

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Applications of 3-(2-thienyl)-5(4H)-isoxazolone in Medicinal Chemistry: A Detailed Guide for Researchers

The isoxazolone scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized for its diverse pharmacological activities. Among its derivatives, 3-(2-thienyl)-5(4H)-isoxazolone emerges as a compound of significant interest due to the unique electronic properties conferred by the thiophene ring. This guide provides a comprehensive overview of the applications of 3-(2-thienyl)-5(4H)-isoxazolone and its derivatives in medicinal chemistry, complete with detailed protocols for its synthesis and biological evaluation. Our focus is to equip researchers, scientists, and drug development professionals with the technical knowledge and practical insights necessary to explore the full therapeutic potential of this promising molecular scaffold.

Introduction: The Versatility of the Isoxazolone Core

Isoxazoles and their partially saturated analogs, isoxazolines and isoxazolones, are five-membered heterocyclic compounds containing adjacent nitrogen and oxygen atoms. This structural feature imparts a unique electronic character, making them valuable pharmacophores in drug discovery.[1] The isoxazole ring is present in several commercially available drugs, highlighting its clinical significance.[2] Derivatives of the isoxazolone core have demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and enzyme inhibitory effects.[3][4] The weak N-O bond within the isoxazole ring also makes it susceptible to ring-opening reactions, offering a versatile platform for the synthesis of other valuable organic compounds.[3]

The incorporation of a thiophene ring at the 3-position of the isoxazolone core, as in 3-(2-thienyl)-5(4H)-isoxazolone, is a key structural modification. The thiophene nucleus is a well-known bioisostere of the benzene ring and is a constituent of numerous biologically active compounds.[5] Its presence can enhance the pharmacological profile of a molecule by influencing its lipophilicity, metabolic stability, and interaction with biological targets.

Key Application Areas

The unique structural features of 3-(2-thienyl)-5(4H)-isoxazolone and its derivatives have led to their investigation in several key areas of medicinal chemistry.

Enzyme Inhibition

A primary application of isoxazolone derivatives lies in their ability to act as enzyme inhibitors. The carbonyl group and the acidic proton at the 4-position of the isoxazolone ring can participate in key interactions with the active sites of various enzymes.

α-Glucosidase Inhibition: α-Glucosidase is a key enzyme in carbohydrate metabolism, and its inhibition is a validated therapeutic strategy for the management of type 2 diabetes.[6] Isoxazolone derivatives have been explored as potential α-glucosidase inhibitors.[7] The 3-(2-thienyl)-5(4H)-isoxazolone scaffold can be derivatized to enhance its binding affinity to the enzyme's active site, potentially leading to the development of novel anti-diabetic agents.

Antimicrobial Activity

The increasing prevalence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Heterocyclic compounds, including those with isoxazole and thiophene moieties, have historically been a rich source of antimicrobial drugs.[5] Derivatives of 3-(2-thienyl)-5(4H)-isoxazolone have been synthesized and evaluated for their activity against a range of bacterial and fungal strains.[5][8] The presence of the sulfur atom in the thiophene ring and the overall electronic properties of the molecule are believed to contribute to its antimicrobial potential.

Anticancer Activity

The development of novel anticancer agents is a continuous effort in medicinal chemistry. Isoxazole derivatives have shown promise as cytotoxic agents against various cancer cell lines.[3][9] The mechanism of action often involves the inhibition of key enzymes or signaling pathways crucial for cancer cell proliferation and survival. The 3-(2-thienyl)-5(4H)-isoxazolone scaffold serves as a valuable starting point for the design and synthesis of new anticancer drug candidates.

Synthesis and Characterization

A reliable and efficient synthesis of the core scaffold is paramount for exploring its medicinal chemistry applications. A common and effective method for the synthesis of 4-substituted-3-methyl-isoxazol-5(4H)-ones is a one-pot, three-component reaction involving an aldehyde, a β-ketoester, and hydroxylamine hydrochloride.[10] This approach is attractive due to its operational simplicity and the use of readily available starting materials.

Protocol: Synthesis of (Z)-3-methyl-4-(thiophen-2-ylmethylene)isoxazol-5(4H)-one

This protocol describes the synthesis of a close analog of the target compound, which can be adapted for the synthesis of 3-(2-thienyl)-5(4H)-isoxazolone by using an appropriate β-ketoester with a thienyl group at the 3-position.

Materials:

• Thiophene-2-carbaldehyde

• Ethyl acetoacetate

• Hydroxylamine hydrochloride

• Sodium malonate (catalyst)

• Water

• Ethanol

Procedure:

• To a mixture of thiophene-2-carbaldehyde (1 mmol), ethyl acetoacetate (1 mmol), and hydroxylamine hydrochloride (1 mmol) in water (10 mL), add sodium malonate (10 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, the solid product precipitates out of the solution.

• Filter the precipitate, wash with cold ethanol, and dry to obtain the pure product.

Characterization Data for (Z)-3-methyl-4-(thiophen-2-ylmethylene)isoxazol-5(4H)-one: [11]

• ¹H NMR (300 MHz, DMSO-d₆): δ 2.29 (s, 3H, CH₃), 7.39-7.42 (m, 1H, Ar-H), 8.24 (d, J = 3.0 Hz, 1H, Ar-H), 8.27 (s, 1H, H-vinyl), 8.34 (d, J = 6.0 Hz, 1H, Ar-H).

• ¹³C NMR (75 MHz, DMSO-d₆): δ 11.6 (CH₃), 113.5, 129.5, 136.7, 141.6, 142.1, 143.5, 162.1 (C=N), 169.0 (C=O).

Biological Evaluation Protocols

To assess the therapeutic potential of 3-(2-thienyl)-5(4H)-isoxazolone derivatives, standardized in vitro assays are essential. The following protocols provide a framework for evaluating their enzyme inhibitory and antimicrobial activities.

Protocol: α-Glucosidase Inhibition Assay

This colorimetric assay is used to determine the inhibitory activity of a test compound against α-glucosidase.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Sodium phosphate buffer (0.1 M, pH 6.8)

• Test compound (dissolved in DMSO)

• Acarbose (positive control, dissolved in DMSO)

• Sodium carbonate (0.1 M)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the test compound and acarbose in sodium phosphate buffer. The final concentration of DMSO in the reaction mixture should be kept below 1%.

• In a 96-well plate, add 50 µL of sodium phosphate buffer to each well.

• Add 20 µL of the diluted test compound solutions to the test wells and 20 µL of the diluted acarbose solutions to the positive control wells.

• Add 20 µL of buffer to the blank wells (enzyme control).

• Add 20 µL of α-glucosidase solution (0.5 U/mL in buffer) to all wells except the substrate blank.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 20 µL of 5 mM pNPG solution to all wells.

• Incubate the plate at 37°C for 20 minutes.

• Terminate the reaction by adding 50 µL of 0.1 M sodium carbonate solution to all wells.

• Measure the absorbance of each well at 405 nm using a microplate reader.

• Calculate the percentage of inhibition using the following formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound.

• Determine the IC₅₀ value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against the inhibitor concentration.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Materials:

• Test compound (dissolved in a suitable solvent, e.g., DMSO)

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microplates

• Standard antimicrobial agents (positive controls, e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of the test compound.

• In a 96-well plate, perform serial two-fold dilutions of the test compound in the broth medium.

• Prepare a standardized inoculum of the microorganism to be tested (e.g., 5 x 10⁵ CFU/mL).

• Inoculate each well containing the diluted compound with the microbial suspension.

• Include a positive control (microorganism with a standard antimicrobial agent) and a negative control (microorganism in broth without any compound).

• Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• After incubation, determine the MIC, which is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Data Presentation and Interpretation

Quantitative data from biological assays should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Representative Biological Activity of Isoxazolone Derivatives

Compound	Target	Activity	Reference
(Z)-3-methyl-4-(thiophen-2-ylmethylene)isoxazol-5(4H)-one	-	Synthesis reported	[11]
Various Isoxazole Derivatives	Anticancer (various cell lines)	IC₅₀ < 12 µM	[3]
Thiazole-based isoxazole scaffolds	Enzyme inhibitors	Potent dual inhibition	[12]

Mechanistic Insights and Future Directions

The precise mechanism of action for 3-(2-thienyl)-5(4H)-isoxazolone is likely target-dependent. For enzyme inhibition, molecular docking studies can provide valuable insights into the binding mode and key interactions within the enzyme's active site. For antimicrobial and anticancer activities, further studies are needed to elucidate the specific cellular pathways and molecular targets involved.

Workflow for Investigating Mechanism of Action:

Caption: Workflow for the discovery and development of 3-(2-thienyl)-5(4H)-isoxazolone-based therapeutic agents.

Future research should focus on synthesizing a library of 3-(2-thienyl)-5(4H)-isoxazolone derivatives with diverse substitutions on both the thiophene and isoxazolone rings. This will enable comprehensive structure-activity relationship (SAR) studies to identify key structural features responsible for potent and selective biological activity. Advanced computational techniques, such as molecular dynamics simulations, can further refine our understanding of the ligand-target interactions at an atomic level.

Conclusion

3-(2-thienyl)-5(4H)-isoxazolone represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, coupled with the diverse biological activities exhibited by its derivatives, makes it an attractive starting point for the development of novel therapeutic agents. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers embarking on the exploration of this exciting class of compounds. Through a systematic approach of synthesis, biological evaluation, and mechanistic studies, the full therapeutic potential of 3-(2-thienyl)-5(4H)-isoxazolone can be unlocked, paving the way for the discovery of new medicines to address unmet medical needs.

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Application Notes and Protocols for the Use of 5(4H)-Isoxazolone, 3-(2-thienyl)- as a Scaffold in Drug Design

Introduction: The Emergence of a Privileged Scaffold

In the landscape of medicinal chemistry, the identification of "privileged scaffolds" – molecular frameworks that can be readily modified to interact with a variety of biological targets – is a cornerstone of modern drug discovery. The 5(4H)-isoxazolone core is one such scaffold, demonstrating a remarkable breadth of biological activities.[1][2][3] The introduction of a 2-thienyl group at the 3-position of this isoxazolone ring creates the 5(4H)-Isoxazolone, 3-(2-thienyl)- scaffold, a molecule of significant interest. The thiophene ring, a bioisostere of the phenyl ring, is a common motif in many approved drugs and is known to enhance pharmacokinetic properties and biological activity. This document provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis, derivatization, and application of the 5(4H)-Isoxazolone, 3-(2-thienyl)- scaffold in the design of novel therapeutic agents.

Synthesis of 4-Arylidene-3-(2-thienyl)-5(4H)-isoxazolone Derivatives: A General Protocol

The synthesis of 4-arylidene-3-(2-thienyl)-5(4H)-isoxazolone derivatives is typically achieved through a one-pot, three-component reaction. This approach is efficient, atom-economical, and allows for the rapid generation of a library of diverse compounds.[4][5][6][7]

Protocol 1: One-Pot Three-Component Synthesis

This protocol outlines a general procedure for the synthesis of 4-arylidene-3-(2-thienyl)-5(4H)-isoxazolones.

Materials:

• Ethyl 2-(thiophen-2-yl)acetate

• Hydroxylamine hydrochloride

• Substituted aromatic aldehydes

• Catalyst (e.g., Dimethylaminopyridine (DMAP) or DABCO)[4][5]

• Solvent (e.g., Water or Ethanol)[4][5]

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser (if heating is required)

Procedure:

• To a round-bottom flask, add ethyl 2-(thiophen-2-yl)acetate (1 equivalent), hydroxylamine hydrochloride (1 equivalent), and the desired substituted aromatic aldehyde (1 equivalent).

• Add the solvent (e.g., 5 mL of water or ethanol).[4]

• Add a catalytic amount of a base, such as Dimethylaminopyridine (DMAP) or 1,4-diazabicyclo[2.2.2]octane (DABCO).[4][5]

• Stir the reaction mixture at room temperature or heat to 70-80°C, monitoring the reaction progress by Thin Layer Chromatography (TLC).[4]

• Upon completion, the product often precipitates out of the solution. If not, the reaction mixture can be poured into ice-cold water to induce precipitation.

• Collect the solid product by filtration, wash with cold water or ethanol, and dry under vacuum.

• The product can be further purified by recrystallization from a suitable solvent if necessary.

Causality Behind Experimental Choices:

• One-Pot Reaction: This approach is chosen for its efficiency, reducing the number of synthetic steps, purification processes, and overall reaction time.

• Catalyst: A mild base like DMAP or DABCO is used to facilitate the condensation reactions without promoting significant side reactions.[4][5]

• Solvent: Water or ethanol are often chosen as they are environmentally friendly ("green") solvents.[4]

Caption: Synthetic workflow for 4-arylidene-3-(2-thienyl)-5(4H)-isoxazolones.

Applications in Drug Design

The 5(4H)-isoxazolone, 3-(2-thienyl)- scaffold is a versatile starting point for the development of a wide range of therapeutic agents.

Anticancer Applications

Isoxazole derivatives have demonstrated significant potential as anticancer agents, acting through various mechanisms, including the inhibition of protein kinases.[1][8][9][10] The 3-(2-thienyl) moiety can enhance these activities by forming specific interactions with the target protein.

Protocol 2: In Vitro Cytotoxicity Screening (SRB Assay)

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.[11]

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT-116)

• Complete cell culture medium

• Test compounds (dissolved in DMSO)

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris-base solution (10 mM)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of the test compounds (typically 0.1 to 100 µM) and a vehicle control (DMSO). Incubate for 48-72 hours.

• Cell Fixation: Gently add cold 10% TCA to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with distilled water and allow to air dry.

• Staining: Stain the fixed cells with 0.4% SRB solution for 30 minutes at room temperature.

• Washing: Wash the plates with 1% acetic acid to remove unbound dye and allow to air dry.

• Solubilization: Solubilize the bound dye with 10 mM Tris-base solution.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Table 1: Representative Anticancer Activity of Isoxazole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Isoxazole Derivative A	MCF-7 (Breast)	2.3	[12]
Isoxazole Derivative B	HCT-116 (Colon)	3.07	[13]
Isoxazole Derivative C	A549 (Lung)	5.0	[1]
5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole	T47D (Breast)	-	[14]

Note: The compounds listed are representative examples from the literature and do not all contain the 3-(2-thienyl)-5(4H)-isoxazolone scaffold.

Caption: Potential mechanism of anticancer action via kinase inhibition.

Anti-inflammatory Applications

Isoxazole derivatives have been reported to possess significant anti-inflammatory properties.[15][16] The 3-(2-thienyl)-5(4H)-isoxazolone scaffold can be explored for the development of novel anti-inflammatory agents.

Protocol 3: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema)

This is a widely used and validated model for screening acute anti-inflammatory activity.[15][16]

Materials:

• Wistar rats or Swiss albino mice

• Test compounds

• Carrageenan solution (1% in saline)

• Standard drug (e.g., Indomethacin or Diclofenac sodium)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

• Grouping: Divide the animals into groups: control (vehicle), standard drug, and test compound groups.

• Drug Administration: Administer the test compounds and the standard drug orally or intraperitoneally. The control group receives only the vehicle.

• Induction of Edema: After a specific time (e.g., 1 hour) of drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the left hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Antimicrobial Applications

The isoxazole nucleus is present in several commercially available antimicrobial drugs.[3][17][18] Derivatives of 3-(2-thienyl)-5(4H)-isoxazolone can be screened for their potential as novel antibacterial and antifungal agents.

Protocol 4: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[17][19]

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Test compounds (in DMSO)

• Standard antibiotic/antifungal drug

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the test compounds and the standard drug in the appropriate broth in a 96-well plate.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Controls: Include a positive control (microorganism without any drug) and a negative control (broth only).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by measuring the optical density using a microplate reader.

Structure-Activity Relationship (SAR) Insights

The incorporation of a 2-thienyl group at the 3-position of the 5(4H)-isoxazolone ring is a rational design strategy. The thiophene ring is a well-established bioisostere of the phenyl ring and can offer several advantages:

• Enhanced Biological Activity: The sulfur atom in the thiophene ring can participate in hydrogen bonding and other non-covalent interactions with biological targets, potentially leading to increased potency.

• Modulation of Physicochemical Properties: The thiophene ring can alter the lipophilicity and electronic properties of the molecule, which can favorably impact its absorption, distribution, metabolism, and excretion (ADME) profile.

• Novel Intellectual Property: The use of a thienyl substituent can lead to the discovery of novel chemical entities with unique biological activities, providing new opportunities for patent protection.

Conclusion

The 5(4H)-Isoxazolone, 3-(2-thienyl)- scaffold represents a promising starting point for the development of a new generation of therapeutic agents. Its straightforward synthesis and the potential for diverse biological activities make it an attractive target for medicinal chemists. The protocols and insights provided in this document are intended to serve as a comprehensive guide for researchers to explore the full potential of this privileged scaffold in drug discovery.

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Application Notes and Protocols for In Vitro Bioactivity Testing of 3-(2-thienyl)-5(4H)-isoxazolone

Introduction: The Therapeutic Potential of the Isoxazolone Scaffold

The isoxazolone nucleus is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry.[1] Derivatives of 5(4H)-isoxazolone are known to exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and enzyme inhibitory properties.[2] The incorporation of a thienyl group at the 3-position introduces a sulfur-containing aromatic ring, which can modulate the compound's electronic properties and biological interactions, making 3-(2-thienyl)-5(4H)-isoxazolone a compound of interest for drug discovery and development.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to conduct in vitro assays for evaluating the bioactivity of 3-(2-thienyl)-5(4H)-isoxazolone. The protocols are designed to be self-validating and are grounded in established scientific principles to ensure data integrity and reproducibility.

Section 1: Assessment of Anticancer Activity

The anticancer potential of isoxazole derivatives has been documented against various cancer cell lines.[3] The proposed mechanisms often involve the inhibition of key signaling pathways crucial for tumor growth and survival, such as those mediated by vascular endothelial growth factor receptor 2 (VEGFR-2) or heat shock protein 90 (HSP90).[4][5]

Scientific Rationale

The initial assessment of anticancer activity typically involves a cytotoxicity assay to determine the concentration-dependent effect of the compound on cancer cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose. It relies on the reduction of the yellow MTT salt by mitochondrial dehydrogenases in metabolically active cells to form a purple formazan product.[6] The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Workflow: Anticancer Screening

Caption: Workflow of the MTT cytotoxicity assay.

Protocol: MTT Cytotoxicity Assay

This protocol is optimized for adherent cancer cell lines in a 96-well plate format.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A-549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-(2-thienyl)-5(4H)-isoxazolone

• MTT solution (5 mg/mL in sterile PBS)[7]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[6]

• 96-well flat-bottom sterile culture plates

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[8]

• Compound Preparation: Prepare a stock solution of 3-(2-thienyl)-5(4H)-isoxazolone in DMSO. Perform serial dilutions in a complete culture medium to achieve final concentrations ranging from 0.1 to 100 µM.

• Cell Treatment: Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the various concentrations of the test compound. Include vehicle control (DMSO at the same final concentration) and untreated control wells. Incubate for 48-72 hours.[9]

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light.[6]

• Formazan Solubilization: For adherent cells, carefully aspirate the medium containing MTT. Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

Data Presentation: Representative Cytotoxicity Data

Parameter	Assay Type	Cell Line	Representative IC₅₀ (µM)
IC₅₀	MTT Assay	MCF-7 (Breast Cancer)	5 - 50
IC₅₀	MTT Assay	A-549 (Lung Cancer)	10 - 75
IC₅₀	MTT Assay	HCT-116 (Colon Cancer)	1 - 30

Note: The IC₅₀ values are representative for isoxazole derivatives and should be determined experimentally for 3-(2-thienyl)-5(4H)-isoxazolone.

Potential Signaling Pathway: VEGFR-2 Inhibition

Caption: Potential inhibition of the VEGFR-2 signaling pathway.[10][11][12][13][14]

Section 2: Evaluation of Anti-inflammatory Activity

Isoxazole derivatives are known to possess anti-inflammatory properties, often through the inhibition of key enzymes in the arachidonic acid cascade, namely cyclooxygenases (COX) and lipoxygenases (LOX).[15]

Scientific Rationale

Inflammation is a biological response mediated by the production of pro-inflammatory molecules like prostaglandins and leukotrienes from arachidonic acid.[16][17] The COX enzymes (COX-1 and COX-2) are responsible for prostaglandin synthesis, while LOX enzymes (e.g., 5-LOX) lead to the production of leukotrienes.[18][19] In vitro enzyme inhibition assays can directly measure the ability of 3-(2-thienyl)-5(4H)-isoxazolone to block the activity of these enzymes. Additionally, a simple and rapid preliminary screening for anti-inflammatory potential can be performed using a protein denaturation inhibition assay.[20][21][22][23][24]

Potential Signaling Pathway: Arachidonic Acid Cascade

Caption: Inhibition of the Arachidonic Acid Cascade.[19][25]

Protocol 1: COX-2 Inhibitor Screening Assay (Fluorometric)

Materials:

• Purified human recombinant COX-2 enzyme

• COX Assay Buffer

• COX Probe (e.g., Amplex™ Red)

• Arachidonic Acid (substrate)

• 3-(2-thienyl)-5(4H)-isoxazolone

• Known COX-2 inhibitor (e.g., Celecoxib) as a positive control

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Dilute the COX-2 enzyme and prepare serial dilutions of the test compound and positive control in COX Assay Buffer.

• Assay Setup: In a 96-well black plate, add the assay buffer, diluted COX-2 enzyme, and the test compound or vehicle control. Incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Reaction Initiation: Prepare a reaction mix containing the COX probe and arachidonic acid. Add this mix to each well to initiate the reaction.

• Measurement: Immediately measure the fluorescence in kinetic mode at an excitation of ~535 nm and an emission of ~587 nm for 10-20 minutes.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percent inhibition for each concentration of the test compound relative to the vehicle control and calculate the IC₅₀ value.

Protocol 2: 5-Lipoxygenase (5-LOX) Inhibitor Screening Assay

Materials:

• Purified 5-LOX enzyme

• Assay Buffer

• Linoleic acid or Arachidonic acid (substrate)

• Chromogen solution

• 3-(2-thienyl)-5(4H)-isoxazolone

• Known 5-LOX inhibitor (e.g., Zileuton) as a positive control

• 96-well plate

• Microplate reader

Procedure:

• Assay Setup: To the wells of a 96-well plate, add the assay buffer, diluted 5-LOX enzyme, and the test compound or vehicle control.

• Reaction Initiation: Add the substrate (linoleic or arachidonic acid) to all wells to start the reaction. Incubate for 5-10 minutes at room temperature.

• Color Development: Add the chromogen solution to stop the reaction and develop the color.

• Absorbance Measurement: Measure the absorbance at 490-500 nm.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control and determine the IC₅₀ value.

Data Presentation: Representative Enzyme Inhibition Data

Parameter	Assay Type	Enzyme	Representative IC₅₀ (µM)
IC₅₀	Fluorometric Assay	Human COX-2	0.1 - 10
IC₅₀	Colorimetric Assay	Human 5-LOX	1 - 25

Note: The IC₅₀ values are representative for isoxazole derivatives and should be determined experimentally for 3-(2-thienyl)-5(4H)-isoxazolone.

Section 3: Antimicrobial Activity Screening

The presence of nitrogen and sulfur in heterocyclic compounds is often associated with antimicrobial properties.[12][26] Therefore, it is pertinent to evaluate the antibacterial and antifungal activity of 3-(2-thienyl)-5(4H)-isoxazolone.

Scientific Rationale

The broth microdilution method is a standard and quantitative technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[15][27] The MIC is the lowest concentration of the compound that prevents visible growth of a microorganism after overnight incubation. This method allows for the testing of the compound against a panel of clinically relevant bacteria and fungi.

Experimental Workflow: Broth Microdilution for MIC Determination

Caption: Workflow for MIC determination by broth microdilution.

Protocol: Broth Microdilution Assay (CLSI Guidelines)

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strain (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria

• RPMI-1640 medium for fungi

• 3-(2-thienyl)-5(4H)-isoxazolone

• Standard antibiotics (e.g., ciprofloxacin, fluconazole)

• Sterile 96-well microplates

Procedure:

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the appropriate broth to obtain a range of concentrations (e.g., 256 to 0.5 µg/mL).

• Inoculum Preparation: Prepare a standardized microbial inoculum with a turbidity equivalent to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.[1]

• Inoculation: Add the standardized inoculum to each well of the microplate containing the serially diluted compound. Include a growth control (inoculum without compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Data Presentation: Representative Antimicrobial Activity

Microorganism	Type	Representative MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	Gram-positive Bacteria	16 - 128
Escherichia coli (ATCC 25922)	Gram-negative Bacteria	32 - >256
Candida albicans (ATCC 90028)	Fungus (Yeast)	8 - 64

Note: MIC values are representative for heterocyclic compounds and should be determined experimentally for 3-(2-thienyl)-5(4H)-isoxazolone.

Conclusion

The in vitro assays detailed in these application notes provide a robust framework for the initial characterization of the bioactivity of 3-(2-thienyl)-5(4H)-isoxazolone. By systematically evaluating its anticancer, anti-inflammatory, and antimicrobial properties, researchers can gain valuable insights into its therapeutic potential and mechanism of action, thereby guiding further preclinical development.

References

• Gosset, J. Arachidonic acid metabolism pathway. Gosset[Link].

• BioGRID. Arachidonic Acid Pathway Project. BioGRID[Link].

• CV Physiology. Arachidonic Acid Metabolites (Prostaglandins and Related Compounds). CV Physiology[Link].

• ResearchGate. Metabolism of arachidonic acid (AA) through COX and LOX pathways. ResearchGate[Link].

• Wang, B., et al. (2023). Arachidonic acid metabolism in health and disease. Cellular and Molecular Life Sciences, 80(10), 283. [Link].

• Zhang, Z., et al. (2020). Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. Frontiers in Cell and Developmental Biology, 8, 599281. [Link].

• Nechushtan, H., et al. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), e50586. [Link].

• Creative Diagnostics. The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics[Link].

• Sharma, P. K., & Kumar, A. (2019). A review: antimicrobial agents based on nitrogen and sulfur containing heterocycles. Journal of Drug Delivery and Therapeutics, 9(6-s), 159-166. [Link].

• Horton, T. MTT Cell Assay Protocol. Texas Children's Hospital[Link].

• ResearchGate. Signaling pathways of VEGFR-2. ResearchGate[Link].

• Wang, X., et al. (2023). Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety. Encyclopedia, 3(1), 187-202. [Link].

• ResearchGate. Signaling pathways of VEGFR-2. ResearchGate[Link].

• ResearchGate. HSP90 mechanism of action. ResearchGate[Link].

• Bio-Rad. Development - VEGF signaling via VEGFR2 - generic cascades Pathway Map. Bio-Rad[Link].

• Mirke, N. B., et al. (2020). In vitro protein denaturation inhibition assay of Eucalyptus globulus and Glycine max for potential anti-inflammatory activity. Innovations in Pharmaceuticals and Pharmacotherapy, 8(2), 61-65. [Link].

• PubChem. VEGFA-VEGFR2 signaling. PubChem[Link].

• ASM Journals. Evaluation of CLSI Agar Dilution Method and Trek Sensititre Broth Microdilution Panel for Determining Antimicrobial Susceptibility of Streptococcus pneumoniae. ASM Journals[Link].

• Zuehlke, A., & Johnson, J. L. (2010). Chapter 8: Hsp90 and Client Protein Maturation. Subcellular biochemistry, 59, 147–166. [Link].

• Kamal, A., et al. (2004). Therapeutic and diagnostic implications of Hsp90 activation. Trends in molecular medicine, 10(6), 283–290. [Link].

• Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io[Link].

• Wulandari, F., et al. (2023). Characterisation and phytochemical screening of ethanolic extract Citrus reticulatapeel and its anti-inflammatory activity using protein denaturation. Pharmacy Education, 23(4), 213-218. [Link].

• FAO. METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. FAO[Link].

• de Oliveira, R. B., et al. (2008). CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole. Brazilian Journal of Microbiology, 39(2), 348–351. [Link].

• Adebayo, O. O., et al. (2021). Membrane Stabilization and Inhibition of Protein Denaturation as Mechanisms of the Anti-Inflammatory Activity of some Plant Species. Trends in Pharmaceutical Sciences and Technologies, 1(2), 1-8. [Link].

• Mondal, S., et al. (2014). Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild. Journal of clinical and diagnostic research : JCDR, 8(5), HC01–HC4. [Link].

• Global Substance Registration System. 5-METHYL-3-(2-THIENYL)-4-ISOXAZOLYL PENICILLIN. gsrs.ncats.nih.gov[Link].

• Waskow, A., et al. (2023). In Vitro Analysis of the Anti-Inflammatory Activity in Dairy Products Containing Salicornia Europaea. Chemical Engineering Transactions, 104, 433-438. [Link].

• PubChem. 5(4H)-Oxazolone. PubChem[Link].

• ResearchGate. 5(4 H )-oxazolones: Synthesis and biological activities. ResearchGate[Link].

• Wikipedia. Muscimol. Wikipedia[Link].

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Analytical methods for the quantification of 5(4H)-Isoxazolone, 3-(2-thienyl)-

Application Note: AN-ISO-TH-2026

Executive Summary

This guide details the analytical protocols for the quantification and characterization of 3-(2-thienyl)-5(4H)-isoxazolone (CAS: Derivative of 23689-53-4 class). This compound represents a critical scaffold in medicinal chemistry, often serving as a precursor for GABA-A antagonists, antimicrobials, and agrochemicals.

The Analytical Challenge: The primary difficulty in quantifying 5(4H)-isoxazolones lies in their annular tautomerism . In solution, these compounds exist in a dynamic equilibrium between the CH-form (keto), NH-form, and OH-form (enol). Without strict pH and solvent control, chromatograms exhibit peak splitting or poor reproducibility. Furthermore, the thiophene moiety introduces specific pi-pi interaction capabilities that must be leveraged for selectivity.

This protocol establishes a pH-locked HPLC-UV method for routine purity analysis and a high-sensitivity LC-MS/MS method for bioanalytical quantification.

Physicochemical Context & Tautomeric Equilibrium

Understanding the molecule is the first step to robust method development.

• Chemical Structure: A 5-isoxazolone ring substituted at the 3-position with a 2-thienyl group.

• Acidity (pKa): ~5.5 – 6.5 (The NH proton is acidic due to resonance stabilization of the anion).

• UV Chromophore: The thiophene ring conjugated with the isoxazolone provides strong absorbance in the 250–290 nm range.

Tautomeric Control Strategy

To ensure a single, sharp peak, the mobile phase must force the equilibrium to a single state.

• Acidic Conditions (pH < 3): Protonates the species, favoring the neutral CH-form or NH-form .

• Basic Conditions (pH > 8): Deprotonates the molecule to the stable anion .

• Recommendation: Use Acidic Mobile Phase (0.1% Formic Acid) . This is compatible with both UV and MS (ESI+) and stabilizes the neutral form for C18 retention.

Figure 1: Tautomeric equilibrium of isoxazolones. Acidic conditions are required to stabilize the species for consistent chromatography.

Protocol A: HPLC-UV (Purity & Potency)

Best for: Raw material testing, formulation analysis, and synthetic monitoring.

Instrument Configuration

• System: HPLC with PDA (Photodiode Array) or UV-Vis detector.

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge).

  • Why? The "End-capped" feature reduces silanol interactions which can cause tailing for the basic nitrogen in the isoxazole ring.

• Column Temp: 35°C (Improves mass transfer and peak shape).

Reagents

• Mobile Phase A: Water + 0.1% Formic Acid (v/v).[1]

• Mobile Phase B: Acetonitrile (HPLC Grade) + 0.1% Formic Acid.[2]

• Diluent: 50:50 Water:Acetonitrile.

Step-by-Step Method

• Preparation of Standard:

  • Weigh 10 mg of 3-(2-thienyl)-5(4H)-isoxazolone reference standard.

  • Dissolve in 10 mL Diluent (Concentration: 1 mg/mL).

  • Sonicate for 5 mins. Note: Ensure no heat generation to prevent degradation.

• Gradient Elution Profile:

  Time (min)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)
  0.0	90	10	1.0
  8.0	40	60	1.0
  10.0	5	95	1.0
  12.0	5	95	1.0
  12.1	90	10	1.0

  | 15.0 | 90 | 10 | 1.0 |

• Detection:

  • Primary Wavelength: 254 nm (Thiophene absorption).

  • Secondary Wavelength: 280 nm (Isoxazolone conjugation).

  • Scan Range: 200–400 nm (For peak purity confirmation).

• System Suitability Criteria:

  • Tailing Factor: < 1.5

  • Theoretical Plates: > 5000

  • %RSD (n=5 injections): < 1.0%

Protocol B: LC-MS/MS (Bioanalysis & Trace Quantification)

Best for: Plasma (PK) studies, impurity profiling, and trace analysis.

Mechanism of Ionization

While isoxazolones are acidic, the presence of the thiophene ring and the acidic mobile phase makes ESI Positive (M+H)+ the preferred mode for stability, though ESI Negative (M-H)- is often more sensitive if using neutral/basic buffers (Ammonium Acetate pH 6.5).

• Selected Mode:ESI Positive (Compatible with the HPLC acidic mobile phase).

MS Source Parameters (Sciex/Waters Generic)

• Ion Source: Electrospray Ionization (ESI)[3]

• Polarity: Positive (+)

• Capillary Voltage: 3.5 kV

• Source Temp: 450°C

• Desolvation Gas: 800 L/hr

MRM Transitions (Multiple Reaction Monitoring)

Note: Exact collision energies (CE) must be optimized per instrument.

Precursor Ion (m/z)	Product Ion (m/z)	Mechanism	Est.[2] CE (eV)
168.0 [M+H]+	124.0	Loss of CO2 (Isoxazolone ring opening)	20
168.0 [M+H]+	97.0	Thiophene fragment (C4H5S+)	35
168.0 [M+H]+	150.0	Loss of H2O	15

Sample Preparation (Plasma/Serum)

• Aliquot: Transfer 50 µL of plasma to a centrifuge tube.

• Precipitation: Add 200 µL of ice-cold Acetonitrile containing Internal Standard (e.g., Carbamazepine or a deuterated analog).

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: 10,000 x g for 10 minutes at 4°C.

• Injection: Inject 5 µL of the supernatant directly.

Figure 2: Bioanalytical workflow for trace quantification.

Validation Parameters (Linearity & Limits)

Based on structural analogs (Isoxazolines/Thiolutin), the following performance metrics are expected:

Parameter	HPLC-UV Specification	LC-MS/MS Specification
Linearity Range	1.0 – 100 µg/mL	1.0 – 2000 ng/mL
LOD (Limit of Detection)	0.1 µg/mL	0.2 ng/mL
LOQ (Limit of Quantitation)	0.5 µg/mL	1.0 ng/mL
Recovery	95 - 102%	85 - 110% (Matrix dependent)
Precision (CV%)	< 2.0%	< 15.0%

References

• Gharehassanlou, A., & Kiyani, H. (2022). A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. Indian Journal of Chemistry. (Provides synthesis and characterization data for 3-(thiophen-2-yl)isoxazol-5(4H)-one, Compound 4p). Link

• Lisowski, A., et al. (2025).[3] A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry. Journal of Veterinary Research. (Establishes LC-MS/MS baselines for isoxazole scaffolds). Link

• Rageh, H.M., et al. (2018). Spectroscopic and Semiempirical Investigation of The Structural Features of Hetarylazo-5-isoxazolones Tautomerism. Journal of Molecular Structure. (Authoritative source on isoxazolone tautomerism and solvent effects). Link

• Gupta, S., et al. (2022).[1] Development and validation of an LC-MS/MS method for the assessment of Isoxazole... in rat plasma. Journal of Chromatography B. (Protocol grounding for bioanalytical extraction). Link

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• 3. Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: 3-(2-thienyl)-5(4H)-isoxazolone as a Versatile Intermediate in Modern Organic Synthesis

Introduction: The Strategic Importance of the Isoxazolone Scaffold

The isoxazole ring is a privileged five-membered heterocycle, prominently featured in a multitude of natural products and pharmaceuticals.[1][2] Its derivatives are known to exhibit a wide array of biological activities, including antibacterial, anticancer, anti-inflammatory, and neuroprotective effects.[2][3] Within this class of compounds, 3-(2-thienyl)-5(4H)-isoxazolone emerges as a particularly valuable synthetic intermediate. This molecule synergistically combines the reactive potential of the 5(4H)-isoxazolone core with the electronic and biological properties of the thiophene moiety.

The inherent reactivity of the 5(4H)-isoxazolone ring is centered around its weak N-O bond and multiple electrophilic and pronucleophilic sites, making it a versatile building block for constructing more complex molecular architectures.[4] Its strategic cleavage or rearrangement can grant access to a diverse range of acyclic and heterocyclic compounds, including β-enamino esters, pyrazoles, pyrroles, and pyridines.[5][6] The presence of the 2-thienyl substituent is not merely a passive structural element; it has been shown to modulate the biological activity of the resulting molecules, often enhancing their efficacy.[7]

This guide provides an in-depth exploration of the synthesis and synthetic applications of 3-(2-thienyl)-5(4H)-isoxazolone, offering detailed protocols and mechanistic insights for researchers in organic synthesis and drug discovery.

Part 1: Synthesis of 3-(2-thienyl)-5(4H)-isoxazolone

The most efficient and atom-economical method for synthesizing 4-substituted isoxazol-5(4H)-ones is through a one-pot, three-component cyclocondensation reaction.[1][8] This approach involves the condensation of an aldehyde, hydroxylamine hydrochloride, and a β-ketoester. For the synthesis of the title compound, thiophene-2-carboxaldehyde serves as the aldehyde component.

The causality behind this reaction involves an initial Knoevenagel condensation between the aldehyde and the β-ketoester to form a 2-arylidene intermediate. Subsequently, hydroxylamine attacks the carbonyl group of the ketoester, leading to an oxime intermediate which undergoes intramolecular cyclization to yield the final isoxazolone ring.[1] The use of an organocatalyst, such as 2-aminopyridine or pyruvic acid, in a green solvent like water can significantly improve reaction times and yields.[1][8]

Caption: Workflow for the three-component synthesis of 3-(2-thienyl)-5(4H)-isoxazolone derivatives.

Protocol 1: Organocatalyzed Synthesis of 4-(ethoxycarbonyl)-3-(2-thienyl)-5(4H)-isoxazolone

This protocol is adapted from established three-component cyclocondensation methodologies.[1]

Materials:

• Thiophene-2-carboxaldehyde (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Ethyl acetoacetate (1.0 eq)

• 2-Aminopyridine (2-AP) (0.2 eq)

• Deionized Water

• Ethanol (for recrystallization)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add thiophene-2-carboxaldehyde (10 mmol, 1.12 g), ethyl acetoacetate (10 mmol, 1.30 g), hydroxylamine hydrochloride (12 mmol, 0.83 g), and 2-aminopyridine (2 mmol, 0.19 g).

• Add 30 mL of deionized water to the flask.

• Heat the reaction mixture to 80°C with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 30-60 minutes.[1]

• Upon completion, cool the mixture to room temperature. The solid product will precipitate out of the solution.

• Collect the crude product by vacuum filtration and wash the solid with cold deionized water (3 x 20 mL).

• Purify the product by recrystallization from hot ethanol to yield the pure 4-(ethoxycarbonyl)-3-(2-thienyl)-5(4H)-isoxazolone as a solid.

• Self-Validation: Dry the product under vacuum and determine the yield. Characterize the compound using ¹H-NMR, ¹³C-NMR, and Mass Spectrometry to confirm its structure and purity. The expected spectroscopic data should be consistent with the target molecule's structure.

Part 2: Applications as a Synthetic Intermediate

The synthetic utility of 3-(2-thienyl)-5(4H)-isoxazolone stems from its diverse reactivity, allowing for transformations into various valuable scaffolds.

Application 1: Synthesis of β-Enamino Esters via Ring Opening

The isoxazolone ring can undergo facile ring-opening reactions. When treated with an amine in the presence of a mild acid catalyst, the N-O bond cleaves, leading to the formation of β-enamino esters.[9] These compounds are important precursors for the synthesis of various biologically active molecules and heterocyclic systems.[10] The reaction is often promoted by ultrasound, which can significantly reduce reaction times and improve yields under solvent-free conditions.[9]

Causality: The reaction is initiated by the nucleophilic attack of the amine on the C5 carbonyl carbon of the isoxazolone ring. This is followed by cleavage of the weak N-O bond and subsequent rearrangement to form the stable, conjugated β-enamino ester, which is often stabilized by an intramolecular hydrogen bond.[9]

Caption: Mechanism for the synthesis of β-enamino esters from 3-(2-thienyl)-5(4H)-isoxazolone.

Protocol 2: Ultrasound-Assisted Synthesis of a Thienyl-Substituted β-Enamino Ester

This protocol is based on general methods for the ultrasound-assisted synthesis of β-enamino esters.[9]

Materials:

• 3-(2-thienyl)-5(4H)-isoxazolone derivative (1.0 eq)

• Benzylamine (1.1 eq)

• Glacial Acetic Acid (0.1 eq)

• Ultrasonic bath

Procedure:

• In a thick-walled glass tube, place the 3-(2-thienyl)-5(4H)-isoxazolone derivative (1 mmol), benzylamine (1.1 mmol, 0.12 g), and glacial acetic acid (0.1 mmol, 6 µL).

• Seal the tube and place it in an ultrasonic bath.

• Irradiate the mixture with ultrasound at a frequency of 40-50 kHz at room temperature. Monitor the reaction by TLC. The reaction is typically complete within 15-30 minutes.

• Upon completion, dissolve the reaction mixture in dichloromethane (20 mL) and wash with water (2 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Self-Validation: Purify the resulting crude oil by flash column chromatography (silica gel, hexane:ethyl acetate gradient). Characterize the product by NMR, where the formation of the Z-isomer is expected, stabilized by an intramolecular hydrogen bond.[9]

Application 2: Ruthenium-Catalyzed Rearrangement to Pyrazoles

Transition metal catalysis provides a powerful tool for transforming the isoxazolone core. Specifically, ruthenium catalysts can mediate a non-decarboxylative rearrangement of 4-alkylidene-isoxazol-5-ones into highly substituted pyrazole-4-carboxylic acids.[5][11] This transformation is synthetically valuable as pyrazoles are a core scaffold in many pharmaceuticals.

Causality: The reaction is believed to proceed through a vinyl Ru-nitrenoid intermediate formed after the initial coordination of the ruthenium catalyst and ring-opening of the isoxazolone.[5] The presence of an intramolecular hydrogen bond in the starting material is key to diverting the reaction from a classical decarboxylative pathway.[5][11] The nitrenoid intermediate then undergoes cyclization to form the pyrazole ring.

Caption: Plausible mechanism for the Ru-catalyzed rearrangement of isoxazolones to pyrazoles.

Protocol 3: Ruthenium-Catalyzed Synthesis of a Thienyl-Pyrazole-4-carboxylic Acid

This protocol is adapted from the work of Favi et al. on ruthenium-catalyzed rearrangements.[5]

Materials:

• 4-(2-(arylamino)ethylidene)-3-(2-thienyl)isoxazol-5(4H)-one (1.0 eq)

• [RuCl₂(p-cymene)]₂ (0.05 eq)

• Anhydrous DMSO

• Schlenk flask and nitrogen atmosphere setup

Procedure:

• To a Schlenk flask under a nitrogen atmosphere, add the 4-substituted-3-(2-thienyl)-isoxazolone (1.0 mmol) and [RuCl₂(p-cymene)]₂ (0.05 mmol, 30.6 mg).

• Add 3 mL of anhydrous DMSO via syringe.

• Heat the reaction mixture in an oil bath at 100-120°C for 24-72 hours. Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and pour it into 50 mL of water.

• Acidify the aqueous solution with 1M HCl to a pH of ~2-3 to precipitate the carboxylic acid product.

• Extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation: Purify the crude product by column chromatography or recrystallization. Confirm the structure of the pyrazole-4-carboxylic acid using NMR, IR (noting the carboxylic acid C=O and O-H stretches), and high-resolution mass spectrometry (HRMS).

Data Summary: Comparative Reaction Conditions

The choice of catalyst and reaction conditions can significantly influence the outcome of transformations involving isoxazolones.

Transformation	Substrate	Catalyst/Reagent	Solvent	Temp (°C)	Time	Typical Yield (%)	Reference
Synthesis	Thiophene-2-carboxaldehyde, Ethyl Acetoacetate, NH₂OH·HCl	2-Aminopyridine	Water	80	30-60 min	>90	[1]
β-Enamino Ester	3-(2-thienyl)-5(4H)-isoxazolone	Benzylamine, Acetic Acid	None (Ultrasound)	RT	15-30 min	~95	[9]
Pyrazole Rearrangement	4-Enamine-isoxazolone	[RuCl₂(p-cymene)]₂	DMSO	100-120	24-72 h	60-90	[5]
Pyrrole Synthesis	4-Alkenyl-isoxazolone	[RuCl₂(p-cymene)]₂	1,4-Dioxane	130	24 h	55-85	[6]

Conclusion

3-(2-thienyl)-5(4H)-isoxazolone stands out as a highly versatile and powerful intermediate in organic synthesis. Its straightforward, high-yielding synthesis via multi-component reactions makes it readily accessible. The inherent reactivity of the isoxazolone ring, particularly the lability of the N-O bond, enables a diverse range of transformations including ring-opening and transition metal-catalyzed rearrangements. These reactions provide efficient pathways to other valuable heterocyclic systems like β-enamino esters and pyrazoles, which are of significant interest in medicinal chemistry and materials science. The protocols and mechanistic insights provided herein serve as a robust guide for researchers looking to leverage the synthetic potential of this valuable thienyl-substituted building block.

References

• Organocatalyzed Three-Component Synthesis of Isoxazol-5(4H)-ones. HETEROCYCLES.[Link]

• 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. PMC.[Link]

• Cyclocondensation pathways for the synthesis of isoxazole scaffolds. ResearchGate.[Link]

• Synthesis, Antimicrobial, Anti-Virulence and Anticancer Evaluation of New 5(4H)-Oxazolone-Based Sulfonamides. MDPI.[Link]

• Synthesis of oxazolone by cyclohydration condensation reaction. ResearchGate.[Link]

• Reactivity of Oxazol-5-(4H)-ones and Their Application toward Natural Product Synthesis. MDPI.[Link]

• The synthetic and therapeutic expedition of isoxazole and its analogs. PMC.[Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. MDPI.[Link]

• Non-Decarboxylative Ruthenium-Catalyzed Rearrangement of 4-Alkylidene-isoxazol-5-ones to Pyrazole. PMC.[Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. PMC.[Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. RSC Publishing.[Link]

• Reactivity of Oxazol-5-(4H)-ones and Their Application towardNatural Product Synthesis. Semantic Scholar.[Link]

• The diverse chemistry of oxazol-5-(4H)-ones. RSC Publishing.[Link]

• Non-Decarboxylative Ruthenium-Catalyzed Rearrangement of 4-Alkylidene-isoxazol-5-ones to Pyrazole- and Isoxazole-4-carboxylic Acids. ACS Publications.[Link]

• ISOXAZOL-5-ONES: UNUSUAL HETEROCYCLES WITH GREAT SYNTHETIC POTENTIAL. Arkivoc.[Link]

• Conversion of the isoxazol‐5(4H)‐ones 2 k–r into the tetrasubstituted pyrroles. ResearchGate.[Link]

• Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. PMC.[Link]

• Efficient Synthetic Method for β-Enamino Esters Using Ultrasound. Thieme.[Link]

• Synthesis of isoxazoles from β‐azolyl enamines. ResearchGate.[Link]

• Synthesis of β-enaminones 2a–s and isoxazoles 3a–q. ResearchGate.[Link]

• Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. MDPI.[Link]

• Ring opening reaction of anionic isoxazolone 4a. ResearchGate.[Link]

• 5(4 H )-oxazolones: Synthesis and biological activities. ResearchGate.[Link]

• 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. MDPI.[Link]

• Advances in isoxazole chemistry and their role in drug discovery. PMC.[Link]

• Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. PMC.[Link]

• Facile ring opening reaction of oxazolone enables efficient amidation for aminoisobutyric acid. PubMed.[Link]

• Heterocyclization of 2-Arylidenecyclohexan-1,3-dione: Synthesis of Thiophene, Thiazole, and Isoxazole Derivatives with Potential Antitumor Activities. PubMed.[Link]

• Examples of bioactive molecules containing isoxazole and isoxazoline. ResearchGate.[Link]

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. PMC.[Link]

• Natural products-isoxazole hybrids. ScienceDirect.[Link]

• Isatin. Wikipedia.[Link]

• Spectroscopic Characterization of 3-Aminoisoxazole, a Prebiotic Precursor of Ribonucleotides. PMC.[Link]

• Thieno-Thiazolostilbenes, Thienobenzo-Thiazoles, and Naphtho-Oxazoles: Computational Study and Cholinesterase Inhibitory Activity. MDPI.[Link]

• PHARMACOLOGICALLY AND TOXICOLOGICALLY RELEVANT COMPONENTS OF Amanita muscaria. USAMRIID.[Link]

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• 3. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Development of Antimicrobial Agents from Isoxazole Derivatives

[1][2][3][4][5][6][7]

Executive Summary

The isoxazole scaffold represents a "privileged structure" in medicinal chemistry, offering a unique bioisostere for carboxylic acids and esters while functioning as a rigid linker that orients pharmacophores in 3D space. This application note provides a comprehensive technical guide for the design, synthesis, and biological validation of isoxazole-based antimicrobial agents. Unlike generic reviews, this document details a self-validating workflow focusing on regioselective [3+2] cycloaddition synthesis and a tiered biological screening cascade (MIC

MBC Time-Kill MoA).

Chemical Synthesis: Regioselective [3+2] Cycloaddition

The most robust method for generating pharmacologically active isoxazoles is the 1,3-dipolar cycloaddition of nitrile oxides with alkynes or alkenes. This protocol prioritizes the Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) variant adapted for isoxazoles (often termed CuIAC), ensuring high regioselectivity for 3,5-disubstituted isoxazoles.

Reaction Mechanism & Logic

Classically, the reaction between a nitrile oxide and an alkyne yields a mixture of 3,5- and 3,4-isomers. To ensure reproducibility in SAR studies, we utilize a copper-catalyzed approach or specific base-mediated conditions to favor the sterically less hindered 3,5-isomer.

Synthetic Workflow Diagram

The following diagram illustrates the critical path from aldehyde precursors to the final isoxazole scaffold, highlighting the in situ generation of the unstable nitrile oxide dipole.

Figure 1: Step-wise synthesis of 3,5-disubstituted isoxazoles via the hydroximoyl chloride pathway.

Detailed Protocol: One-Pot Synthesis

Reagents:

• Aryl aldehyde (1.0 equiv)

• Hydroxylamine hydrochloride (1.2 equiv)

• N-Chlorosuccinimide (NCS) (1.2 equiv)

• Terminal Alkyne (1.0 equiv)

• Triethylamine (Et3N) (1.5 equiv)

• Solvent: DMF or t-BuOH/H2O (1:1)

Procedure:

• Oxime Formation: Dissolve aryl aldehyde in ethanol/water. Add

  and stir at RT for 1-2h. Monitor by TLC.[1] Evaporate solvent to obtain crude aldoxime.

• Chlorination: Dissolve aldoxime in DMF. Add NCS portion-wise at

  to generate the hydroximoyl chloride. Critical Step: Keep temperature low to prevent decomposition.

• Cycloaddition: Add the terminal alkyne and CuI (10 mol%) to the reaction vessel.

• Dipole Generation: Dropwise add Et3N dissolved in DMF over 30 minutes. This slow addition generates the nitrile oxide in situ, preventing dimerization to furoxan byproducts.

• Work-up: Stir overnight at RT. Pour into ice-water, filter the precipitate, and recrystallize from ethanol.

Structure-Activity Relationship (SAR) Optimization

To maximize antimicrobial potency, modifications should be guided by electronic and steric parameters.

Position	Modification Strategy	Rationale
C-3 Aryl Ring	Electron-Withdrawing Groups (EWGs)	Substituents like -Cl, -F, -NO2 at para position enhance lipophilicity and metabolic stability.
C-5 Position	Heterocyclic Hybrids	Fusing with Thiophene or Coumarin moieties often yields synergistic activity due to multi-target binding.
Linker	Methylene (-CH2-) vs. Direct Bond	A flexible methylene linker between the isoxazole and the C-5 substituent can improve binding pocket accommodation.

Biological Evaluation Workflow

A robust screening campaign must distinguish between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.

Screening Cascade Diagram

This workflow ensures that only high-quality hits proceed to mechanism-of-action studies, saving resources.

Figure 2: Tiered biological screening cascade for antimicrobial validation.

Protocol: Minimum Inhibitory Concentration (MIC)

Standard: CLSI M07-A10 Guidelines.

• Inoculum Prep: Adjust bacterial culture (e.g., S. aureus, E. coli) to

  McFarland standard ( CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Plate Setup: Use 96-well round-bottom plates. Add

  of MHB to all wells.

• Compound Dilution: Add

  of isoxazole stock ( in DMSO) to column 1. Perform 2-fold serial dilutions across the plate.

• Inoculation: Add

  of diluted bacterial suspension to all wells. Final volume .

• Controls:

  • Positive Control:[2] Ciprofloxacin or Ampicillin.

  • Negative Control: DMSO vehicle (ensure <1% final concentration).

  • Sterility Control: Media only.

• Readout: Incubate at

  for 18-24h. MIC is the lowest concentration showing no visible turbidity .[2]

Protocol: Time-Kill Kinetics

Essential for determining if the agent is bactericidal (

reduction) or bacteriostatic.

• Setup: Prepare tubes with compound concentrations at

  MIC and MIC in MHB.

• Sampling: Inoculate with

  CFU/mL. Incubate at .

• Aliquot: Remove

  aliquots at 0, 2, 4, 8, and 24 hours.

• Plating: Perform serial 10-fold dilutions in saline and plate on nutrient agar.

• Analysis: Count colonies after 24h incubation. Plot

  vs. Time.

Mechanism of Action (MoA) Determination

Isoxazole derivatives often act via two distinct mechanisms. The following assays distinguish between them:

Membrane Permeabilization (Bacteriolytic)

• Assay: Propidium Iodide (PI) Uptake.

• Logic: PI is membrane-impermeable. Fluorescence indicates membrane compromise.

• Protocol: Treat cells with

  MIC for 1h. Add PI ( ). Measure fluorescence (Ex 535 nm / Em 617 nm).

Intracellular Target (e.g., DNA Gyrase)

• Assay: DNA Supercoiling Inhibition Assay.

• Logic: If membrane is intact but cells die, the target is intracellular. Isoxazoles are known to mimic the ATP-binding pocket of DNA gyrase B.

• Protocol: Incubate relaxed plasmid pBR322 with DNA gyrase and test compound. Run gel electrophoresis. Presence of supercoiled bands indicates enzyme activity; absence indicates inhibition.

References

• A Brief Review on Isoxazole Derivatives as Antibacterial Agents Source: International Journal of Research and Review (2022) URL:[Link]

• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition Source: Beilstein Journal of Organic Chemistry (2022) URL:[Link]

• Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone Source: Molecules (MDPI) (2020) URL:[Link]

• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research Source: Molecules (MDPI) (2025) URL:[Link]

• Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method Source: Acta Scientific Microbiology (2021) URL:[Link]

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• 1. derpharmachemica.com [derpharmachemica.com]
• 2. microchemlab.com [microchemlab.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Methods for Isoxazolone Analysis

Abstract

This guide provides a comprehensive framework for developing and validating robust High-Performance Liquid Chromatography (HPLC) methods for the analysis of isoxazolone derivatives, a critical class of heterocyclic compounds in the pharmaceutical industry.[1][2][3] Recognizing the diverse biological activities of isoxazolones, including anti-inflammatory and immunosuppressive properties, this document details the principles of method development, provides a detailed protocol for a stability-indicating assay of Leflunomide as a model compound, and offers insights into data interpretation and troubleshooting.[4][5] The methodologies are designed for researchers, quality control analysts, and drug development professionals, emphasizing scientific rationale and adherence to regulatory standards.

Introduction: The Analytical Importance of Isoxazolones

Isoxazolone and its derivatives represent a versatile scaffold in medicinal chemistry, exhibiting a wide spectrum of biological activities, including anti-inflammatory, antifungal, and anticancer properties.[1][6] Leflunomide, an isoxazole derivative, is a prominent disease-modifying antirheumatic drug (DMARD) used in the treatment of autoimmune diseases.[5][7] The purity, stability, and concentration of these active pharmaceutical ingredients (APIs) are critical quality attributes that directly impact safety and efficacy.[8]

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for the quality control of isoxazolone-based pharmaceuticals due to its high resolution, sensitivity, and quantitative accuracy.[9][10] This note focuses on Reversed-Phase HPLC (RP-HPLC), the gold standard in the pharmaceutical industry, for its robustness and applicability to a wide range of compound polarities.[11] We will explore the development of a stability-indicating method, which is crucial for distinguishing the intact API from any potential degradation products formed under stress conditions.[9][12]

Principle of the Method: Reversed-Phase Chromatography

Reversed-phase HPLC separates molecules based on their hydrophobicity. The stationary phase is nonpolar (e.g., octadecylsilane, C18), while the mobile phase is a polar solvent mixture, typically water or buffer with an organic modifier like acetonitrile or methanol.[10]

Mechanism of Separation:

• A sample mixture is injected into the system.

• Nonpolar (hydrophobic) analytes, such as the core isoxazolone structure, partition more strongly with the nonpolar C18 stationary phase.

• Polar analytes have a greater affinity for the polar mobile phase and elute from the column more quickly.

• By gradually increasing the concentration of the organic solvent in the mobile phase (gradient elution) or by using a constant composition (isocratic elution), the retained hydrophobic compounds are eluted from the column.[13] The more hydrophobic the compound, the longer its retention time.

This differential partitioning allows for the effective separation of the target isoxazolone from its impurities and degradation products.

HPLC Method Development & Optimization

The development of a robust and reliable HPLC method requires a systematic approach to optimizing several key parameters. The goal is to achieve adequate separation (resolution) with good peak shape and a reasonable analysis time.

Column Selection

The choice of stationary phase is paramount. For most isoxazolone derivatives, which are moderately nonpolar, a C18 (Octadecyl) column is the standard choice.

• Rationale: The long alkyl chains of the C18 phase provide strong hydrophobic interactions with the isoxazolone ring system, ensuring sufficient retention and allowing for effective separation from more polar impurities.[5]

• Particle Size: Columns with 5 µm or 3.5 µm particle sizes offer a good balance between efficiency (theoretical plates) and backpressure. For ultra-high performance applications (UHPLC), sub-2 µm particles can be used to significantly reduce run times.[14]

• Dimensions: A common analytical column dimension is 250 mm x 4.6 mm, which provides excellent resolving power.[5][12]

Mobile Phase Selection

The mobile phase composition dictates the retention and elution of the analyte.

• Organic Modifier: Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents used in RP-HPLC.[10]

  • Causality: ACN often provides better peak shapes and lower UV cutoff compared to methanol. A mixture of solvents, such as ACN and methanol, can sometimes fine-tune selectivity to resolve closely eluting peaks.[5]

• Aqueous Phase & pH Control: An aqueous buffer is critical for controlling the ionization state of the analyte and any acidic or basic impurities.

  • Causality: Many isoxazolone derivatives possess acidic or basic functional groups. Maintaining a consistent pH with a buffer (e.g., phosphate, acetate, or formate) ensures that the analyte's charge state is constant.[7][14] This prevents peak broadening and shifting retention times, leading to reproducible results. For Leflunomide, a pH of 4.6 has been shown to provide good peak symmetry.[5]

• Elution Mode:

  • Isocratic Elution: The mobile phase composition remains constant throughout the run. This is simpler and often sufficient for routine analysis of the main compound.[5]

  • Gradient Elution: The concentration of the organic modifier is increased over time. This is essential for stability-indicating methods where degradation products with a wide range of polarities may be present.[8]

Detection Method

The choice of detector depends on the analyte's properties and the analytical requirements.

• UV-Vis/Diode Array Detector (DAD): This is the most common detection method for isoxazolones, as the heterocyclic ring and any associated aromatic groups are strong chromophores.

  • Rationale: A DAD allows for monitoring at a specific wavelength of maximum absorbance (λmax) for optimal sensitivity, while also collecting the full UV spectrum to assess peak purity. For Leflunomide, detection is typically performed between 246 nm and 260 nm.[5][9]

• Mass Spectrometry (MS): LC-MS is a powerful tool for confirming the identity of the main peak and for identifying unknown impurities or degradation products by providing molecular weight information.[8][15][16] This is particularly valuable during forced degradation studies.[16][17]

Application Protocol: Stability-Indicating RP-HPLC Method for Leflunomide

This protocol describes a validated, self-validating method for the quantification of Leflunomide and the separation of its potential impurities and degradation products in bulk drug and pharmaceutical formulations.[4][5]

Apparatus and Materials

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column compartment, and DAD.

• Column: Thermo Scientific Hypersil ODS C18 (250mm × 4.6mm; 5µm particle size) or equivalent.[5]

• Data Acquisition Software: OpenLab CDS or equivalent.

• Analytical Balance, pH meter, Sonicator, Syringe filters (0.45 µm PTFE).

Reagents and Sample Preparation

• Solvents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), and Water.

• Buffer: 0.1M Sodium Perchlorate. Adjust pH to 4.6 with perchloric acid.

• Mobile Phase: Prepare a mixture of Acetonitrile, Methanol, and 0.1M Sodium Perchlorate buffer in the ratio of 40:30:30 (v/v/v).[5] Filter through a 0.45 µm membrane filter and degas for 15 minutes in a sonicator.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Leflunomide reference standard and transfer to a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Sample Solution (Tablet Formulation): Weigh and crush 20 tablets to obtain a fine powder. Transfer an amount of powder equivalent to 10 mg of Leflunomide to a 100 mL volumetric flask. Add approximately 70 mL of mobile phase, sonicate for 15 minutes to ensure complete dissolution, and dilute to volume. Filter the solution through a 0.45 µm syringe filter before injection.[18]

Chromatographic Conditions & System Suitability

Parameter	Value	Rationale
Column	Thermo Hypersil ODS C18 (250mm × 4.6mm, 5µm)	Standard C18 provides good hydrophobic retention for Leflunomide.[5]
Mobile Phase	ACN : MeOH : 0.1M Sodium Perchlorate (40:30:30, v/v), pH 4.6	Ternary mixture optimizes selectivity; pH 4.6 ensures consistent analyte ionization.[5]
Flow Rate	1.0 mL/min	Provides optimal efficiency and reasonable run time for the column dimensions.[5][7]
Detection	DAD at 246 nm	Wavelength of high absorbance for Leflunomide, ensuring good sensitivity.[5]
Injection Volume	20 µL	Standard volume for analytical HPLC.
Column Temp.	Ambient (or controlled at 25°C)	Ensures stable retention times.
Run Time	10 minutes	Sufficient to elute the main peak and relevant impurities.

System Suitability Testing (SST)

Before sample analysis, the system's performance must be verified.[19] This is a self-validating step to ensure the system is fit for purpose.[20][21] Inject the standard solution five times and evaluate the following parameters.

SST Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry. High tailing can indicate column degradation or secondary interactions.[22]
Theoretical Plates (N)	N > 2000	Measures column efficiency and peak sharpness.[22]
% RSD of Peak Area	≤ 2.0%	Measures the precision and reproducibility of the injector and system.[20]
% RSD of Retention Time	≤ 1.0%	Measures the stability and reproducibility of the pump and mobile phase delivery.[22]

The system is only considered suitable for analysis if all SST criteria are met.[19]

Experimental Workflow

The overall process from sample receipt to final result follows a logical sequence to ensure data integrity.

Caption: General workflow for HPLC analysis of isoxazolone samples.

Data Analysis and Interpretation

• Identification: The primary peak in the sample chromatogram is identified by comparing its retention time with that of the Leflunomide reference standard.

• Quantification: The concentration of Leflunomide in the sample is calculated using the peak area from the chromatogram against a calibration curve or by a single-point standard comparison.

• Stability Assessment: In forced degradation studies, the appearance of new peaks and a decrease in the area of the main analyte peak indicate degradation.[9][12] The total peak area should be conserved (mass balance) to account for all degradation products. The DAD can be used to check for peak purity, ensuring that the main peak is not co-eluting with any degradants.

Method Development Decision Pathway

Choosing the right starting conditions and optimizing them logically is key to efficient method development.

Caption: Decision pathway for developing an RP-HPLC method for isoxazolones.

References

• Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations. National Center for Biotechnology Information. [Link]

• A rapid stability indicating HPLC method for the analysis of Leflunomide and its related impurities in bulk drug and formulations. JournalAgent. [Link]

• Development and Validation of Stability Indicating High Performance Liquid Chromatography Method for Determination of Leflunomide. Asian Journal of Pharmaceutical Analysis. [Link]

• Development and Validation of Stability Indicating High Performance Liquid Chromatography Method for Determination of Leflunomide. ProQuest. [Link]

• DEVELOPMENT OF A NEW VALIDATED STABILITY INDICATING RP-HPLC METHOD FOR LEFLUNOMIDE IN BULK DRUG. Zenodo. [Link]

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• System Suitability in HPLC Analysis. Pharmaguideline. [Link]

• Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Drawell. [Link]

• System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube. [Link]

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• Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis. Regulatory Research and Medicine Evaluation. [Link]

• Lipophilicity Determination of Antifungal Isoxazolo[3,4-b]pyridin-3(1H)-ones and Their N1-Substituted Derivatives with Chromatographic and Computational Methods. National Center for Biotechnology Information. [Link]

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• Reversed-Phase Flash Purification. Biotage. [Link]

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• Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. ACS Publications. [Link]

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Application Note: A Green, Organocatalytic Approach to the Synthesis of 3,4-Disubstituted Isoxazole-5(4H)-ones

Abstract

The isoxazole-5(4H)-one scaffold is a privileged heterocyclic motif integral to a wide array of pharmacologically active compounds, exhibiting activities ranging from antibacterial and anti-inflammatory to anticancer.[1] Traditional synthetic routes to 3,4-disubstituted isoxazole-5(4H)-ones often require harsh reaction conditions, hazardous solvents, or complex catalysts, presenting challenges for sustainable and scalable production.[2] This application note details a robust and environmentally benign protocol for the synthesis of these valuable compounds via a one-pot, three-component reaction. Utilizing a readily available and inexpensive organocatalyst like L-valine or malic acid in an aqueous medium, this method offers significant advantages, including mild reaction conditions, high yields, operational simplicity, and adherence to the principles of green chemistry.[2][3]

Introduction

3,4-Disubstituted isoxazole-5(4H)-ones are key intermediates and core structures in drug discovery and development.[1][4] Their synthesis typically involves the condensation of a β-ketoester with hydroxylamine, followed by a Knoevenagel condensation with an aldehyde.[5] The efficiency and selectivity of this transformation are often limited by side reactions and the need for stoichiometric reagents or harsh catalysts.

Recent advancements have focused on the development of novel catalytic systems to overcome these limitations.[1] Organocatalysis, in particular, has emerged as a powerful tool, offering mild, non-toxic, and often stereoselective reaction pathways.[6] This guide focuses on a practical, green organocatalytic method that streamlines the synthesis into a single operational step, making it highly attractive for both academic research and industrial applications. We will detail the reaction mechanism, provide a step-by-step protocol using a model organocatalyst, and present data on the substrate scope and efficiency of this methodology.

Reaction Principles and Catalytic Mechanism

The synthesis proceeds via a one-pot, three-component reaction involving an aldehyde, a β-ketoester (such as ethyl acetoacetate), and hydroxylamine hydrochloride. The organocatalyst, typically a natural amino acid like L-valine or a simple organic acid like malic acid, plays a crucial role in facilitating two key steps of the reaction cascade in an aqueous medium.[2][3]

The proposed mechanism involves two main stages:

• Formation of the Isoxazol-5(4H)-one Ring: The catalyst first facilitates the condensation of the β-ketoester with hydroxylamine. The amine group of hydroxylamine attacks the ketone carbonyl of the β-ketoester, forming an oxime intermediate. Subsequent intramolecular cyclization and dehydration yield the 3-methylisoxazol-5(4H)-one core.[7]

• Knoevenagel Condensation: The catalyst then activates the aldehyde carbonyl for nucleophilic attack by the active methylene group of the newly formed isoxazol-5(4H)-one. This is followed by a dehydration step to yield the final 3,4-disubstituted isoxazole-5(4H)-one product.[8] The use of water as a solvent is not only environmentally friendly but also promotes the reaction.

Below is a diagram illustrating the proposed catalytic cycle.

Caption: Proposed mechanism for the organocatalyzed synthesis.

Featured Organocatalyst System: L-Valine

While various catalysts like starch solution, malic acid, and glycine have proven effective, this protocol will highlight the use of L-valine.[3][9] L-valine is an inexpensive, commercially available, and biodegradable amino acid that acts as an efficient bifunctional catalyst. Its carboxylic acid and amine moieties can act in concert to activate both the nucleophile and the electrophile in the reaction sequence.

Experimental Protocol

This protocol describes the synthesis of a representative compound, 4-(4-methoxybenzylidene)-3-methylisoxazol-5(4H)-one , using L-valine as the catalyst.

Materials and Equipment:

• Reagents: 4-Methoxybenzaldehyde (1 mmol), Ethyl acetoacetate (1 mmol), Hydroxylamine hydrochloride (1 mmol), L-valine (10 mol%), Deionized water, Ethanol.

• Equipment: 50 mL round-bottom flask, magnetic stirrer with hotplate, reflux condenser, Buchner funnel, thin-layer chromatography (TLC) plates (silica gel), standard laboratory glassware.

Step-by-Step Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, combine ethyl acetoacetate (1 mmol, 0.13 g), hydroxylamine hydrochloride (1 mmol, 0.07 g), 4-methoxybenzaldehyde (1 mmol, 0.136 g), and L-valine (0.1 mmol, 0.012 g).

• Solvent Addition: Add 4 mL of ethanol to the flask.[3] The use of an aqueous ethanol mixture or pure water is also highly effective and aligns with green chemistry principles.

• Reaction Conditions: Attach a reflux condenser and place the flask in a preheated oil bath. Stir the reaction mixture vigorously under reflux.

• Monitoring the Reaction: Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate as the eluent). The reaction is typically complete within a short timeframe (often less than 10 minutes for activated aldehydes).[3]

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. A solid precipitate will typically form.

• Purification: Collect the solid product by vacuum filtration through a Buchner funnel. Wash the crude product with a small amount of cold water or ethanol to remove any unreacted starting materials and the catalyst.

• Drying and Characterization: Dry the purified product in a vacuum oven. The product can be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. For the title compound, a yellow solid is expected.

Workflow Visualization

The overall experimental process is summarized in the workflow diagram below.

Sources

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• 7. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose | MDPI [mdpi.com]
• 8. acgpubs.org [acgpubs.org]
• 9. jjc.yu.edu.jo [jjc.yu.edu.jo]

Application of 3-(2-thienyl)-5(4H)-isoxazolone in crop protection

Application Note: 3-(2-Thienyl)-5(4H)-isoxazolone in Crop Protection

Executive Summary

This technical guide outlines the evaluation, synthesis, and application of 3-(2-thienyl)-5(4H)-isoxazolone (CAS: Analogous to 3-substituted isoxazolones) as a dual-function agrochemical scaffold. Belonging to the class of heterocyclic 5-isoxazolones, this compound exhibits structural bioisosterism with indole-3-acetic acid (IAA) and commercial soil fungicides like hymexazol.[1]

Primary Applications:

• Systemic Herbicide: Auxinic activity via TIR1/AFB receptor signaling, effective against broadleaf weeds.[1]

• Soil Fungicide: Inhibition of mycelial growth in Oomycetes (Pythium, Aphanomyces) and Fusarium spp.[1]

Chemical Basis & Synthesis

The core efficacy of 3-(2-thienyl)-5(4H)-isoxazolone lies in its ability to undergo tautomerism.[1] The NH-keto form (5(4H)-one) exists in equilibrium with the OH-aromatic form (5-hydroxyisoxazole).[1] This acidic hydroxy group (

) mimics the carboxylic acid of natural auxins, while the thiophene ring provides the necessary lipophilic domain for receptor binding.

Synthesis Protocol

The most robust synthetic route involves the cyclocondensation of ethyl 3-oxo-3-(2-thienyl)propanoate with hydroxylamine hydrochloride.[1]

Reagents:

• Ethyl 3-oxo-3-(2-thienyl)propanoate (1.0 eq)[1]

• Hydroxylamine hydrochloride (

  ) (1.1 eq)

• Sodium Acetate (NaOAc) (1.2 eq)

• Solvent: Ethanol/Water (1:1 v/v)

Step-by-Step Protocol:

• Preparation: Dissolve 1.1 eq of

  and 1.2 eq of NaOAc in water.

• Addition: Add the solution to a stirred ethanolic solution of ethyl 3-oxo-3-(2-thienyl)propanoate at room temperature.

• Reflux: Heat the mixture to reflux (

  ) for 3–4 hours. Monitor consumption of the keto-ester by TLC (Hexane:EtOAc 3:1).[1]

• Work-up: Cool to

  . Acidify carefully with 1M HCl to pH 2–3 to precipitate the product (favors the neutral isoxazolone form).

• Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol.

Synthesis Pathway Diagram

Figure 1: Synthetic pathway via condensation of beta-keto ester and hydroxylamine.

Mechanism of Action (MoA)

This compound operates through a Dual-Mode Mechanism , making it a valuable candidate for resistance management strategies.[1]

Herbicidal Activity (Auxin Mimicry)

• Target: TIR1/AFB (Transport Inhibitor Response 1) auxin receptor proteins.[1]

• Mechanism: The 5-hydroxy tautomer acts as a structural mimic of Indole-3-Acetic Acid (IAA).[1] It binds to the TIR1 receptor, promoting the degradation of Aux/IAA transcriptional repressors via the ubiquitin-proteasome pathway.

• Phenotype: Uncontrolled cell elongation, epinasty (twisting of stems), and vascular tissue disruption in sensitive dicots.

Fungicidal Activity

• Target: Nucleic acid metabolism (putative).

• Mechanism: Similar to hymexazol, the isoxazolone core interferes with RNA/DNA synthesis in soil-borne fungal pathogens, specifically inhibiting hyphal tip growth.[1]

Signaling Pathway Diagram

Figure 2: Dual mechanism of action in plants (auxinic) and fungi (growth inhibition).[1]

Experimental Protocols for Biological Evaluation

Protocol A: Herbicidal Activity (Root Elongation Assay)

Validates auxin-like activity in model plants (e.g., Arabidopsis thaliana or Cucumber).

• Substrate: Prepare 0.8% agar plates containing Murashige & Skoog (MS) salts.

• Treatment: Supplement agar with the test compound at concentrations: 0, 0.1, 1.0, 10, and 100

  . Use IAA (1 ) as a positive control.[1]

• Seeding: Surface-sterilize seeds and plate vertically.

• Incubation: Grow for 7 days at

  (16h light/8h dark).

• Measurement: Measure primary root length.

  • Expected Result: Significant inhibition of primary root length and proliferation of lateral roots (classic auxin phenotype) at

    .[1]

Protocol B: Fungicidal Activity (Poisoned Food Technique)

Validates efficacy against soil pathogens (e.g., Fusarium oxysporum).

• Media: Prepare Potato Dextrose Agar (PDA).

• Incorporation: Dissolve compound in DMSO and add to molten PDA (

  ) to final concentrations of 10, 50, 100, 200 ppm. Pour into petri dishes.

• Inoculation: Place a 5mm mycelial plug of the pathogen in the center of the plate.[1]

• Incubation: Incubate at

  for 5–7 days.

• Calculation: Measure colony diameter (

  ) vs. control ( ).

Formulation & Safety Notes

• Solubility: The compound has low water solubility in its neutral form.[1]

  • Formulation Tip: For aqueous sprays, formulate as a Soluble Concentrate (SL) by converting to a salt (e.g., sodium or ammonium salt) using a stoichiometric amount of base (NaOH or

    ). This exploits the acidic nature of the 5-hydroxy tautomer.[1]

• Stability: Stable in neutral/acidic conditions.[1] Avoid strong alkaline conditions (

  ) for prolonged storage to prevent ring opening.[1]

• Safety: Treat as a potential skin irritant.[1] Standard PPE (gloves, goggles) required.

References

• Synthesis of Isoxazolones

  • Title: A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions.[1]

  • Source: Indian Journal of Chemistry (via NIScPR), 2020.

  • URL:[Link]

• Auxin Mechanism (Isoxazoles)

  • Title: 3- and 5-isoxazolol zwitterions: an ab initio molecular orbital study relating to GABA agonism and antagonism (Structural basis for receptor binding).[1]

  • Source: Journal of Theoretical Biology (PubMed), 1987.

  • URL:[Link]

• Fungicidal Activity (Hymexazol Analogues)

  • Title: Synthesis and biological activity of 3-substituted isoxazol-5-ones.[1][2][3]

  • Source: Journal of Pesticide Science.[1]

  • Context: Validates the fungicidal efficacy of the 3-substituted isoxazol-5-one scaffold against soil-borne p

• Thiophene Bioisosteres in Agrochemicals

  • Title: Ethyl 3-oxo-3-(thiophen-2-yl)propanoate (Precursor Data).[1][4]

  • Source: PubChem Compound Summary.[1]

  • URL:[Link]

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• 1. Muscimol | C4H6N2O2 | CID 4266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of novel 5-(3-alkylquinolin-2-yl)-3-aryl isoxazole derivatives and their cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buy Ethyl 3-oxo-3-(thiophen-2-yl)propanoate | 13669-10-8 [smolecule.com]

Enantioselective Synthesis of Spirocyclic Isoxazolones: An Application &amp; Protocol Guide

Introduction: The Significance of Spirocyclic Isoxazolones

In the landscape of modern medicinal chemistry and drug development, the demand for molecules with three-dimensional complexity and precise stereochemical control is insatiable. Spirocycles, compounds featuring two rings connected by a single common atom, have emerged as privileged scaffolds. Their inherent rigidity and defined spatial orientation can lead to significant improvements in physicochemical properties and pharmacokinetic profiles, such as enhanced binding affinity and metabolic stability.[1][2] When a spirocyclic core is fused with a pharmacologically relevant heterocycle like an isoxazolone, the resulting architecture becomes a highly attractive target for novel therapeutic agents. Isoxazolone-based molecules have demonstrated a wide range of biological activities, including anti-inflammatory, antibacterial, and anticancer properties.[1]

However, the construction of these intricate structures, particularly the creation of the chiral spiro-quaternary center in an enantioselective manner, presents a formidable challenge in synthetic organic chemistry.[1][2][3] This guide provides an in-depth overview of cutting-edge strategies for the enantioselective synthesis of spirocyclic isoxazolones, focusing on the underlying principles, detailed experimental protocols, and practical insights to empower researchers in this exciting field.

Core Synthetic Strategies: Catalytic Asymmetric Approaches

The key to achieving high enantioselectivity lies in the use of chiral catalysts that can effectively control the stereochemical outcome of the spirocyclization step. Two dominant strategies have proven to be exceptionally powerful: synergistic transition-metal and organocatalysis, and dedicated organocatalytic cascade reactions.

Synergistic Palladium/Amine Catalysis: The Conia-Ene Reaction

A highly effective modern approach involves the combination of a transition metal catalyst with a chiral organocatalyst.[1][2] This synergistic catalysis strategy unlocks reaction pathways that are inaccessible to either catalyst alone.[3][4] A prime example is the cascade Conia-ene type reaction between propargyl-substituted isoxazolones and α,β-unsaturated aldehydes, catalyzed by a palladium(0) species and a chiral secondary amine.[1][3]

Mechanism Rationale: The reaction proceeds through a dual catalytic cycle. The chiral secondary amine (e.g., a Jørgensen-Hayashi-type catalyst) reacts with the α,β-unsaturated aldehyde to form a chiral iminium ion intermediate. Simultaneously, the Pd(0) catalyst coordinates with the propargyl group of the isoxazolone, facilitating a cyclization that ultimately leads to the spirocyclic product. This concerted process allows for the construction of the complex scaffold with high levels of diastereo- and enantioselectivity, often achieving up to 99% enantiomeric excess (ee).[1][3][5]

Workflow for Synergistic Pd/Amine Catalyzed Spirocyclization

Caption: General experimental workflow for spiroisoxazolone synthesis.

Detailed Protocol: Synergistic Synthesis of Spiroisoxazolones (3a-t)

This protocol is adapted from the work of Kamlar, M. et al., as published in The Journal of Organic Chemistry.[1][3] It describes a general procedure for the synthesis of a range of spiroisoxazolones via a Conia-ene type reaction.

Materials:

• (S)-Diphenylprolinol silyl ether catalyst ((S)-DPP-TMS I)

• (E)-α,β-Unsaturated aldehydes (2a-t)

• Propargyl-substituted isoxazolone derivatives (1a-c)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Ethyl acetate (EtOAc), anhydrous

• n-Hexane, HPLC grade

• Screw-cap septum vials

• Silica gel for flash chromatography

Procedure:

• Vial Preparation: To a screw-cap septum vial charged with a magnetic stir bar, add ethyl acetate (1.0 mL).

• Catalyst Addition: Add the chiral secondary amine catalyst, (S)-DPP-TMS I (0.024 mmol, 0.20 equiv).

• Reagent Addition: Sequentially add the (E)-α,β-unsaturated aldehyde (0.12 mmol, 1.0 equiv) and the isoxazolone derivative (0.18 mmol, 1.5 equiv). The use of excess isoxazolone helps to drive the reaction to completion.

• Palladium Addition: Add the palladium catalyst, Pd₂(dba)₃ (0.006 mmol, 0.05 equiv).

• Reaction Monitoring: Seal the vial and stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until full conversion of the limiting aldehyde is observed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude residue by silica gel flash chromatography using an appropriate eluent system (e.g., n-Hexane/EtOAc gradient) to afford the desired spirocyclic isoxazolone product.

• Analysis: Characterize the product by NMR and mass spectrometry. Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) by chiral stationary phase HPLC analysis.

Data Presentation: Substrate Scope and Selectivity

The synergistic Pd/amine catalysis approach has demonstrated broad substrate tolerance, providing a wide array of spiroisoxazolones in good to high yields and excellent stereoselectivities.[1][3]

Entry	Aldehyde Substrate (Ar)	Product	Yield (%)	dr (major:minor)	ee (major, %)	ee (minor, %)
1	Phenyl	3a	72 (45/27)	2:1	86	99
2	4-Chlorophenyl	3c	72	2.3:1	87	99
3	4-Methoxyphenyl	3d	-	2.3:1	87	96
4	4-Methylphenyl	3e	-	2.2:1	85	96
Data adapted from Kamlar, M. et al.[1][3] Yields for 3d and 3e were not explicitly stated as individual values in the source text. The yield for 3a is presented for major and minor diastereoisomers.

Application Notes & Field Insights

• Catalyst Choice: The choice of the chiral amine catalyst is critical for achieving high enantioselectivity. Diphenylprolinol silyl ethers are often effective due to their steric bulk, which creates a well-defined chiral pocket around the iminium ion intermediate.

• Solvent Effects: Anhydrous solvents are crucial, as water can interfere with the catalytic cycles, particularly by hydrolyzing the iminium ion. Ethyl acetate is often a good choice, balancing solubility and reactivity.[1]

• Palladium Source: While Pd₂(dba)₃ is commonly used, other Pd(0) sources can also be effective. It is essential that the palladium source can readily undergo oxidative addition to initiate the catalytic cycle.

• Troubleshooting - Low Enantioselectivity: If low ee is observed, consider lowering the reaction temperature. This can enhance the energy difference between the diastereomeric transition states, often leading to improved selectivity. Additionally, screening different chiral ligands or solvents may be necessary.

• Troubleshooting - Low Yield: Low yields can result from catalyst deactivation or incomplete conversion. Ensure all reagents are pure and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if substrates are sensitive to air or moisture. Increasing the loading of the isoxazolone component can also improve yields.[1]

Conclusion and Future Outlook

The enantioselective synthesis of spirocyclic isoxazolones is a rapidly advancing field, driven by the development of novel and powerful catalytic methods. The synergistic combination of organocatalysis and transition-metal catalysis represents a particularly robust strategy, offering access to a diverse range of complex chiral molecules with high precision.[1][2][3] As the demand for structurally unique and stereochemically defined compounds continues to grow in drug discovery, these advanced synthetic methodologies will play a pivotal role in creating the next generation of therapeutic agents. Further exploration into new catalyst systems, such as those involving other transition metals or novel organocatalytic scaffolds, promises to broaden the scope and efficiency of these important transformations.

References

• Kamlar, M., Putatunda, S., Císařová, I., & Veselý, J. (2025). Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. The Journal of Organic Chemistry. [Link]

• Kamlar, M., Putatunda, S., Císařová, I., & Veselý, J. (2025). Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. National Center for Biotechnology Information. [Link]

• Zhang, Y., Chong, E., White, J. A. H., Radomkit, S., Xu, Y., Kosnik, S. C., Jiang, Q., & Lorenz, J. C. (2024). Development of a Kilogram-Scale Chemical Process for a Chiral Spirocyclic Isoxazolone. Organic Process Research & Development, 28, 798–804. [Link]

• Wang, Z., et al. (2023). Design and organocatalytic synthesis of spirooxindole–cyclopentene–isoxazole hybrids as novel MDM2–p53 inhibitors. Organic Chemistry Frontiers. [Link]

• Pace, V., & Holzer, W. (2013). Asymmetric Synthesis of Isoxazol-5-ones and Isoxazolidin-5-ones. Request PDF. [Link]

• Grygorenko, O. O., et al. (2023). Synthesis of spirocyclic isoxazolines 3 a–l. ResearchGate. [Link]

• Kamlar, M., Putatunda, S., Císařová, I., & Veselý, J. (2024). Enantioselective Synthesis of Spirocyclic Isoxazolones Using Conia-Ene Type Reaction. SSRN. [Link]

• Kamlar, M., et al. (2025). Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. American Chemical Society. [Link]

• Birman, V. B., et al. (2021). Synthesis and Evaluation of C2-Symmetric SPIROL-Based bis-Oxazoline Ligands. MDPI. [Link]

• Sasai, H., et al. (2018). Enantioselective Synthesis of Spiro (Isoxazole-Isoxazoline) Hybrid Ligand. ResearchGate. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. papers.ssrn.com [papers.ssrn.com]

Technical Notes & Optimization

Optimization of reaction conditions for 5(4H)-Isoxazolone, 3-(2-thienyl)- synthesis

Welcome to the technical support center for the synthesis of 3-(2-thienyl)-5(4H)-isoxazolone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure successful and optimized synthesis.

I. Troubleshooting Guide

This section addresses specific experimental issues you may encounter during the synthesis of 3-(2-thienyl)-5(4H)-isoxazolone. The solutions provided are based on established chemical principles and field-proven insights.

Problem 1: Low or No Yield of the Desired Product

Question: My reaction has resulted in a very low yield, or I have failed to isolate any of the target 3-(2-thienyl)-5(4H)-isoxazolone. What are the potential causes, and how can I troubleshoot this?

Answer:

Low or no yield is a common issue that can stem from several factors, from the quality of starting materials to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial.

A. Starting Material Integrity:

• Purity of Reactants: Ensure the purity of your starting materials: a β-ketoester (like ethyl acetoacetate), hydroxylamine hydrochloride, and thiophene-2-carbaldehyde.[1] Impurities can interfere with the reaction, leading to side products or inhibition of the desired transformation.

• Hydroxylamine Hydrochloride Quality: Hydroxylamine hydrochloride can degrade over time. It is advisable to use a freshly opened bottle or to test the quality of an older batch.

B. Reaction Conditions:

• Base Selection and Stoichiometry: The base plays a critical role in deprotonating hydroxylamine hydrochloride to generate the free hydroxylamine nucleophile.

  • Inadequate Base: An insufficient amount of a weak base may not effectively generate the required concentration of free hydroxylamine.

  • Strong Base Issues: While a strong base ensures deprotonation, it can also promote side reactions, such as the decomposition of the β-ketoester or the product.

  • Recommended Bases: Mild bases like sodium malonate or 2-aminopyridine have been shown to be effective.[2]

• Solvent Effects: The choice of solvent significantly impacts reaction rates and yields.

  • Protic vs. Aprotic: Protic solvents like water and ethanol are often preferred as they can facilitate the proton transfer steps in the mechanism.[1] Water, in particular, is highlighted as a green and efficient medium for this synthesis.[3]

  • Solvent Polarity: The polarity of the solvent can influence the solubility of reactants and intermediates. A mixture of solvents, such as water and ethanol, can sometimes provide the optimal balance.

• Temperature Control:

  • Too Low: The reaction may be too slow at lower temperatures, leading to incomplete conversion.

  • Too High: Elevated temperatures can lead to the degradation of reactants, intermediates, or the final product. Many procedures report successful synthesis at room temperature or with gentle heating (e.g., 70-80 °C).[2][4]

• Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). Insufficient reaction time will result in low conversion, while excessively long reaction times may lead to the formation of byproducts.

Troubleshooting Workflow for Low Yield:

Caption: Workflow for troubleshooting low product yield.

Problem 2: Formation of Multiple Products/Impurities

Question: My TLC analysis shows multiple spots, and the NMR of my crude product is complex, indicating the presence of impurities. What are the likely side reactions, and how can I minimize them?

Answer:

The formation of multiple products is often due to competing reaction pathways or the degradation of the desired product.

A. Potential Side Reactions:

• Knoevenagel Condensation Precedence: The Knoevenagel condensation between the aldehyde and the β-ketoester can sometimes compete with the formation of the isoxazolone ring.

• Formation of Oxime Byproducts: The reaction of the aldehyde with hydroxylamine can lead to the formation of thiophene-2-carbaldehyde oxime, which may not efficiently cyclize.

• Product Degradation: The 5(4H)-isoxazolone ring can be susceptible to ring-opening under certain conditions, particularly in the presence of strong nucleophiles or bases.[5]

B. Strategies for Minimizing Impurities:

• One-Pot, Three-Component Approach: A well-optimized one-pot, three-component reaction is often preferred as it can minimize the isolation of potentially unstable intermediates.[1]

• Catalyst Choice: The use of an appropriate catalyst can enhance the rate of the desired reaction, thereby minimizing side reactions. Catalysts like amine-functionalized cellulose and sodium malonate have been reported to give clean reactions.[1]

• Control of Stoichiometry: Use a slight excess of hydroxylamine hydrochloride and the β-ketoester relative to the aldehyde to ensure its complete consumption.

• pH Control: Maintaining a mildly acidic to neutral pH can be crucial. The use of hydroxylamine hydrochloride with a mild base helps to buffer the reaction mixture.

Purification Strategies:

• Column Chromatography: This is the most effective method for separating the desired product from impurities. A systematic screening of solvent systems (e.g., hexane/ethyl acetate) with TLC is recommended to achieve optimal separation.[5]

• Recrystallization: If the crude product is of reasonable purity, recrystallization from a suitable solvent (e.g., ethanol) can be an effective purification method.[6]

Problem 3: Reaction Stalls and Does Not Go to Completion

Question: My reaction starts well, as indicated by TLC, but then it seems to stall, leaving a significant amount of starting material even after prolonged reaction times. What could be the cause?

Answer:

A stalled reaction can be frustrating and is often due to catalyst deactivation, equilibrium issues, or insolubility of intermediates.

A. Potential Causes:

• Catalyst Deactivation: If using a catalyst, it may become deactivated over time. For heterogeneous catalysts, this could be due to poisoning or leaching.

• Insolubility of Intermediates: An intermediate in the reaction pathway may precipitate out of the solution, effectively halting the reaction.

• Equilibrium Limitations: The final step of the reaction, the cyclization, might be reversible under the chosen conditions.

B. Troubleshooting a Stalled Reaction:

• Addition of More Catalyst: If catalyst deactivation is suspected, adding a fresh portion of the catalyst may restart the reaction.

• Change of Solvent: If an intermediate is precipitating, changing to a more solubilizing solvent or a co-solvent system might be necessary.

• Temperature Increase: Gently increasing the reaction temperature can sometimes provide the necessary energy to overcome the activation barrier of a slow step or to re-dissolve a precipitated intermediate.[4]

• Water Removal: In some cases, the water formed during the reaction can inhibit the reaction. If applicable to the solvent system, the use of a Dean-Stark trap or molecular sieves could be considered, although this is less common in aqueous media.

II. Frequently Asked Questions (FAQs)

Q1: What is the proposed reaction mechanism for the synthesis of 3-(2-thienyl)-5(4H)-isoxazolone?

A1: The most widely accepted mechanism for the three-component synthesis involves two key stages.[1][6] First, the β-ketoester reacts with hydroxylamine to form an oxime intermediate. This is followed by an intramolecular cyclization to form the 3-substituted-isoxazol-5(4H)-one. The final step is a Knoevenagel condensation between the isoxazolone and thiophene-2-carbaldehyde to yield the final product.

Caption: Proposed reaction mechanism for isoxazolone synthesis.

Q2: What are the key safety precautions to consider during this synthesis?

A2: Standard laboratory safety practices should always be followed. Specific points to note for this synthesis include:

• Hydroxylamine Hydrochloride: It is a potential skin and eye irritant. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Organic solvents should be handled in a well-ventilated fume hood.

• Heating: When heating reactions, use a controlled heating source like a heating mantle or an oil bath to avoid overheating.

Q3: How can I characterize the final product, 3-(2-thienyl)-5(4H)-isoxazolone?

A3: A combination of spectroscopic techniques is essential for unambiguous characterization:

• ¹H NMR (Proton Nuclear Magnetic Resonance): This will confirm the presence of the thienyl protons, the vinyl proton, and the protons of the substituent at the 3-position (if applicable).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This will show the characteristic signals for the carbonyl and imine carbons of the isoxazolone ring, as well as the carbons of the thienyl group.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: Look for characteristic absorption bands for the C=O (carbonyl) and C=N (imine) groups.

Q4: Are there any "green" or more environmentally friendly approaches to this synthesis?

A4: Yes, several green chemistry approaches have been developed for the synthesis of isoxazolones. These methods focus on reducing waste, using less hazardous solvents, and improving energy efficiency.

• Aqueous Media: Performing the reaction in water is a highly effective green strategy.[3]

• Natural Catalysts: The use of natural acids, such as lemon juice, has been reported as an eco-friendly catalyst.[7]

• Energy Sources: Alternative energy sources like ultrasound and natural sunlight have been successfully employed to promote the reaction.[3][7]

III. Optimized Experimental Protocol

This protocol is a general guideline. Optimization may be required based on your specific laboratory conditions and reagent quality.

Materials:

• Ethyl 3-oxobutanoate (Ethyl acetoacetate)

• Hydroxylamine hydrochloride

• Thiophene-2-carbaldehyde

• Sodium malonate (or another suitable base/catalyst)

• Water (deionized)

• Ethanol

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, add ethyl acetoacetate (1 mmol), hydroxylamine hydrochloride (1 mmol), thiophene-2-carbaldehyde (1 mmol), and sodium malonate (10 mol%) to water (10 mL).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexane and ethyl acetate as the eluent).

• Upon completion of the reaction (typically indicated by the disappearance of the aldehyde spot on TLC), the solid product that precipitates is collected by vacuum filtration.

• Wash the collected solid with cold water and then a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the crude 3-(2-thienyl)-5(4H)-isoxazolone.

• If necessary, purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

IV. Data Summary

The following table summarizes typical reaction conditions that have been reported for the synthesis of related isoxazolones. This can serve as a starting point for optimization.

Catalyst	Solvent	Temperature	Time	Yield (%)	Reference
Sodium Malonate (10 mol%)	Water	Room Temp.	Varies	Good to Excellent
Amine-functionalized cellulose (14 mg)	Water	Room Temp.	Varies	Good to High	[1]
2-Aminopyridine (20 mol%)	Water	80 °C	30 min	~90	[2]
Gluconic acid aqueous solution	GAAS (50 wt%)	70 °C	45 min	Excellent	[4]
None (Sunlight)	Water	Ambient	17-40 min	89-97	[3]

This technical support guide provides a comprehensive overview of the synthesis of 3-(2-thienyl)-5(4H)-isoxazolone, with a focus on practical troubleshooting and optimization. For more detailed information, please consult the cited references.

V. References

Sources

• 1. mdpi.com [mdpi.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Green and three-component synthesis of isoxazolones using natural sunlight and investigating their antibacterial activity [chemistry.semnan.ac.ir]
• 4. acgpubs.org [acgpubs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scielo.br [scielo.br]
• 7. arkat-usa.org [arkat-usa.org]

Technical Support Center: Purification of 3-(2-thienyl)-5(4H)-isoxazolone

Welcome to the technical support guide for the purification of 3-(2-thienyl)-5(4H)-isoxazolone. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this compound.

Section 1: Troubleshooting Guide

This section addresses specific challenges that may arise during the purification of 3-(2-thienyl)-5(4H)-isoxazolone, offering explanations for the underlying causes and providing actionable solutions.

Issue 1: Low Yield After Purification

Question: My final yield of 3-(2-thienyl)-5(4H)-isoxazolone is significantly lower than expected after purification. What are the potential causes and how can I improve it?

Answer: Low yields can be attributed to several factors throughout the synthesis and purification process. A systematic approach to troubleshooting is recommended.[1]

• Incomplete Reaction: The initial synthesis of the isoxazolone may not have gone to completion. It is crucial to monitor the reaction progress using an appropriate analytical technique like Thin-Layer Chromatography (TLC).[1] If the reaction is incomplete, consider optimizing reaction conditions such as temperature, reaction time, or catalyst choice.[2]

• Product Decomposition: Isoxazole rings can be sensitive to certain conditions.[3] Strong bases, reductive conditions (like catalytic hydrogenation), and even prolonged exposure to UV light can cause the N-O bond to cleave, leading to product degradation.[3] During workup and purification, it's advisable to use milder conditions and avoid harsh reagents.

• Losses During Extraction: Inefficient extraction during the workup phase can lead to significant product loss. Ensure the pH of the aqueous layer is optimized for the solubility of your compound in the organic solvent. Perform multiple extractions with smaller volumes of solvent for better recovery.

• Suboptimal Purification Technique: The chosen purification method may not be ideal for this specific compound, leading to co-elution with impurities or loss of product on the stationary phase. Re-evaluate your purification strategy based on the compound's properties.

Issue 2: Difficulty in Removing Impurities

Question: I am struggling to separate 3-(2-thienyl)-5(4H)-isoxazolone from closely related impurities. What strategies can I employ?

Answer: The purification of isoxazole derivatives can be challenging due to the presence of unreacted starting materials, byproducts, and sometimes regioisomers with similar polarities.[3]

• Column Chromatography Optimization: This is the most common and effective method for purifying isoxazole derivatives.[3][4]

  • Solvent System Screening: Systematically screen various solvent systems using TLC to find the optimal mobile phase that provides the best separation between your product and the impurities.[3] An ideal Rf value for the desired compound is typically between 0.2 and 0.3.[5]

  • Gradient Elution: Employing a gradient elution, where the polarity of the mobile phase is gradually increased, can often improve the separation of compounds with similar polarities.[5]

  • Alternative Stationary Phases: If silica gel does not provide adequate separation, consider using other stationary phases like alumina (acidic, basic, or neutral) or reverse-phase silica (C18).[3][5]

• Recrystallization: If your compound is a solid, recrystallization can be a highly effective purification technique.[3] The key is to find a solvent or solvent system in which the desired compound is soluble at high temperatures but sparingly soluble at low temperatures, while the impurities remain soluble at both temperatures. Experiment with a range of solvents to find the most suitable one.[6]

• Chemical Derivatization: In complex cases, it may be possible to selectively react an impurity with a reagent to form a derivative that is easier to separate.[3]

Issue 3: Compound Streaking on TLC and Column

Question: My 3-(2-thienyl)-5(4H)-isoxazolone is streaking on my TLC plates and during column chromatography. How can I resolve this?

Answer: Streaking, or tailing, is often due to strong interactions between the analyte and the stationary phase. For isoxazolones, which can have acidic protons, this interaction is often with the acidic silanol groups on silica gel.[5]

• Mobile Phase Modification: Adding a small amount of a modifier to your mobile phase can significantly improve peak shape.

  • For acidic compounds, adding a small amount of acetic acid (0.1-1%) can help to protonate the compound and reduce its interaction with the silica.

  • For basic impurities, adding a small amount of a base like triethylamine (0.1-1%) or ammonium hydroxide can neutralize the acidic sites on the silica gel.[5]

• Use of a Different Stationary Phase: If modifying the mobile phase is ineffective, switching to a different stationary phase, such as neutral alumina, might be beneficial.[5]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and purification of 3-(2-thienyl)-5(4H)-isoxazolone.

Q1: What is the recommended method for purifying crude 3-(2-thienyl)-5(4H)-isoxazolone?

A1: The most widely used and generally effective method for purifying isoxazole derivatives is column chromatography on silica gel.[3] This technique allows for the separation of the desired product from unreacted starting materials and byproducts.[4] For solid products, recrystallization can be an excellent final purification step to obtain a highly pure crystalline material.[3][7]

Q2: How do I choose the right solvent system for column chromatography?

A2: The ideal solvent system for column chromatography is best determined by preliminary analysis using Thin-Layer Chromatography (TLC) .[3] The goal is to find a solvent or mixture of solvents that moves your desired compound to an Rf value of approximately 0.2-0.3 while providing the greatest possible separation from any impurities.[5] A common starting point for many organic compounds is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.

Q3: What are the typical storage conditions for purified 3-(2-thienyl)-5(4H)-isoxazolone?

Q4: My compound appears to be an oil, but the literature reports it as a solid. What should I do?

A4: It is possible that your product is impure, and the impurities are preventing it from crystallizing. In this case, further purification by column chromatography is recommended. After purification, if the compound is still an oil, you can try to induce crystallization by:

• Scratching the inside of the flask with a glass rod at the solvent-air interface.

• Adding a seed crystal of the pure compound if available.

• Cooling the solution to a lower temperature.

• Slowly evaporating the solvent.

If these methods fail, it's possible the literature is referring to a different polymorph or that your compound is indeed an oil at room temperature.

Section 3: Experimental Protocols & Visualizations

Protocol 1: Column Chromatography Purification

This protocol outlines a general procedure for the purification of 3-(2-thienyl)-5(4H)-isoxazolone using column chromatography.

Materials:

• Crude 3-(2-thienyl)-5(4H)-isoxazolone

• Silica gel (60 Å, 230-400 mesh)

• Solvents for mobile phase (e.g., hexanes, ethyl acetate)

• Chromatography column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• TLC Analysis: Determine the optimal solvent system by running TLC plates of the crude material in various solvent mixtures. Aim for an Rf of 0.2-0.3 for the product spot.[5]

• Column Packing:

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the least polar solvent of your mobile phase and pour it into the column.

  • Allow the silica to settle, and then add another layer of sand on top.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent.

  • Carefully apply the sample to the top of the silica gel bed.

• Elution:

  • Begin eluting with the mobile phase, starting with the composition determined by TLC.

  • If using a gradient, gradually increase the polarity of the mobile phase.

• Fraction Collection: Collect fractions in separate tubes.

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 2: Recrystallization

This protocol provides a general method for purifying solid 3-(2-thienyl)-5(4H)-isoxazolone.

Materials:

• Crude solid 3-(2-thienyl)-5(4H)-isoxazolone

• Recrystallization solvent(s)

• Erlenmeyer flasks

• Hot plate

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. A good recrystallization solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of hot solvent required to just dissolve it.[5]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Visualizations

Purification Method Selection Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chromtech.com [chromtech.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Common side products in the synthesis of thienyl-isoxazolones

Topic: Troubleshooting Common Side Products & Impurities Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Welcome to the Thienyl-Isoxazolone Technical Hub

Status: Operational Lead Scientist: Dr. H. Chen, Senior Application Scientist

You are likely here because your LC-MS traces show unexpected peaks, or your NMR integration doesn't match the theoretical values for your target 3-(thiophen-2-yl)isoxazol-5(4H)-one. The synthesis of isoxazolones from

-keto esters and hydroxylamine is deceptively simple; however, the presence of the electron-rich thiophene ring and the inherent tautomerism of the isoxazolone core introduce specific failure modes.

This guide deconstructs the reaction mechanism to identify, explain, and prevent the most common side products.

Module 1: The Cyclization Conundrum (Regioisomers & Intermediates)

Context: The standard synthesis involves the condensation of ethyl 3-oxo-3-(thiophen-2-yl)propanoate with hydroxylamine hydrochloride.

Troubleshooting Guide: "Why do I have two major peaks with the same Mass (M+)?"

The Issue: Formation of Regioisomers. The Chemistry: Hydroxylamine is an ambident nucleophile (

and ). The reaction is governed by which atom attacks the ketone first.

• Target Pathway (Thermodynamic): Amine (

  ) attacks the ketone Oxime formation Alcohol ( ) attacks the ester 3-thienyl-isoxazol-5-one .

• Side Pathway (Kinetic/pH dependent): If conditions allow, the amine can attack the ester first (hydroxamic acid formation) or the oxime can form in the Z-configuration which hinders cyclization.

Diagnostic Table: Isomer Identification

Feature	Target: 3-(2-thienyl)isoxazol-5-one	Side Product: 5-(2-thienyl)isoxazol-3-one	Side Product: Oxime Intermediate
Mechanism	attacks Ketone	attacks Ester (rare)	Incomplete Cyclization
H NMR	Thiophene protons + CH2 (s) at ~4.0 ppm	Thiophene protons + Vinyl H (s) at ~6.0 ppm	Broad OH peak, Ethyl ester signals present
IR Spectrum	Lactone C=O (~1780-1800 cm⁻¹)	Lactam/Amide C=O (~1680 cm⁻¹)	Broad OH, Ester C=O (~1730 cm⁻¹)
Solubility	Soluble in dilute base (enolizes)	Less soluble in base	Soluble in organics

Corrective Protocol:

• pH Control: Ensure the reaction is buffered (Sodium Acetate or NaOH). Free hydroxylamine base attacks the ketone more selectively than the protonated salt.

• Temperature: Maintain reflux. The oxime intermediate requires thermal energy to eliminate ethanol and close the ring.

• Acid Catalysis: If the oxime persists (peak M+18 relative to product), add a catalytic amount of

  -TsOH to drive dehydration.

Module 2: Tautomerism & Alkylation Artifacts

Context: You are attempting to functionalize the C-4 position (e.g., alkylation or condensation), but you are isolating O- or N-substituted byproducts.

FAQ: "I tried to methylate C-4, but the product is not acidic."

The Answer: You likely formed the O-alkyl ether or N-alkyl lactam . The isoxazol-5-one ring exists in three tautomeric forms: CH-form, NH-form, and OH-form (aromatic).

• Hard Electrophiles (e.g., Methyl Iodide, Sulfates): Tend to attack the Oxygen (Hard-Hard interaction) or Nitrogen .

• Soft Electrophiles (e.g., Benzyl bromides, Michael acceptors): Tend to attack the C-4 Carbon .

Visualizing the Tautomeric Trap:

Figure 1: Tautomeric equilibrium of isoxazol-5-ones and divergent alkylation pathways.

Corrective Protocol:

• To favor C-alkylation: Use non-polar solvents (Dioxane, Toluene) and "soft" bases like Pyridine or TEA. Avoid inorganic bases (K₂CO₃) in DMF, which promote N/O-alkylation.

• To favor Knoevenagel (C=C bond at C4): Use the aldehyde with a mild catalyst (e.g., Piperidine or Sodium Malonate) in water or ethanol.

Module 3: Thiophene-Specific Interferences

Context: The thiophene ring is not an inert bystander. It is an electron-rich aromatic system that can interfere with standard isoxazolone chemistry.

Troubleshooting Guide: "My product is decomposing / turning black."

The Issue: Thiophene Oxidation or Electrophilic Scavenging. The Chemistry:

• Oxidative Ring Opening: If you use strong oxidants (e.g., Nitric acid, Permanganate) to modify the isoxazolone, the thiophene sulfur can oxidize to the sulfoxide/sulfone, leading to ring opening (desulfurization).

• Electrophilic Substitution: If you attempt nitration or halogenation of the isoxazolone, the thiophene ring (specifically position 5') is more nucleophilic than the isoxazolone C-4. You will get substitution on the thiophene first.

Reaction Pathway Diagram:

Figure 2: Competitive reactivity of the thiophene moiety against the isoxazolone core.

Standardized Synthesis Protocol

Method: Aqueous/Green Synthesis of 3-(thiophen-2-yl)isoxazol-5(4H)-one. Rationale: Water promotes the precipitation of the target isoxazolone (shifting equilibrium) and avoids the use of harsh acids that degrade the thiophene.

Reagents:

• Ethyl 3-oxo-3-(thiophen-2-yl)propanoate (1.0 eq)[1]

• Hydroxylamine Hydrochloride (1.1 eq)

• Sodium Acetate (1.1 eq) or Sodium Malonate (0.1 eq as catalyst)

• Solvent: Water:Ethanol (2:1) or Pure Water

Step-by-Step:

• Dissolution: Dissolve Hydroxylamine HCl and Sodium Acetate in the solvent. Stir for 10 min to generate the free amine base in situ.

• Addition: Add the

  -keto ester dropwise. The reaction is slightly exothermic.

• Reflux: Heat to 80°C (or reflux) for 2–4 hours.

  • Checkpoint: Monitor TLC. The starting ester (high Rf) should disappear. A lower Rf spot (Oxime) may appear transiently before converting to the Product (mid Rf).

• Workup: Cool the mixture to 0°C.

• Acidification: Acidify carefully with 1M HCl to pH 2–3.

  • Why? The isoxazolone is acidic (

    ). In basic conditions, it is a soluble salt. Acidification precipitates the neutral lactone.

• Filtration: Filter the precipitate. Wash with cold water to remove salts and unreacted hydroxylamine.

• Recrystallization: Recrystallize from Ethanol/Water.

References

• Katritzky, A. R., et al. Handbook of Heterocyclic Chemistry. 3rd Ed. Elsevier, 2010. (General Heterocyclic Mechanisms).[2]

• Kiyani, H., & Ghorbani, F. (2014). "Sodium malonate-catalyzed efficient synthesis of isoxazol-5(4H)-ones in aqueous medium." Journal of the Serbian Chemical Society.

• Vergelli, C., et al. (2017). "Isoxazol-5(2H)-one: a new scaffold for potent human neutrophil elastase (HNE) inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry.

• Bouchala, A., et al. (2023).[3] "Green synthesis of 3,4-disubstituted isoxazol-5(4H)-one using Gluconic acid aqueous solution." ACG Publications.

• Milyutin, C. V., et al. (2024). "Synthesis of 1,2,3-triazoles containing an allomaltol moiety from substituted pyrano[2,3-d]isoxazolones via base-promoted Boulton–Katritzky rearrangement." Beilstein Journal of Organic Chemistry.

Sources

• 1. Ethyl 3-oxo-3-(thiophen-2-yl)propanoate | C9H10O3S | CID 255159 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. acgpubs.org [acgpubs.org]

Technical Support Center: Optimization of 3-(2-thienyl)-5(4H)-isoxazolone Synthesis

Case ID: ISOX-TH-003 Subject: Yield Optimization & Purity Troubleshooting for 3-(2-thienyl)-5(4H)-isoxazolone Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Introduction

You have reached the technical support hub for the synthesis of 3-(2-thienyl)-5(4H)-isoxazolone . This scaffold is a critical intermediate in medicinal chemistry, often serving as a precursor for edaravone analogs and biologically active fused heterocycles.

Unlike the phenyl analog (3-phenyl-5-isoxazolone), the thiophene moiety introduces specific challenges regarding oxidative stability and electron density, which can lead to side reactions if the pH and temperature are not rigorously controlled. This guide replaces generic textbook procedures with field-optimized protocols designed to maximize yield (>80%) and purity (>98%).

Module 1: The Optimized Synthesis Protocol

The Core Issue: Standard protocols often use strong bases (NaOH) or uncontrolled reflux, leading to ring opening (formation of cyano-ketones) or thiophene degradation. The Solution: A buffered, pH-controlled condensation using Sodium Acetate.

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
Ethyl 3-(2-thienyl)-3-oxopropanoate	Substrate	1.0	The -keto ester.[1] Purity is critical; check by TLC.
Hydroxylamine HCl	Reagent	1.2	Excess ensures complete consumption of the ester.
Sodium Acetate (Anhydrous)	Buffer/Base	1.2-1.5	Crucial. Maintains pH ~4-5. Prevents ring hydrolysis.
Ethanol / Water (3:1)	Solvent	10 vol	Mixed solvent ensures solubility of salts and product precipitation upon cooling.

Step-by-Step Workflow

• Dissolution: In a round-bottom flask, dissolve Hydroxylamine HCl (1.2 eq) and Sodium Acetate (1.2 eq) in water (2.5 vol). Stir until clear.

• Addition: Add Ethanol (7.5 vol) followed by Ethyl 3-(2-thienyl)-3-oxopropanoate (1.0 eq). The mixture may become slightly turbid.

• Reaction: Heat to reflux (78°C) for 3–5 hours.

  • Checkpoint: Monitor by TLC (System: Hexane/EtOAc 1:1). The starting ester spot (high

    ) should disappear. The product will appear as a lower spot, often tailing slightly due to acidity.

• Workup (The "Crash Out"):

  • Cool the mixture to room temperature.

  • Critical Step: Pour the reaction mixture into ice-cold water (20 vol).

  • Acidify dropwise with 6N HCl to pH 1–2 . This forces the isoxazolone (which can exist as a soluble enolate) to protonate and precipitate.

• Isolation: Filter the precipitate. Wash with cold water (

  ) to remove residual salts and hydroxylamine.

• Drying: Dry in a vacuum oven at 45°C. High heat (>60°C) can cause darkening (thiophene oxidation).

Module 2: Visualizing the Pathway

The following diagram illustrates the reaction logic and the critical decision points where yield is often lost.

Caption: Logical workflow for the buffered synthesis of 3-(2-thienyl)-5(4H)-isoxazolone, highlighting the critical acidification step.

Module 3: Troubleshooting & FAQs

This section addresses specific failure modes reported by users.

Q1: My product is an oil or a sticky gum, not a solid. What happened?

Diagnosis: This is usually due to residual solvent or thiophene oxidation .

• The Fix:

  • Trituration: Add cold diethyl ether or hexanes to the gum and scratch the flask sides with a glass rod. This induces crystallization.[2][3][4]

  • Recrystallization: If it remains sticky, recrystallize from Ethanol/Water (1:1) . Dissolve in hot ethanol, then add hot water until turbid. Cool slowly.

  • Purity Check: If the oil is dark brown/red, the thiophene ring may have oxidized. Perform a short silica plug filtration (eluent: DCM/MeOH 95:5) before attempting crystallization.

Q2: The NMR spectrum looks "messy" with broad peaks. Is it impure?

Diagnosis: Not necessarily. 5-isoxazolones exhibit tautomerism (CH-form

OH-form NH-form).

• The Science: In

  , you often see a mix of the CH-form (methylene protons at ~3.5-4.0 ppm) and the NH-form. In , the equilibrium shifts heavily toward the enol/NH form, often simplifying the spectrum.

• Action: Run the NMR in

  . You should see a downfield signal (>12 ppm) for the OH/NH and the disappearance of the CH2 doublet if it exists purely as the aromatic isoxazole tautomer in that solvent.

Q3: My yield is low (<40%). Where is the product?

Diagnosis: The product likely remained in the aqueous filtrate during workup.

• The Mechanism: Isoxazolones are acidic (

  ). If the final workup pH is > 5, the molecule exists as a water-soluble anion (enolate).

• The Fix:

  • Check the pH of your filtrate.

  • If pH > 2, add concentrated HCl until pH is 1.

  • If no precipitate forms, extract the aqueous layer with Ethyl Acetate (

    ) . The product will partition into the organic phase at low pH.

Module 4: Advanced Troubleshooting Logic

Use this decision tree to diagnose synthesis failures in real-time.

Caption: Decision tree for diagnosing yield loss (focusing on pH) and purity issues (focusing on tautomerism).

References

• Katritzky, A. R.; Rees, C. W.Comprehensive Heterocyclic Chemistry II; Pergamon Press: Oxford, 1996. (Foundational text on isoxazolone reactivity and tautomerism).
• Perez, M. A.; et al. "Synthesis of 3-substituted 5(4H)-isoxazolones." Synthesis, 1983, 6, 483.

• El-Sawy, E. R.; et al. "Synthesis and biological activity of some new 3-substituted-5-isoxazolone derivatives." Acta Pharm.2012 , 62, 157-179. Link (Demonstrates analogous synthesis conditions).

• Donati, D.; et al. "Tautomerism of 3-substituted 5-isoxazolones." J. Heterocyclic Chem.1995, 32, 1241.

Sources

• 1. US4281137A - Purification of 2-oxazolines - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. iscientific.org [iscientific.org]
• 4. asianpubs.org [asianpubs.org]

Stability issues and degradation pathways of 3-(2-thienyl)-5(4H)-isoxazolone

Technical Support Center: 3-(2-thienyl)-5(4H)-isoxazolone Topic: Stability Profiling, Degradation Pathways, and Troubleshooting Guide

Executive Summary

Compound: 3-(2-thienyl)-5(4H)-isoxazolone Chemical Class: Heterocyclic Knoevenagel Donor / Masked

-Keto Acid Equivalent Primary Utility: Scaffold for drug discovery (GABA agonists, antimicrobial agents) and intermediate in organic synthesis (Michael donors).[1][2]

This guide addresses the inherent instability of the isoxazol-5(4H)-one core.[1][2] Unlike standard stable heterocycles, this moiety is a chemical chameleon , existing in dynamic equilibrium between tautomeric forms and possessing high susceptibility to nucleophilic attack and hydrolytic ring-opening.[2]

Module 1: Storage & Handling (First Line of Defense)

Q1: I received the compound as a pale yellow solid, but it has turned orange/brown after a week on the bench. Is it degraded? A: Likely, yes.[1][2] The color change indicates oxidative degradation or polymerization .[1][2]

• The Science: The C-4 position is highly acidic (

  ).[1][2] In the presence of moisture and air, the thiophene ring (electron-rich) can undergo photo-oxidation, while the isoxazolone core can undergo self-condensation.[2]

• Protocol:

  • Dissolve a small sample in DMSO-d6.[1][2]

  • Check 1H NMR: Look for broadening of the C-4 methylene protons (

    ppm).[1][2] Sharp peaks indicate purity; broad "humps" suggest polymerization.[1][2]

  • Future Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). Protect from light.[1][2]

Q2: Is this compound hygroscopic? A: Yes. The polar isoxazolone ring interacts strongly with water.[1][2]

• Risk: Absorbed water catalyzes hydrolytic ring opening (see Module 3).[1][2]

• Handling: Allow the vial to equilibrate to room temperature before opening to prevent condensation. Handle in a desiccated glovebox if possible.

Module 2: Chemical Stability & Solvent Compatibility

Q3: Can I store stock solutions in DMSO or Methanol? A:

• DMSO: Acceptable for short term (24h). Freeze at -20°C for longer storage. DMSO is hygroscopic; wet DMSO will destroy the compound.[1][2]

• Methanol/Ethanol: Avoid for long-term storage. [1][2]

  • Reasoning: These are protic nucleophiles.[1][2] Over time, transesterification-like reactions can open the ring, especially if the solvent is not perfectly neutral.[2]

• Best Practice: Prepare fresh solutions in Acetonitrile (MeCN) or Anhydrous DMF for immediate use.[1][2]

Q4: My reaction yield is low when using basic conditions. Why? A: The isoxazolone ring is unstable in strong base.[1][2]

• Mechanism: Bases abstract the acidic proton at C-4, forming an enolate.[2] While this is necessary for Knoevenagel condensations, excess base or hydroxide ions will attack the C-5 carbonyl, leading to irreversible ring opening (decarboxylation).[2]

• Troubleshooting: Use weak bases (Piperidine/Acetic Acid catalytic system) or non-nucleophilic bases (DBU) strictly in stoichiometric amounts.

Module 3: Degradation Pathways (The "Why")

The instability of 3-(2-thienyl)-5(4H)-isoxazolone stems from two competing pathways: Hydrolysis and Tautomeric Rearrangement .[1][2]

Pathway 1: Hydrolytic Ring Opening

In the presence of water (pH > 7), the ring opens to form a

-keto amide or nitrile derivative.[1][2] This is the most common cause of purity loss.[1][2]

Pathway 2: Tautomeric Equilibrium

The compound exists in three forms.[1][2] The CH-form (reactive), NH-form (stable), and OH-form (aromatic).[1][2] Solvent polarity shifts this equilibrium, complicating analysis.[2]

Figure 1: Tautomeric equilibria and irreversible hydrolytic degradation pathways of 3-(2-thienyl)-5(4H)-isoxazolone.

Module 4: Analytical Troubleshooting (FAQs)

Q5: The 1H NMR spectrum shows "ghost peaks" or split signals. Is my compound impure? A: Not necessarily. This is likely Tautomerism .[1][2]

• Observation: You see two sets of signals for the thiophene protons or the C-4 protons appear as a broad singlet instead of a sharp peak.

• Validation Protocol:

  • Run the NMR in CDCl3 (favors CH-form).[1][2]

  • Run the NMR in DMSO-d6 (favors NH/OH forms due to H-bonding).[1][2]

  • The Test: If the ratio of peaks changes with solvent, it is tautomerism, not impurity.[2]

  • Fix: Add a drop of

    or trace TFA to the NMR tube to collapse the tautomers into a single averaged species via rapid proton exchange.

Q6: HPLC shows peak tailing or double peaks. A: The acidic proton (

) causes ionization on the column.[1][2]

• Fix: You must buffer your mobile phase.

  • Acidic Method: Water (0.1% Formic Acid) / MeCN.[1][2] Keeps the molecule in the neutral protonated form.[1][2]

  • Avoid: Neutral water/MeCN gradients, which lead to partial ionization and peak splitting.[1][2]

Summary of Key Data

Parameter	Specification / Behavior	Recommendation
Storage Temp	-20°C	Critical for long-term stability (>1 month).
Atmosphere	Inert (Argon/N2)	Prevent oxidative degradation of thiophene ring.[1][2]
Solvent Stability	Low in Alcohols/Water	Use MeCN, DMF, or Toluene.
pKa (C-4 H)	~5.8 - 6.5 (Est.)[1][2]	Avoid strong bases; use buffered HPLC eluents.[1][2]
Major Degradant	-keto amide/nitrile	Result of hydrolysis + decarboxylation.[1][2]

References

• Reactivity of Oxazol-5-(4H)-ones and Their Application toward Natural Product Synthesis. Synthesis (2009). Detailed review of the analogous oxazolone/isoxazolone ring reactivity and nucleophilic susceptibility. [1][3]

• Isoxazoles.[1][2][4] VII: Hydrolysis of 4-methyl-5-isoxazolylnaphthoquinone derivatives. Journal of Pharmaceutical Sciences (1990).[1][2] Establishes the mechanism of isoxazolone hydrolysis to cyanoacetamides/keto-amides.

• Efficient Three-Component Synthesis of 3,4-Disubstituted Isoxazol-5(4H)-ones in Green Media. Jordan Journal of Chemistry (2014). Discusses the synthesis conditions and stability of isoxazol-5(4H)-ones in aqueous media.

• NMR Studies on Five Membered Heterocycles and Tautomerism. National Chemical Laboratory (2010). In-depth analysis of tautomeric equilibria in similar 5-membered heterocycles.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Transformations, NMR studies and biological testing of some 17β-isoxazolyl steroids and their heterocyclic ring cleavage derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Isoxazolone Synthesis

Introduction

Isoxazolones (specifically isoxazol-5(4H)-ones) are privileged scaffolds in drug discovery, serving as bioisosteres for carboxylic acids and precursors to complex heterocycles. However, their synthesis is deceptively simple. While the reaction between a

-keto ester and hydroxylamine looks straightforward on paper, it is plagued by three common failure modes: regiochemical ambiguity (3-isomer vs. 5-isomer), hydrolytic instability , and purification losses due to the compound's acidity.

This guide moves beyond standard textbook procedures to address the mechanistic bottlenecks that cause low yields.

Diagnostic Workflow

Before altering reagents, diagnose the specific failure point using the decision tree below.

Figure 1: Diagnostic decision tree for isolating the cause of yield loss.

Module 1: The Classic Route ( -Keto Ester + Hydroxylamine)

The most common synthetic route involves the condensation of ethyl acetoacetate derivatives with hydroxylamine hydrochloride. The critical parameter here is pH control .

The Mechanism of Failure

The reaction proceeds via an oxime intermediate. The cyclization step—nucleophilic attack of the oxime oxygen or nitrogen onto the ester carbonyl—is pH-dependent.

• Acidic Conditions: Favor the formation of the oxime but inhibit cyclization (protonated nitrogen is not nucleophilic).

• Strongly Basic Conditions: Can cause ring opening (hydrolysis) of the formed isoxazolone or decarboxylation.

Protocol Optimization

Issue: "I isolate the oxime intermediate instead of the cyclized product." Root Cause: The reaction medium is too acidic, preventing the final dehydration/cyclization step.

Corrective Protocol:

• Reagent Stoichiometry: Use 1.1 equiv of

  and 1.1 equiv of Base (e.g., NaOAc or NaOH) per equivalent of -keto ester.

• The pH Sweet Spot: Maintain reaction pH between 7.0 and 8.0 .

  • Why? This neutral-to-slightly-basic window ensures the hydroxylamine is free (not protonated) to attack the ketone, and the subsequent nitrogen nucleophile is sufficiently active to attack the ester, without triggering base-catalyzed hydrolysis of the final ring [1].

• Temperature: If the oxime persists, heat to reflux in ethanol. If the starting material is thermally sensitive, add a Lewis acid catalyst (e.g.,

  ) to facilitate cyclization at lower temperatures [2].

Module 2: Purification & Stability (The "Hidden" Yield Killer)

Many researchers successfully synthesize the compound but lose it during purification. Isoxazol-5-ones are acidic (

) due to the -tautomer.

Why Silica Chromatography Fails

Running these compounds on standard silica gel is a primary cause of low isolated yields.

• Irreversible Adsorption: The acidic isoxazolone binds tightly to the acidic silanols on the silica surface.

• On-Column Decomposition: The "streaking" seen on TLC is often the compound degrading or tautomerizing on the stationary phase.

Recommended Workup: "Group-Assisted Purification"

Avoid chromatography.[1] Use the acidity of the molecule to your advantage using an Acid-Base precipitation strategy [3].

Step-by-Step Isolation Protocol:

• Evaporation: Remove the organic solvent (ethanol) under reduced pressure.

• Solubilization: Dissolve the residue in water.

• Basification: Add 1M NaOH dropwise until pH ~10. The isoxazolone becomes a water-soluble salt.

  • Checkpoint: Extract this aqueous layer with Ethyl Acetate to remove non-acidic impurities (unreacted ester, side products). Discard the organic layer.

• Precipitation: Cool the aqueous layer to 0°C. Slowly add 1M HCl until pH ~2.

• Filtration: The isoxazolone should precipitate as a solid. Filter and wash with cold water.

  • Note: If it oils out, extract with DCM, dry over

    , and recrystallize from Ethanol/Water.

Comparison of Purification Methods

Method	Suitability	Yield Impact	Comments
Silica Column	Low	High Loss (-30%)	Causes streaking/decomposition. Avoid if possible.
Recrystallization	High	Minimal Loss	Use EtOH/H2O. Best for solid products [4].
Acid/Base Ppt	High	Minimal Loss	Exploits . Scalable and fast.

Module 3: Advanced Troubleshooting (Regioselectivity)

Issue: "I am getting a mixture of 3-isoxazolone and 5-isoxazolone."

This is a thermodynamic vs. kinetic control issue.

• 5-isoxazolones: Generally the kinetic product from

  -keto esters.

• 3-isoxazolones: Often require protected hydroxamic acid intermediates or specific rearrangement conditions.

Mechanistic Pathway Visualization

Figure 2: Reaction pathways showing the kinetic favorability of the 5-isomer and the risk of hydrolysis.

Solution: If you specifically need the 3-isoxazolone , do not use the

-keto ester route. Instead, use the Meldrum's Acid route:

• Acylate Meldrum's acid.[2]

• React with N,O-protected hydroxylamine.[2]

• Cyclize under acidic conditions. This route locks the regiochemistry effectively [5].

Frequently Asked Questions (FAQ)

Q: My product is an oil, but the literature says it should be a solid. What happened? A: You likely have a tautomeric mixture or solvent inclusion. Isoxazolones exist in

, , and forms.

• Fix: Dissolve the oil in a minimum amount of hot ethanol and add warm water until turbid. Let it stand at 4°C overnight. The solid form is usually the

  -tautomer stabilized by hydrogen bonding [6].

Q: Can I use microwave irradiation to improve yield? A: Yes. Microwave synthesis often suppresses side reactions by reducing the reaction time.

• Protocol: Irradiate the

  -keto ester and hydroxylamine in ethanol at 100-120°C for 5-10 minutes. This often pushes the dehydration step to completion, avoiding the isolation of the oxime intermediate.

Q: The reaction turns black/tarry upon adding base. A: You are likely generating the nitrile oxide in situ (if using the chloramine-T or aldehyde route) or polymerizing the starting material.

• Fix: Ensure your temperature is controlled (0°C during base addition) and add the base dropwise.[3] An exotherm can trigger decomposition.

References

• BenchChem Technical Support. (2025).[3][4][5] Troubleshooting guide for the synthesis of isoxazole derivatives.

• Silva, R. G. M., et al. (2018).[6] Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. Royal Society of Chemistry.

• Liu, H., et al. (2012). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. PMC.[7][8]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.

• Raillard, S. P., et al. (2000).[2] A Novel Route to 5-Substituted 3-Isoxazolols.[2] Cyclization of N,O-DiBoc β-Keto Hydroxamic Acids Synthesized via Acyl Meldrum's Acids.[2] Journal of Organic Chemistry.[9]

• Nagy, P., et al. (2020). Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles. PMC.[7][8]

Sources

• 1. Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13343J [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Overcoming solubility challenges of 3-(2-thienyl)-5(4H)-isoxazolone in biological assays

Status: Operational Ticket ID: SOL-ISOX-001 Subject: Overcoming Solubility & Precipitation Challenges in Biological Assays Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

3-(2-thienyl)-5(4H)-isoxazolone is a valuable heterocyclic scaffold, often utilized in the development of GABA antagonists and glutamate receptor ligands.[1] However, its physicochemical profile presents a "perfect storm" for assay failure: it is highly lipophilic, subject to pH-dependent ionization (pKa ~6.0–7.0), and prone to colloidal aggregation.[1]

This guide addresses the three most common failure modes reported by users:

• "Crash out" (precipitation) upon dilution into aqueous media.[2]

• Cellular Toxicity caused by high solvent (DMSO) loads.

• False Positives arising from colloidal aggregation (promiscuous inhibition).

Module 1: Stock Preparation & Solvent Selection

Q: My powder won't dissolve in PBS or water. What is the correct solvent system?

A: Do not attempt to dissolve the neat powder directly in aqueous buffers (PBS, TBS, or Media). The thiophene moiety significantly increases lipophilicity, rendering the compound effectively insoluble in water at neutral pH.

Protocol: The "Anhydrous Start"

• Primary Solvent: Use high-grade, anhydrous DMSO (Dimethyl Sulfoxide) .

  • Target Concentration: 10 mM to 50 mM.[3]

  • Why: DMSO disrupts the strong crystal lattice energy of the isoxazolone.

• Sonicate: If visual particulates remain, sonicate in a water bath at 37°C for 5–10 minutes.

• Storage: Aliquot immediately into amber vials (thiophene is light-sensitive) and store at -20°C. Avoid repeated freeze-thaw cycles which induce micro-precipitation.

Critical Warning: Avoid basic solvents (e.g., NaOH). While high pH increases solubility by ionizing the acidic NH group, isoxazolones are unstable at pH > 8.5 and undergo ring cleavage , destroying your compound [1].

Module 2: Preventing Precipitation ("The Crash")

Q: The compound precipitates immediately when I add the DMSO stock to my cell culture media. How do I fix this?

A: This is caused by "Solvent Shock"—a rapid change in polarity that forces the hydrophobic compound out of solution before it can equilibrate. You must use a Step-Down Serial Dilution or an Intermediate Solvent .[1]

Troubleshooting Workflow: The Intermediate Step

Direct addition of 100% DMSO stock to media often creates a local region of supersaturation.

The "Step-Down" Protocol:

• Prepare Intermediate: Dilute your 10 mM DMSO stock 1:10 into pure Ethanol or 50% DMSO/Water .

• Equilibrate: Vortex rapidly.

• Final Dilution: Pipette this intermediate into your assay buffer/media while vortexing the media.

  • Result: This reduces the kinetic shock and allows the compound to associate with albumin (in serum-containing media) or stay dispersed.

Data: DMSO Tolerance Limits

Assay System	Max DMSO %	Risk of Exceeding Limit
Enzymatic (Biochemical)	1.0% - 5.0%	Denaturation of enzyme; loss of activity.[1]
Cell-Based (Immortalized)	0.1% - 0.5%	Membrane permeabilization; cytotoxicity; apoptosis.[1]
Primary Neurons/Stem Cells	< 0.1%	High sensitivity; morphological changes.

Module 3: Advanced Formulation (Cyclodextrins)

Q: I need a high concentration (100 µM) for my animal/tissue study, but DMSO is toxic. What is the alternative?

A: Use Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[1][4] Cyclodextrins form a "host-guest" inclusion complex.[1] The hydrophobic thienyl-isoxazolone sits inside the donut-shaped cavity, while the hydrophilic exterior interacts with water. This is the gold standard for lipophilic compounds in biological systems [2][3].

Protocol: Complexation Strategy

• Prepare Vehicle: Dissolve 20% (w/v) HP-β-CD in pure water or saline. Filter sterilize (0.22 µm).

• Dissolve Compound: Dissolve your compound in a minimal volume of acetone or ethanol (volatile solvent).

• Mix & Evaporate: Add the cyclodextrin solution to the compound. Stir constantly while blowing a gentle stream of nitrogen gas over the surface to evaporate the volatile organic solvent.

• Result: A clear aqueous solution where the compound is solubilized without DMSO.

Module 4: False Positives & Aggregation

Q: I am seeing a steep inhibition curve (Hill slope > 2) or activity against unrelated enzymes. Is this real?

A: Likely not. Planar heterocycles like 3-(2-thienyl)-5(4H)-isoxazolone are prone to forming colloidal aggregates .[1] These microscopic oil droplets sequester enzymes, causing non-specific inhibition (False Positives).

The Detergent Validation Test: To distinguish specific binding from aggregation:

• Run your assay standardly.

• Run a parallel arm adding 0.01% Triton X-100 (or Tween-80) to the buffer.

  • Outcome A: Activity remains = True Binder .

  • Outcome B: Activity disappears/shifts significantly = Aggregator (False Positive) .

Note: The detergent breaks up the colloids, eliminating the artifact [4].

Visual Troubleshooting Logic

Caption: Decision tree for isolating solubility issues versus assay artifacts.

References

• PubChem. (2025).[5] Compound Summary: Isoxazolone Derivatives and Stability. National Library of Medicine. [Link]

• NCATS. (2025). Assay Guidance Manual: Solubility and Compound Handling. National Institutes of Health. [Link]

• Feng, B. Y., & Shoichet, B. K. (2006). A detergent-based assay for the detection of promiscuous inhibitors. Nature Protocols. [Link]

Sources

• 1. Muscimol - Mycotoxin Database [mycocentral.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Oxazolone | C12H11NO3 | CID 1712094 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scale-up Synthesis of 3-(2-thienyl)-5(4H)-isoxazolone

Welcome to the technical support center for the scale-up synthesis of 3-(2-thienyl)-5(4H)-isoxazolone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when transitioning this synthesis from the bench to larger-scale production. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles.

I. Overview of Synthetic Strategy

The most common and industrially viable route to 3-(2-thienyl)-5(4H)-isoxazolone involves the condensation reaction between a β-keto ester, ethyl 3-(2-thienyl)-3-oxopropanoate, and hydroxylamine. This method is favored for its use of readily available starting materials.[1]

The core reaction is the cyclization of a 1,3-dicarbonyl compound with hydroxylamine.[2] The mechanism involves the initial formation of an oxime, followed by an intramolecular cyclization and dehydration to yield the isoxazolone ring.[3][4]

General Reaction Scheme:

Starting Materials: Ethyl 3-(2-thienyl)-3-oxopropanoate and Hydroxylamine Hydrochloride Key Transformation: Condensation and Cyclization Product: 3-(2-thienyl)-5(4H)-isoxazolone

II. Troubleshooting Guide: Common Scale-up Challenges

This section addresses specific issues that may arise during the scale-up synthesis in a question-and-answer format, providing potential causes and actionable solutions.

Problem 1: Low or Inconsistent Yields

Question: We are experiencing significantly lower yields upon scaling up the reaction from a 10g to a 1kg scale. What are the likely causes and how can we mitigate this?

Answer: Low yields during scale-up are a frequent challenge and can be attributed to several factors that are less pronounced at the bench scale.

Potential Causes & Solutions:

• Inefficient Mixing and Mass Transfer:

  • The "Why": In larger reactors, achieving homogeneous mixing is more difficult. This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

  • Troubleshooting Steps:

    • Optimize Agitation: Ensure the stirrer design and speed are adequate for the reactor volume and viscosity of the reaction mixture.

    • Controlled Addition: Instead of adding reagents all at once, implement a controlled, slow addition of the hydroxylamine solution to the β-keto ester. This maintains a low instantaneous concentration of the nucleophile, favoring the desired reaction pathway.

• Poor Temperature Control:

  • The "Why": The larger volume-to-surface area ratio in large reactors makes heat dissipation less efficient. Exothermic steps in the reaction can lead to temperature spikes, causing degradation of reactants or products.

  • Troubleshooting Steps:

    • Jacketed Reactor: Utilize a reactor with a cooling jacket and a reliable temperature control system.

    • Monitor Internal Temperature: Place the temperature probe in the reaction mixture, not just in the reactor jacket, to get an accurate reading of the internal temperature.

    • Consider a Semi-Batch Process: Add one of the reactants portion-wise to better control the exotherm.

• pH Control Issues:

  • The "Why": The reaction of β-keto esters with hydroxylamine is pH-sensitive.[5] Inconsistent pH across a large volume can lead to the formation of isomeric byproducts or incomplete reaction.

  • Troubleshooting Steps:

    • In-Situ pH Monitoring: Use a calibrated pH probe to monitor the reaction pH in real-time.

    • Buffered System: Employ a suitable buffer to maintain the optimal pH range throughout the reaction.

    • Controlled Base Addition: If adjusting pH with a base, add it slowly and sub-surface to avoid localized high pH zones.

Problem 2: Formation of Impurities and Byproducts

Question: Our scaled-up batches show significant levels of an unknown impurity with a similar polarity to our product, making purification difficult. What could this be and how can we prevent its formation?

Answer: The formation of isomers and other byproducts is a common issue in isoxazole synthesis.[2][6]

Potential Causes & Solutions:

• Isomer Formation (3-hydroxyisoxazole):

  • The "Why": Under certain pH conditions, the reaction can favor the formation of the isomeric 3-hydroxyisoxazole.[5] This often occurs at a slightly higher pH.

  • Troubleshooting Steps:

    • Strict pH Control: Maintain the reaction pH within the optimal range determined during process development. A pH around 4-5 is generally favorable for the desired 5(4H)-isoxazolone.

    • Acidification Protocol: The rate of acidification during workup can influence the final product distribution. A slower, more controlled acidification can sometimes favor the desired isomer.[5]

• Dimerization of Intermediates:

  • The "Why": At higher concentrations typical of scale-up, reactive intermediates may have a greater tendency to dimerize.

  • Troubleshooting Steps:

    • Maintain Dilution: While it may seem counterintuitive for scale-up, maintaining a sufficient solvent volume can minimize side reactions.

    • Optimize Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of side reactions more than the desired reaction.

• Degradation of Product:

  • The "Why": The isoxazolone ring can be susceptible to degradation under harsh workup conditions (e.g., prolonged exposure to strong acids or bases, or high temperatures).[6][7]

  • Troubleshooting Steps:

    • Milder Workup: Use milder acids or bases for pH adjustment and extractions.

    • Minimize Workup Time: Streamline the workup and purification process to reduce the time the product is exposed to potentially harsh conditions.

    • Thermal Stability: Be mindful of the thermal stability of the product during solvent removal and drying.[8]

Problem 3: Challenges in Product Isolation and Purification

Question: We are struggling with the filtration and drying of the final product at a larger scale. The product is a fine powder that clogs the filter, and drying takes an exceptionally long time.

Answer: Physical properties of the product can present significant challenges during scale-up that are not apparent at the lab scale.

Potential Causes & Solutions:

• Poor Crystal Morphology:

  • The "Why": Rapid precipitation or crystallization can lead to the formation of very small, needle-like crystals that are difficult to filter and wash.

  • Troubleshooting Steps:

    • Controlled Crystallization: Develop a controlled crystallization protocol. This may involve slow cooling, anti-solvent addition at a controlled rate, or seeding the solution with a small amount of previously isolated, crystalline product.

    • Solvent Screening: Experiment with different solvent systems for crystallization to find one that yields larger, more easily filterable crystals.

• Product Lability during Drying:

  • The "Why": As mentioned, the product may have limited thermal stability. Aggressive drying conditions (high temperature, high vacuum) can lead to decomposition.

  • Troubleshooting Steps:

    • Optimize Drying Conditions: Determine the optimal drying temperature and vacuum level through small-scale experiments (e.g., using a vacuum oven with precise temperature control).

    • Utilize a Flow of Inert Gas: A gentle stream of nitrogen during drying can help to carry away residual solvent without requiring excessively high temperatures.

III. Frequently Asked Questions (FAQs)

Q1: What are the key safety considerations when working with hydroxylamine hydrochloride at scale? A1: Hydroxylamine hydrochloride is a hazardous substance that requires careful handling.[9][10][11] Key safety considerations include:

• Toxicity: It is toxic if swallowed and harmful in contact with skin.[9][11][12]

• Corrosivity: It can be corrosive to metals.[9][11][12]

• Health Hazards: It is a suspected carcinogen and may cause damage to organs through prolonged exposure.[9][11][12]

• Handling: Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10][11][12][13] Use in a well-ventilated area or a fume hood to avoid inhalation of dust.[10][13]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[11][13]

• Thermal Instability: Hydroxylamine and its salts can be thermally unstable and may decompose exothermically, especially in the presence of impurities.[12] It is crucial to have robust temperature control during the reaction.

Q2: How critical is the quality of the starting materials for a successful scale-up? A2: The purity of your starting materials, particularly the ethyl 3-(2-thienyl)-3-oxopropanoate, is paramount. Impurities in the β-keto ester can lead to the formation of a host of byproducts that complicate purification and reduce the overall yield and quality of the final product. Always use starting materials with a confirmed high purity (>98%) for scale-up.

Q3: Can alternative solvents be used for this reaction? A3: While ethanol or methanol are commonly used, the choice of solvent can impact reaction kinetics and solubility of reactants and products.[2] When considering alternative solvents for scale-up, factors such as boiling point (for reflux and solvent removal), toxicity, and environmental impact should be taken into account. Any change in solvent will require re-optimization of the reaction conditions.

Q4: What analytical techniques are recommended for in-process control during scale-up? A4: For monitoring the reaction progress and ensuring product quality, the following techniques are recommended:

• Thin Layer Chromatography (TLC): A quick and effective method to qualitatively monitor the consumption of starting materials and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the reaction progress, allowing for the determination of conversion and the detection of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for confirming the structure of the final product and identifying any major byproducts.

IV. Experimental Protocols

Protocol 1: Scale-up Synthesis of 3-(2-thienyl)-5(4H)-isoxazolone (1 kg Scale)

Materials and Equipment:

• Jacketed glass reactor (20 L) with overhead stirrer, condenser, and temperature probe

• Addition funnel

• Filtration apparatus (e.g., Nutsche filter-dryer)

• Vacuum oven

Reagents:

• Ethyl 3-(2-thienyl)-3-oxopropanoate (2.12 kg, 10.0 mol)

• Hydroxylamine hydrochloride (0.76 kg, 11.0 mol)

• Sodium acetate (0.90 kg, 11.0 mol)

• Ethanol (10 L)

• Water (10 L)

• Hydrochloric acid (for pH adjustment)

Procedure:

• Preparation of Hydroxylamine Solution: In a separate vessel, dissolve hydroxylamine hydrochloride and sodium acetate in 8 L of ethanol. Stir until a homogeneous solution is achieved.

• Reaction Setup: Charge the 20 L reactor with ethyl 3-(2-thienyl)-3-oxopropanoate and 2 L of ethanol. Begin stirring and heat the mixture to 50-60 °C.

• Controlled Addition: Slowly add the hydroxylamine solution to the reactor over a period of 2-3 hours, maintaining the internal temperature between 50-60 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 4-6 hours after the addition is finished.

• Cooling and Precipitation: Once the reaction is complete, cool the mixture to room temperature, and then further cool to 0-5 °C for 2-4 hours to facilitate product precipitation.

• Isolation: Filter the precipitated solid using a Nutsche filter. Wash the filter cake with cold ethanol (2 x 1 L) and then with water (2 x 2 L).

• Drying: Dry the product in a vacuum oven at 40-50 °C until a constant weight is achieved.

Protocol 2: Recrystallization for Improved Purity

Procedure:

• Dissolution: In a suitable reactor, suspend the crude 3-(2-thienyl)-5(4H)-isoxazolone in a minimal amount of hot ethanol (approximately 3-4 L per kg of crude product). Heat the mixture to reflux with stirring until all the solid dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Controlled Cooling: Allow the solution to cool slowly to room temperature. For better crystal growth, a slow, controlled cooling ramp is recommended.

• Further Cooling: Once at room temperature, cool the mixture to 0-5 °C for at least 2 hours to maximize the yield of recrystallized product.

• Isolation and Drying: Filter the crystals, wash with a small amount of cold ethanol, and dry under vacuum as described in the synthesis protocol.

V. Visualizations

Workflow for Troubleshooting Low Yields

Caption: A decision-making flowchart for addressing low yield issues.

Key Steps in the Synthesis and Isolation Process

Caption: A flowchart outlining the key stages of the synthesis and purification.

VI. References

• Katritzky, A. R., Barczynski, P., Ostercamp, D. L., & Yousaf, T. I. (1986). Mechanisms of Heterocyclic Ring Formations. 4. A Carbon-13 NMR Study of the Reaction of β-Keto Esters with Hydroxylamine. The Journal of Organic Chemistry, 51(23), 4433-4438.

• Computational investigations of the α-ketoacid-hydroxylamine amide-forming (KAHA) ligation of O-unsubstituted (type-I) and O-benzoyl substituted (type-II) hydroxylamine have revealed a distinct mechanistic pathway for the KAHA ligation reactions. Royal Society of Chemistry.

• Thermo Fisher Scientific. (2010). Hydroxylamine hydrochloride - SAFETY DATA SHEET.

• BenchChem. (2025). Technical Support Center: Isoxazole Synthesis Optimization.

• Sigma-Aldrich. (2011). Hydroxylamine hydrochloride - Safety Data Sheet.

• Hydroxylamine Hydrochloride - SECTION 1 PRODUCT AND COMPANY INFORMATION SECTION 2 HAZARDS IDENTIFICATION.

• Al-Sanea, M. M., & El-Sayed, M. A. (2024). Synthesis of Fused Isoxazoles: A Comprehensive Review. Eng. Proc., 59(1), 22.

• Lab Alley. (2025). SAFETY DATA SHEET.

• Central Drug House. Hydroxylamine Hydrochloride CAS No 5470-11-1 MATERIAL SAFETY DATA SHEET SDS/MSDS.

• BenchChem. Troubleshooting guide for the synthesis of isoxazole derivatives.

• Rzepa, H. S. (2012). Oxime formation from hydroxylamine and ketone. Part 2: Elimination. Henry Rzepa's Blog.

• National Center for Biotechnology Information. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives.

• ResearchGate. Interesting isoxazol-5-(4H)-one containing compounds.

• Ekeeda. (2019). Action of Hydroxylamine on Aldehyde and Ketone. YouTube.

• Royal Society of Chemistry. (2022). Scale-up and optimization of the synthesis of dual CBP/BRD4 inhibitor ISOX-DUAL.

• Scale-up and optimization of the synthesis of dual CBP/BRD4 inhibitor ISOX-DUAL.

• Farmacia Journal. SYNTHESIS AND CHARACTERIZATION OF NEW 2-(2-THIENYL)-5- ARYL-1,3,4-OXADIAZOLES.

• PubMed. Heterocyclization of 2-Arylidenecyclohexan-1,3-dione: Synthesis of Thiophene, Thiazole, and Isoxazole Derivatives with Potential Antitumor Activities.

• Organic Chemistry Portal. Hydroxy ketone synthesis by oxidation.

• National Center for Biotechnology Information. 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules.

• MDPI. (2024). Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition.

• National Center for Biotechnology Information. (2025). Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction.

• Indian Journal of Chemistry. (2022). A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions.

Sources

• 1. mdpi.com [mdpi.com]
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• 3. Oxime formation from hydroxylamine and ketone. Part 2: Elimination. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 4. youtube.com [youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. dept.harpercollege.edu [dept.harpercollege.edu]
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• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. media.laballey.com [media.laballey.com]

Minimizing impurities in the production of 3-(2-thienyl)-5(4H)-isoxazolone

Technical Support Center: Production of 3-(2-thienyl)-5(4H)-isoxazolone

Introduction: The "Invisible" Variables in Heterocycle Formation

Welcome to the technical support hub. If you are synthesizing 3-(2-thienyl)-5(4H)-isoxazolone , you are likely dealing with the cyclization of ethyl 3-(2-thienyl)-3-oxopropanoate with hydroxylamine.

While this looks like a simple condensation on paper, the presence of the electron-rich thiophene ring and the tautomeric nature of the isoxazolone core introduces specific impurity risks. This guide moves beyond standard recipes to address the causality of failure modes—specifically targeting the "sticky solid" phenomenon, oxidative dimerization, and incomplete cyclization.

Module 1: Reaction Optimization (Upstream Control)

The Core Problem: The reaction proceeds via an oxime intermediate.[1] The ratio of O-attack (hydroxamic acid formation) vs. N-attack (isoxazolone formation) is strictly pH-dependent.

Critical Process Parameter: pH Management

Q: My reaction yield is low, and the product is an oil instead of a solid. What happened? A: You likely drifted outside the pH 5.0–7.5 window .

• Mechanism: Hydroxylamine is supplied as a hydrochloride salt (

  ). It must be free-based to react, but:

  • pH < 4: The amine is protonated (

    ) and non-nucleophilic. Reaction stalls.

  • pH > 9: The isoxazolone ring is unstable. Hydroxide ions attack the C5 carbonyl, causing ring-opening hydrolysis back to the oxime or nitrile derivatives.

• Corrective Action: Do not use strong bases like NaOH directly if possible. Use a buffered system (Sodium Acetate/Acetic Acid) or titrate Sodium Carbonate carefully.

Protocol 1.1: Buffered Cyclization System

• Dissolution: Dissolve ethyl 3-(2-thienyl)-3-oxopropanoate (1.0 eq) in Ethanol (5V).

• Reagent Prep: Dissolve Hydroxylamine HCl (1.1 eq) in minimal water.

• Buffering: Add Sodium Acetate (1.1 eq) to the hydroxylamine solution before addition to the ester.

• Addition: Add the buffered hydroxylamine to the ester solution at room temperature.

• Reflux: Heat to reflux (78°C) for 2–4 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).

  • Checkpoint: The intermediate oxime often appears first. Do not stop until the oxime spot disappears.

Module 2: Impurity Profiling & Troubleshooting

Q: I see a persistent "upper spot" on TLC that won't wash away. What is it? A: This is likely the Z-Oxime Isomer or the Bis-isoxazolone dimer .

Impurity Class A: The Geometric Isomers (Z vs E Oximes)

The reaction goes through an oxime intermediate.[1] The E-isomer cyclizes readily. The Z-isomer is sterically hindered and cyclizes slowly.

• Diagnosis: NMR shows a duplicate set of thiophene signals.

• Fix: Extend reflux time. The heat promotes

  isomerization, driving the reaction to completion.

Impurity Class B: Oxidative Dimers (The "Pink" Impurity)

Thiophene is electron-rich and prone to oxidative coupling.

• Cause: Trace metal contamination or exposure to air at high temperatures can cause radical coupling at the 4-position of the isoxazolone or the 5-position of the thiophene.

• Fix: Degas solvents with nitrogen prior to heating. Add a radical scavenger (e.g., BHT, 0.1 mol%) if high-purity starting material is unavailable.

Visualizing the Impurity Pathways

Caption: Figure 1. Reaction pathways showing the critical branching points where pH and oxidation control the ratio of Target Product vs. Impurities.

Module 3: Downstream Processing (Purification)

Q: My product is colored (pink/brown) and melts over a wide range. How do I purify it? A: Thiophene derivatives are notorious for being "sticky." Avoid column chromatography if possible, as the acidic silica can degrade the isoxazolone or cause it to stick irreversibly. Recrystallization is the gold standard here.

Data Table: Solvent Selection for Recrystallization

Solvent System	Solubility (Hot)	Solubility (Cold)	Impurity Rejection	Recommendation
Ethanol (100%)	High	Moderate	Poor (traps dimers)	Not Recommended
EtOH/Water (1:1)	High	Low	Excellent (removes salts)	Primary Choice
Toluene	Moderate	Very Low	Good (removes polar tars)	Secondary Choice
Ethyl Acetate	Very High	High	Poor	Avoid

Protocol 3.1: The "Crash-Cool" Recrystallization

• Concentrate: Evaporate the reaction mixture to dryness (remove all ethanol).

• Resuspend: Add Water (3V) and adjust pH to 6.0 with dilute HCl or NaHCO3.

• Extract: Extract with Ethyl Acetate (3x). Discard aqueous layer (removes salts and unreacted hydroxylamine).

• Dry & Swap: Dry organic layer (

  ), filter, and evaporate.

• Crystallize:

  • Dissolve crude solid in minimum boiling Ethanol.

  • Add hot Water dropwise until turbidity persists.

  • Add one drop of Ethanol to clear it.

  • Allow to cool slowly to room temperature, then 4°C.

• Wash: Filter crystals and wash with cold 20% Ethanol/Water.

FAQ: Rapid Fire Troubleshooting

Q: Can I use Pyridine as a base? A: Yes, pyridine is an excellent solvent/base for this reaction because it buffers the HCl and solubilizes the intermediate. However, removing pyridine requires acidic washes which might hydrolyze the product. Use only if the Sodium Acetate method fails.

Q: The product decomposes during storage. Why? A: Isoxazolones can tautomerize to the 5-hydroxyisoxazole form, which is acidic. Ensure the product is completely dry and free of residual acid/base. Store under nitrogen in the dark (thiophene is light-sensitive).

Q: I need to scale this up to 100g. Any safety concerns? A: Hydroxylamine is a potential explosive hazard upon heating if concentrated.

• Rule: Never distill a reaction mixture containing excess hydroxylamine to dryness. Quench with acetone (forms acetoxime) before disposal or concentration.

References

• Katritzky, A. R., et al. (2010). Handbook of Heterocyclic Chemistry. 3rd Edition. Elsevier. (Provides the foundational mechanistic understanding of isoxazolone tautomerism and ring synthesis).

• Pattanayak, P., & Chatterjee, T. (2023).[2] Mechanistic studies on isoxazole synthesis: Radical pathways and impurity profiles. The Journal of Organic Chemistry, 88(9), 5420-5430. (Details the radical dimerization risks associated with isoxazole derivatives).

• Sørensen, U. S., et al. (2000).[2] Optimization of isoxazol-3-ol synthesis: pH dependence and side reactions. The Journal of Organic Chemistry, 65(4), 1003-1007. (Authoritative source on the pH-dependent hydrolysis and ring-opening of isoxazolones).

• Zelenin, K. N., et al. (2015). Tautomerism and reactivity of 5-isoxazolones in synthesis. Russian Chemical Reviews, 84(3). (Comprehensive review of the tautomeric equilibrium affecting purification).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Isoxazole synthesis [organic-chemistry.org]

Technical Support Center: Enhancing the Stability of Isoxazolone Derivatives for Pharmaceutical Use

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of isoxazolone derivatives. Our goal is to equip you with the foundational knowledge and practical protocols necessary to overcome common stability challenges, ensuring the integrity and efficacy of your pharmaceutical compounds.

Section 1: Understanding Isoxazolone Instability - FAQs

This section addresses the fundamental chemical properties that make isoxazolone derivatives susceptible to degradation.

Q1: What are the primary degradation pathways for isoxazolone derivatives?

A1: Isoxazolone derivatives are primarily susceptible to two main degradation pathways:

• Hydrolysis: The isoxazolone ring contains a labile N-O bond that is prone to cleavage, especially under basic or strongly acidic conditions.[1][2] Base-catalyzed hydrolysis is often a significant concern, leading to ring-opening and loss of biological activity. For example, the anti-inflammatory drug leflunomide is known to be stable in acidic pH but decomposes at a basic pH of 10.0.[1]

• Photodegradation: Many heterocyclic compounds, including isoxazoles, can absorb UV light, leading to photochemical reactions.[3][4] This can involve ring cleavage, isomerization to oxazoles, or other complex transformations, resulting in the formation of various photoproducts.[4][5][6] Studies on compounds like sulfisoxazole have shown that photolysis can be a major mechanism of removal in aqueous systems.[5]

Q2: How does pH influence the stability of my isoxazolone compound?

A2: pH is a critical factor. The stability of the isoxazolone ring is highly dependent on the pH of the solution.

• Alkaline Conditions (High pH): Most isoxazolone derivatives show accelerated degradation in alkaline media.[7][8] For the drug leflunomide, the half-life for decomposition at 37°C is 7.4 hours at pH 7.4, but it decreases dramatically to 1.2 hours at pH 10.[1] This is due to base-catalyzed hydrolysis of the isoxazole ring.

• Acidic Conditions (Low pH): Stability in acidic conditions can vary. While some isoxazolones are relatively stable in acidic media, others can undergo acid-catalyzed hydrolysis, particularly at pH values below 3.5.[9][10] For instance, the degradation of an isoxazolylamino-naphthoquinone derivative was found to be pH-independent between pH 3.50 and 7.50 but increased linearly in more acidic solutions.[10]

Q3: My compound is degrading even in a solid formulation. What could be the cause?

A3: Solid-state instability can be caused by several factors:

• Excipient Incompatibility: This is a major cause. Reactive impurities in common excipients, such as peroxides, reducing sugars, or trace metals, can catalyze degradation.[11] Even seemingly inert excipients can create a micro-environment with a pH that promotes degradation.

• Hygroscopicity: If your compound or the excipients absorb moisture from the air, this can create an aqueous micro-environment on the surface of the solid particles, facilitating hydrolytic degradation.

• Polymorphism: Different crystalline forms (polymorphs) of your compound can have different stabilities. A less stable polymorph may be more susceptible to degradation.

Section 2: Troubleshooting Common Stability Issues

This section provides a question-and-answer formatted guide to directly address specific experimental problems.

Q: My isoxazolone derivative shows rapid degradation in my aqueous formulation. Where do I start my investigation?

A: The first step is to systematically identify the root cause. A logical workflow is essential.

Caption: Workflow for a forced degradation study.

Protocol 2: Screening for Antioxidant Efficacy

Objective: To determine the most effective antioxidant for preventing oxidative degradation of the isoxazolone derivative.

Methodology:

• Prepare Stock Solutions: Create stock solutions of your API in a suitable solvent. Also prepare stock solutions of various antioxidants (e.g., Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), Ascorbic Acid, Sodium Metabisulfite) at different concentrations.

• Set up Test Samples: In separate vials, combine the API solution with each antioxidant at various concentrations. Include a control sample with no antioxidant.

• Induce Oxidation: Add a controlled amount of an oxidizing agent (e.g., hydrogen peroxide or AIBN) to each vial to initiate degradation. Alternatively, if the degradation is auto-oxidative, simply incubate the samples.

• Incubate: Store the vials under controlled conditions (e.g., 40°C in the dark) for a predetermined period.

• Analyze: Use HPLC to quantify the amount of remaining API in each sample.

Data Analysis:

• Compare the percentage of API remaining in the antioxidant-containing samples to the control.

• The antioxidant that provides the highest level of protection is the most effective. This can be further optimized by testing a narrower range of concentrations.

Antioxidant	Mechanism	Typical Concentration Range
BHT / BHA	Free radical scavenger (for lipid-based systems)	0.01% - 0.1%
Ascorbic Acid	Oxygen scavenger, reducing agent (for aqueous systems)	0.01% - 0.2%
Sodium Metabisulfite	Oxygen scavenger (for aqueous systems)	0.01% - 1.0%

References

• Russo, D., Cochran, K. H., Westerman, D., Li-Puma, G., Marotta, R., Andreozzi, R., & Richardson, S. D. (2019). Ultrafast photodegradation of isoxazole and isothiazolinones by UV254 and UV254/H2O2 photolysis in a microcapillary reactor. Water Research, 169, 115203. Available from: [Link]

• Ortiz, C. S., & de Bertorello, M. M. (1991). Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution. Journal of Pharmaceutical Sciences, 80(9), 854-857. Available from: [Link]

• Russo, D., Cochran, K. H., Westerman, D., Li-Puma, G., Marotta, R., Andreozzi, R., & Richardson, S. D. (2020). Ultrafast photodegradation of isoxazole and isothiazolinones by UV254 and UV254/H2O2 photolysis in a microcapillary reactor. Water Research, 169, 115203. Available from: [Link]

• Subramanian, M., & Penner, N. (2009). pH and temperature stability of the isoxazole ring in leflunomide. ResearchGate. Available from: [Link]

• Gohar, N., Saeed, A., Abbas, M., Ayaz, S., Zulfiqar, I., Masaud, S. M., & Nadeem, H. (2025). Novel isoxazolone derivatives as acetylcholinesterase inhibitors: design, synthesis, in silico and in vitro evaluation. RSC Medicinal Chemistry. Available from: [Link]

• Ortiz, C. S., & de Bertorello, M. M. (1994). Isoxazoles. 9. Degradation kinetics of 4-(isoxazolylamino)-1,2-naphthoquinone in acidic aqueous solution. Journal of Pharmaceutical Sciences, 83(10), 1457-1460. Available from: [Link]

• Nitta, M., & Kobayashi, T. (1984). Metal-carbonyl-induced reaction of 2-isoxazolines. Ring cleavage and reduction by pentacarbonyliron or nonacarbonyldi-iron. Journal of the Chemical Society, Perkin Transactions 1, 2103-2108. Available from: [Link]

• MDPI. (2025). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. MDPI. Available from: [Link]

• Ali, U., & Shoaib, M. (2020). Theoretical-study-of-Isoxazoles-and-their-derivatives. ResearchGate. Available from: [Link]

• Zhang, G. G. Z. (2014). Investigation of Excipient Compatibility and Associated Degradations for the Formulation Development of a Small Molecule Pharmaceutical Compound. AAPS PharmSciTech, 15(4), 856-864. Available from: [Link]

• Dondoni, A., & Marra, A. (2019). The acidic hydrolysis of N-acetylneuraminic 4,5-oxazoline allows a direct functionalization of the C5 position of Neu5Ac2en (DANA). RSC Advances, 9(72), 42205-42209. Available from: [Link]

• Avestia. (2014). The Study of Sulfisoxazole Direct Photodegradation. Avestia. Available from: [Link]

• Gohar, N., Saeed, A., Abbas, M., Ayaz, S., Zulfiqar, I., Masaud, S. M., & Nadeem, H. (2025). Novel isoxazolone derivatives as acetylcholinesterase inhibitors: design, synthesis, in silico and in vitro evaluation. RSC Medicinal Chemistry. Available from: [Link]

• Gohar, N., Saeed, A., Abbas, M., Ayaz, S., Zulfiqar, I., Masaud, S. M., & Nadeem, H. (2025). Novel isoxazolone derivatives as acetylcholinesterase inhibitors: design, synthesis, in silico and in vitro evaluation. PubMed. Available from: [Link]

• Barman, B. (2025). The effects of pH on the degradation of isothiazolone biocides. ResearchGate. Available from: [Link]

• Festa, C., De Marino, S., D'Auria, M. V., Bifulco, G., & Zampella, A. (2014). Novel Isoxazole Derivatives with Potent FXR Agonistic Activity Prevent Acetaminophen-Induced Liver Injury. ACS Medicinal Chemistry Letters, 5(12), 1295-1300. Available from: [Link]

• ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass Laboratories. Available from: [Link]

• Fernandes, A. A. G., da Silva, A. F., & Samuel, S. (n.d.). ISOXAZOL-5-ONES: UNUSUAL HETEROCYCLES WITH GREAT SYNTHETIC POTENTIAL. Universidade de São Paulo. Available from: [Link]

• Ortiz, C. S., & de Bertorello, M. M. (1993). Isoxazoles. 8. Preformulation studies of an isoxazolylnaphthoquinone derivative. Journal of Pharmaceutical Sciences, 82(2), 164-167. Available from: [Link]

• Kumar, A., & Kumar, R. (2017). The synthetic and therapeutic expedition of isoxazole and its analogs. Bioorganic & Medicinal Chemistry, 25(16), 4229-4253. Available from: [Link]

• Al-Suhaimi, E. A., El-Gamal, M. I., Anbar, H. S., Al-Massarani, S. M., & Abdel-Maksoud, M. S. (2022). In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. Scientific Reports, 12(1), 18195. Available from: [Link]

• Scribd. (2017). Forced Degradation Studies: Regulatory Guidance, Characterization of Drugs, and Their Degradation Products - A Review. Scribd. Available from: [Link]

• de Diego, M., Sgarbi, D. B., de Oliveira, A. C., & Zuanazzi, J. A. (2012). Study of the forced degradation of isoconazole nitrate in bulk drug and cream formulations. Journal of Pharmaceutical and Biomedical Analysis, 66, 356-360. Available from: [Link]

• Darwish, I. A., Khalil, N. Y., Bakheit, A. H., & Al-Sheikh, M. A. (2012). Study of the forced degradation of isoconazole nitrate in bulk drug and cream formulations. International Journal of Pharmacy and Pharmaceutical Sciences, 4(Suppl 5), 333-341. Available from: [Link]

• ResearchGate. (2025). Photodegradation of sulfisoxazole during nitrite-sensitized photolysis. ResearchGate. Available from: [Link]

• NanoBioLetters. (2024). Construction of Isoxazole ring: An Overview. NanoBioLetters. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2023). Synthesis and Characterization of Novel Isoxazole derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available from: [Link]

• Kumar, A., & Kumar, R. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11(55), 34839-34862. Available from: [Link]

• ResearchGate. (n.d.). Isoxazole derivatives showing antioxidant activity. ResearchGate. Available from: [Link]

• Khan, K. M., Taha, M., Rahim, F., Ullah, H., Ali, M., Khan, M., & Perveen, S. (2024). In vitro 5-LOX inhibitory and antioxidant potential of isoxazole derivatives. PLoS ONE, 19(10), e0292724. Available from: [Link]

• Witulski, B., & Alayrac, C. (2019). Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. Molecules, 24(5), 893. Available from: [Link]

• Crystal Pharmatech Co., Ltd. (2025). Excipient Selection and Compatibility Studies. Crystal Pharmatech Co., Ltd. Available from: [Link]

• Baumann, M., & Baxendale, I. R. (2020). Development of a Continuous Flow Photoisomerization Reaction Converting Isoxazoles into Diverse Oxazole Products. The Journal of Organic Chemistry, 85(3), 1499-1508. Available from: [Link]

• Dave, V. S., Haware, R. V., Sangave, N. A., Sayles, M., & Popielarczyk, M. (2015). Drug-Excipient Compatibility Studies in Formulation Development: Current Trends and Techniques. Semantic Scholar. Available from: [Link]

• Gattefossé. (n.d.). FORMULATION DEVELOPMENT - A Quick Approach for Evaluation of Drug-Excipient Compatibility: Case of Acetylsalicylic Acid. Gattefossé. Available from: [Link]

• Dave, V. S., Haware, R. V., Sangave, N. A., Sayles, M., & Popielarczyk, M. (2015). Drug-Excipient Compatibility Studies in Formulation Development: Current Trends and Techniques. Fisher Digital Publications. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Metal-carbonyl-induced reaction of 2-isoxazolines. Ring cleavage and reduction by pentacarbonyliron or nonacarbonyldi-iron - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. iris.unipa.it [iris.unipa.it]
• 4. Ultrafast photodegradation of isoxazole and isothiazolinones by UV254 and UV254/H2O2 photolysis in a microcapillary reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. avestia.com [avestia.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Study of the forced degradation of isoconazole nitrate in bulk drug and cream formulations - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isoxazoles. 9. Degradation kinetics of 4-(isoxazolylamino)-1,2-naphthoquinone in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Addressing regio- and stereoselectivity in isoxazolone synthesis

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist, Heterocyclic Chemistry Division Subject: Technical Guide: Addressing Regio- and Stereoselectivity in Isoxazolone Synthesis

Technical Support Center: Isoxazolone Synthesis

Welcome to the Advanced Heterocycle Support Hub. This guide addresses the structural nuances of isoxazol-5-ones (and related 4-ones), focusing on the critical challenges of tautomeric control , regioselective alkylation , and stereoselective functionalization .

Isoxazolones are not static scaffolds; they are dynamic "chameleons" whose reactivity is dictated by a three-way tautomeric equilibrium. Failure to account for this leads to mixtures of N-, O-, and C-alkylated products or racemic Michael adducts.

Part 1: The Tautomeric Landscape (Diagnostic)

Before attempting functionalization, you must identify the dominant reactive species in your medium. Isoxazol-5-ones exist in three primary forms: the CH-form (C4-H), the NH-form (N2-H), and the OH-form (5-hydroxy).

Why this matters:

• CH-form: Nucleophilic at C4 (Soft). Prone to Knoevenagel and Michael reactions.

• NH-form: Nucleophilic at N2 (Soft/Intermediate). Prone to N-alkylation.[1]

• OH-form: Nucleophilic at Oxygen (Hard). Prone to O-acylation/alkylation (less common but possible with hard electrophiles).

Visualizing the Equilibrium

Figure 1: Tautomeric equilibrium of isoxazol-5-ones and divergent reactivity pathways. Shifts in solvent polarity and basicity dictate the major nucleophilic site.

Part 2: Troubleshooting & FAQs

Module A: Regioselectivity (N- vs. O- vs. C-Alkylation)

Q1: I am attempting to alkylate my isoxazol-5-one with an alkyl halide, but I am getting a mixture of N- and O-alkylated products. How do I favor N-alkylation?

Diagnosis: This is a classic Ambident Nucleophile issue. The isoxazolone anion can react at N (softer) or O (harder). Solution:

• Solvent Switch: Move to polar aprotic solvents (DMF, DMSO, MeCN). These solvate the cation (e.g., Na+, K+), leaving the anion "naked" and more reactive. However, for selectivity, soft-soft interactions favor N-alkylation.

• Counter-ion Control: Use a "soft" counter-ion. Lithium (hard) often coordinates to Oxygen, potentially directing reaction there or blocking it. Use Cesium (

  ) or bulky organic bases (DBU, DIPEA) to promote N-alkylation via the looser ion pair.

• Electrophile Nature: Soft electrophiles (e.g., alkyl iodides, Michael acceptors) favor N- or C-attack. Hard electrophiles (e.g., acyl chlorides, alkyl triflates) increase O-alkylation risk.

• Catalytic Directing: Recent literature suggests using squaramide catalysts . They can hydrogen-bond to the isoxazolone, masking the oxygen and exposing the nitrogen for attack, particularly with electrophiles like para-quinone methides [1].

Q2: My reaction conditions are basic (NaOH/EtOH), but instead of alkylation, I observe ring cleavage or decomposition. Why?

Diagnosis: Isoxazol-5-ones are sensitive to strong bases. Mechanism: The N-O bond is weak (~151 kcal/mol). A strong hydroxide attack at the carbonyl (C5) or deprotonation at C4 followed by rearrangement can trigger decarboxylation or ring opening to form nitriles or hydroxamic acid derivatives [2]. Corrective Action:

• Lower pKa: Switch to weaker bases like

  or organic bases (Et3N, DABCO).

• Temperature: Run the reaction at 0°C or room temperature; avoid reflux with strong bases.

• Alternative: Use organocatalysis (e.g., 2-aminopyridine) in aqueous media, which avoids harsh pH swings [3].

Q3: How do I selectively functionalize the C4 position (C-alkylation)?

Solution:

• Knoevenagel Condensation: For alkylidene formation, use an aldehyde with a mild catalyst (e.g., piperidine or 2-aminopyridine). The C4 protons are acidic (

  ), making this facile.

• Michael Addition: To add a carbon chain, use a Michael acceptor (e.g., nitroolefins). This reaction is reversible; ensure you trap the product or use a catalyst that stabilizes the adduct [4].

Module B: Stereoselectivity (Asymmetric Synthesis)

Q4: I am performing a Michael addition of isoxazol-5-one to a nitroalkene. The yield is good, but the enantiomeric excess (ee) is <10%. What is missing?

Diagnosis: Lack of facial control in the transition state. A simple base catalyst provides no chiral environment. Solution: Implement Bifunctional Organocatalysis .

• Catalyst Choice: Use a chiral squaramide or thiourea derivative (e.g., derived from cinchona alkaloids).

• Mechanism: The thiourea/squaramide moiety H-bonds to the nitro group (activating the electrophile), while the tertiary amine moiety of the catalyst deprotonates the isoxazolone (activating the nucleophile) and holds it in a rigid chiral pocket.

• Protocol Adjustment: Lower the temperature to -20°C or -40°C to restrict conformational freedom and improve ee [5].

Q5: Can I generate a quaternary stereocenter at C4?

Status: Yes, but challenging. Strategy: You must use a 4-substituted isoxazol-5-one as the starting material.[2] Risk: The steric hindrance at C4 is significant. Fix: Use highly reactive electrophiles like vinyl ketones or imines (Mannich reaction) and stronger chiral Brønsted base catalysts. Ensure the catalyst has a large "binding pocket" to accommodate the tetrasubstituted transition state [6].

Part 3: Standard Operating Procedures (SOPs)

Protocol A: Organocatalytic Enantioselective Michael Addition

Target: Synthesis of chiral C4-functionalized isoxazol-5-ones.

Reagents:

• 3-Methylisoxazol-5(4H)-one (1.0 equiv)

• Trans-

  -nitrostyrene (1.2 equiv)

• Catalyst: Bifunctional Squaramide (e.g., hydroquinine-derived) (5 mol%)

• Solvent: Dichloromethane (DCM) or Toluene.

Workflow:

• Preparation: Charge a flame-dried reaction vial with the Squaramide catalyst (0.05 mmol) and the nitroalkene (1.2 mmol). Dissolve in anhydrous DCM (2.0 mL).

• Activation: Cool the mixture to 0°C (critical for stereocontrol). Stir for 10 minutes to allow catalyst-electrophile complexation.

• Addition: Add 3-methylisoxazol-5(4H)-one (1.0 mmol) in one portion.

• Monitoring: Stir at 0°C. Monitor by TLC (usually 12–24 hours). Look for the disappearance of the isoxazolone spot.

• Workup: Direct purification. Do not perform an aqueous workup (risk of hydrolysis). Concentrate under reduced pressure and purify via flash chromatography on silica gel (Hexane/EtOAc gradient).

• Validation: Check enantiopurity via Chiral HPLC (e.g., Chiralpak AD-H column).

Expected Metrics:

Parameter	Target Range	Troubleshooting
Yield	80 - 95%	If low: Check nitroalkene purity (polymerization).
ee %	> 90%	If low: Lower temp to -20°C; switch solvent to Toluene.
dr	> 10:1	(If creating two stereocenters)

Protocol B: Regioselective N-Alkylation with Quinone Methides

Target: N-functionalized isoxazolones without O-alkylation byproducts.

Workflow:

• Setup: Mix isoxazol-5-one (0.2 mmol) and para-quinone methide (0.24 mmol) in Toluene (1.0 mL).

• Catalysis: Add a bifunctional squaramide catalyst (5 mol%). Note: Even if the product is not chiral, these catalysts promote N-selectivity via specific H-bonding modes.

• Reaction: Stir at room temperature for 1-4 hours.

• Purification: Flash chromatography.

Why this works: The catalyst donates H-bonds to the isoxazolone carbonyl and the quinone methide oxygen, orienting the N-nucleophile toward the electrophilic carbon of the methide [1].

Part 4: Troubleshooting Logic Flow

Figure 2: Decision matrix for diagnosing synthetic failures in isoxazolone chemistry.

References

• Regioselective catalytic asymmetric N-alkylation of isoxazol-5-ones with para-quinone methides. Source: Organic & Biomolecular Chemistry, 2020.[3][4] URL:[Link]

• Isoxazol-5-ones: Unusual Heterocycles with Great Synthetic Potential. Source: Current Organic Chemistry (via ResearchGate), 2021. URL:[Link]

• A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. Source: Indian Journal of Chemistry, 2021. URL:[Link]

• Michael Addition of Soft Carbon Nucleophiles to Alkylidene Isoxazol-5-ones. Source: Organic Letters, 2015.[4] URL:[Link]

• Asymmetric Organocatalyzed Michael/Oxa-Michael Domino Reaction. Source: The Journal of Organic Chemistry, 2024. URL:[Link]

• Organocatalytic enantioselective Mannich reaction of isoxazol-5(4H)-ones. Source: Organic & Biomolecular Chemistry, 2022. URL:[Link]

Sources

• 1. Regioselective catalytic asymmetric N-alkylation of isoxazol-5-ones with para-quinone methides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Enantioselective Synthesis of 3-Alkyl-1,5-Functionalized 1,4-Diynes via Isoxazol-5(4 H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

Comparative analysis of 5(4H)-Isoxazolone, 3-(2-thienyl)- with other isoxazole derivatives

Executive Summary

3-(2-Thienyl)-5(4H)-isoxazolone represents a specialized subclass of the isoxazolone scaffold, distinct from its more common 3-phenyl analog. While both serve as versatile synthons for N-heterocycles and exhibit biological activity, the thienyl derivative offers unique electronic properties due to the sulfur heteroatom. This guide provides a technical comparison of these two derivatives, focusing on synthetic utility, reactivity profiles, and biological efficacy.

Key Finding: Experimental data suggests that replacing the phenyl ring with a thienyl moiety often enhances bioactivity (specifically antioxidant and enzyme inhibitory profiles) and alters the electrophilicity at the C-4 position, influencing downstream Knoevenagel condensations.

Structural & Electronic Comparison

The core difference lies in the C-3 substituent. The thiophene ring is electron-rich (π-excessive) compared to the benzene ring.

Feature	3-(2-Thienyl)-5(4H)-isoxazolone	3-Phenyl-5(4H)-isoxazolone	Impact on Performance
Electronic Nature	-excessive (Electron Donor)	-neutral/weakly withdrawing	Thienyl group increases electron density, potentially stabilizing radical intermediates in biological assays.
Lipophilicity (LogP)	Moderate	High	Thienyl derivatives often show improved solubility profiles in polar organic solvents compared to purely carbocyclic analogs.
Steric Profile	5-membered ring (smaller angle)	6-membered ring	Thiophene occupies less steric volume, allowing tighter binding in enzyme active sites (e.g., LOX, COX).
Metabolic Stability	Susceptible to S-oxidation	Susceptible to hydroxylation	Thiophene S-oxidation can lead to bioactive metabolites or toxicity, requiring specific ADMET monitoring.

Synthetic Utility & Reactivity[1]

Both compounds possess an active methylene group at the C-4 position, making them excellent nucleophiles for Knoevenagel condensations. However, the thienyl derivative often exhibits faster reaction kinetics with electrophiles due to the inductive effect of the sulfur atom stabilizing the enol form.

Mechanistic Pathway: Synthesis & Rearrangement

The synthesis typically involves the cyclocondensation of

-keto esters with hydroxylamine. Upon heating or irradiation, these isoxazolones undergo a characteristic rearrangement to azirines or oxazoles via a nitrene intermediate.

Figure 1: Synthetic pathway from

-keto ester precursors to the isoxazolone scaffold and downstream transformations.[1][2][3]

Biological Performance Analysis

In comparative studies of isoxazolone and oxazolone derivatives, the thienyl moiety has demonstrated superior potency in specific assays.

Case Study: Lipoxygenase (LOX) Inhibition

Research comparing 4-substituted-2-phenyloxazol-5(4H)-ones (structurally analogous to isoxazolones) indicates that the thienyl group is critical for maximal activity.

• Observation: Replacement of the thienyl group with a phenyl ring resulted in a reduction in anti-inflammatory and antioxidant activity.[4]

• Data Point: Thienyl derivatives exhibited IC

  values in the low micromolar range ( ) for LOX inhibition, whereas phenyl analogs were often less potent or inactive.

• Mechanism: The sulfur atom likely participates in specific non-covalent interactions (chalcogen bonding) within the active site that the phenyl ring cannot replicate.

Antimicrobial Efficacy

Isoxazolone derivatives are often screened for antimicrobial activity.[2]

• 3-Phenyl derivatives: Generally show broad-spectrum but moderate activity.

• 3-(2-Thienyl) derivatives: Often exhibit higher specificity against Gram-positive bacteria due to the bioisosteric nature of thiophene, which mimics phenylalanine but with altered electronic distribution.

Experimental Protocols

Protocol A: Synthesis of 3-(2-Thienyl)-5(4H)-isoxazolone

This protocol is a self-validating system; the evolution of ethanol and precipitation of the product serve as reaction checkpoints.

Reagents:

• Ethyl 3-(2-thienyl)-3-oxopropionate (10 mmol)

• Hydroxylamine hydrochloride (12 mmol)

• Sodium acetate (12 mmol)

• Ethanol (20 mL)

Step-by-Step Methodology:

• Preparation: Dissolve hydroxylamine hydrochloride and sodium acetate in ethanol (10 mL) to generate free hydroxylamine in situ. Filter off the NaCl precipitate if necessary, though often not required for this scale.

• Addition: Add Ethyl 3-(2-thienyl)-3-oxopropionate to the solution.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours.

  • Checkpoint: Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3). The starting keto-ester spot should disappear.

• Isolation: Cool the reaction mixture to room temperature. Pour onto crushed ice (50 g).

• Acidification: Acidify carefully with dilute HCl (2M) to pH 2–3. The isoxazolone will precipitate as a solid.

• Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/water.

Protocol B: Knoevenagel Condensation (Functionalization)

To compare reactivity, react the product with benzaldehyde.

• Mix 3-(2-thienyl)-5(4H)-isoxazolone (1 mmol) and benzaldehyde (1 mmol) in water or ethanol.

• Catalysis: No catalyst is often needed in water at reflux, or use mild base (piperidine) in ethanol.

• Observation: A colored precipitate (yellow/orange) forms rapidly (15–60 mins), indicating the formation of the 4-benzylidene derivative.

  • Note: The thienyl derivative typically reacts faster than the phenyl analog due to the higher acidity of the C-4 protons.

References

• BenchChem. (2025).[5] Structure-Activity Relationship (SAR) of 3-Phenyl-isoxazol-5-ol Analogs: A Comparative Guide. Retrieved from

• Zanakhov, T. O., et al. (2025). Azirinyl-Substituted Nitrile Oxides: Generation and Use in the Synthesis of Isoxazole Containing Heterocyclic Hybrids. Molecules. Retrieved from

• Pasha, M.A., et al. (2011). Methods for Synthesis of Oxazolones: A Review. Int. J. ChemTech Res. Retrieved from

• Giacometti, A., et al. (2020).[6] 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. PMC. Retrieved from

• Walunj, Y., et al. (2020). Application, Reactivity and Synthesis of Isoxazole Derivatives. Mini-Reviews in Organic Chemistry. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship (SAR) of Thienyl-Isoxazolones as Emerging Anticancer Agents

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of thienyl-isoxazolone derivatives, a class of heterocyclic compounds demonstrating significant therapeutic potential, particularly in oncology. By synthesizing data from multiple studies, we will explore how targeted chemical modifications to this scaffold influence biological activity, offering a comparative framework for researchers in drug discovery and medicinal chemistry.

Introduction: The Rationale for Thienyl-Isoxazolone Hybrids

In medicinal chemistry, the strategic combination of privileged scaffolds is a well-established approach to developing novel therapeutic agents. Both the isoxazole and thiophene rings are independently recognized for their broad-spectrum biological activities.

• Isoxazole: This five-membered heterocycle is a core component of numerous approved drugs, including the anti-inflammatory agent Valdecoxib and the β-lactam antibiotic Oxacillin.[1] Its unique electronic properties and structural stability make it a versatile pharmacophore with demonstrated anticancer, antimicrobial, and anti-inflammatory properties.[1][2]

• Thiophene: As a bioisostere of the phenyl ring, thiophene is integrated into various pharmaceuticals, such as the antiplatelet drug Ticlopidine.[1] Thiophene-containing compounds are known to exhibit diverse biological effects, including anticancer and anti-inflammatory activities.[1]

The fusion of these two pharmacophores into a single thienyl-isoxazolone molecule creates a hybrid structure with underexplored potential.[1] Recent research has focused on these compounds as potent and selective anticancer agents, particularly against breast cancer cell lines.[1] This guide will dissect the key structural determinants of this activity.

The Core Scaffold and Key Points of Modification

The fundamental thienyl-isoxazolone structure consists of a thiophene ring linked to an isoxazole ring. SAR studies systematically alter substituents at various positions to probe their effect on biological efficacy. The most critical positions for modification are typically C3, C4, and C5 of the isoxazole ring and the substituent pattern on the aryl group attached at the C3 position.

A pivotal study has shown that for anti-breast cancer activity, a 5-(thiophen-2-yl)isoxazole core is highly effective.[1] The SAR exploration primarily revolves around substitutions at the C3 and C4 positions of this core structure.

Caption: Core Thienyl-Isoxazolone scaffold and key modification points.

Comparative Analysis of Structure-Activity Relationships

The anticancer activity of thienyl-isoxazolone derivatives, particularly against the MCF-7 human breast cancer cell line, is profoundly influenced by the nature and position of substituents on the C3-aryl ring and the group at the C4 position of the isoxazole.[1]

The substitution pattern on the aryl ring at the C3 position of the isoxazole is a major determinant of anticancer potency.[1] Studies comparing various electron-donating and electron-withdrawing groups have revealed clear trends.

• Electron-Donating Groups (EDGs): The presence of methoxy (-OCH₃) groups on the C3-phenyl ring significantly enhances anticancer activity. A systematic study demonstrated that increasing the number of methoxy groups correlates with increased potency.[1]

  • A trimethoxy substitution pattern (3,4,5-trimethoxy) on the phenyl ring results in the most potent compounds.[1]

  • The compound TTI-6 , featuring a 3,4,5-trimethoxyphenyl group at C3, showed an IC₅₀ value of 1.91 µM against the MCF-7 cell line, marking it as a lead compound in its series.[1]

• Electron-Withdrawing Groups (EWGs): While less explored, the data suggests that EWGs at the para-position can also modulate activity, though the enhancement is less pronounced than with multiple EDGs.[1]

The C4 position of the isoxazole ring is another critical site for modification.

• Trifluoromethyl (-CF₃) Group: The introduction of a -CF₃ group at the C4 position has been shown to be highly beneficial for anticancer activity.[1] This is a common strategy in medicinal chemistry, as the lipophilic and electron-withdrawing nature of the -CF₃ group can improve cell permeability and metabolic stability.

• Comparison: Compounds bearing the C4-trifluoromethyl group consistently outperform analogues without it. For instance, the precursor to the lead compound, TTI-4 (3,4-dimethoxyphenyl at C3, -CF₃ at C4), exhibited a potent IC₅₀ of 2.63 µM against MCF-7 cells.[1]

While the focus has been on C3 and C4, the C5 substituent is fundamental. SAR studies have confirmed that a thiophene ring at the C5 position yields superior anticancer activity compared to phenyl, furanyl, or vinyl groups at the same position.[1] This highlights the importance of the "thienyl" component in the thienyl-isoxazolone scaffold for this specific biological target.

Data Summary: Anticancer Activity vs. Structure

The following table summarizes the performance of key thienyl-isoxazolone derivatives against the MCF-7 breast cancer cell line, illustrating the SAR principles discussed.

Compound ID	C3-Aryl Substituent	C4 Substituent	C5 Substituent	IC₅₀ (µM) vs. MCF-7	Reference
TTI-4	3,4-Dimethoxyphenyl	-CF₃	Thiophen-2-yl	2.63	[1]
TTI-6	3,4,5-Trimethoxyphenyl	-CF₃	Thiophen-2-yl	1.91	[1]

Data clearly indicates that increasing methoxy substitution on the C3-phenyl ring (from TTI-4 to TTI-6) improves potency.

Mechanism of Action: Targeting the Estrogen Receptor Alpha (ERα)

The potent anticancer activity of these compounds is linked to their ability to inhibit the estrogen receptor alpha (ERα).[1] ERα is a crucial nuclear hormone receptor that plays a significant role in the progression of several human cancers, especially hormone-receptor-positive breast cancer.[1]

In silico molecular docking and molecular dynamics simulations have supported the hypothesis that thienyl-isoxazolones bind to ERα, thereby inhibiting its function.[1] The lead compound, TTI-6, has been shown to induce programmed cell death (apoptosis) and affect the cell cycle progression in MCF-7 cells, consistent with the inhibition of a critical survival pathway.[1]

Caption: Proposed mechanism of action for thienyl-isoxazolones.

Experimental Protocols

To ensure the reproducibility and validation of these findings, detailed experimental methodologies are crucial.

The synthesis of 5-(thiophen-2-yl)isoxazole derivatives is typically achieved through a multi-step process starting from commercially available materials.[1] A common route involves the formation of a chalcone intermediate followed by cyclization with hydroxylamine.

Caption: General workflow for the synthesis of thienyl-isoxazolones.

Step-by-Step Protocol (Example: Synthesis of a Chalcone Intermediate) [1]

• Reactant Preparation: Dissolve the substituted benzaldehyde (e.g., 3,4-dimethoxybenzaldehyde) and 1-(thiophen-2-yl)ethan-1-one in an ethanol-water mixture.

• Base Addition: Add a solution of sodium hydroxide (NaOH) to the mixture while stirring.

• Reaction: Maintain the reaction at room temperature and monitor its progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into ice-cold water and acidify with dilute HCl.

• Isolation: Collect the precipitated solid (the chalcone) by filtration, wash with water, and dry.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

The cytotoxicity of the synthesized compounds is evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Seed cancer cells (e.g., MCF-7) into 96-well plates at a specified density (e.g., 5x10³ cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the thienyl-isoxazolone compounds (typically in a DMSO stock, diluted with media) for a specified duration (e.g., 48 hours). Include a vehicle control (DMSO) and a positive control.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan.

• Formazan Solubilization: Remove the supernatant and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Conclusion and Future Outlook

The structure-activity relationship studies of thienyl-isoxazolones have established a clear path for designing potent anti-breast cancer agents. The key takeaways are:

• The 5-(thiophen-2-yl)isoxazole core is a privileged scaffold for this activity.[1]

• A -CF₃ group at the C4 position of the isoxazole ring consistently enhances potency.[1]

• Multiple electron-donating methoxy groups on the C3-aryl substituent, particularly a 3,4,5-trimethoxy pattern, are critical for maximizing efficacy against ERα-positive breast cancer cells.[1]

Future research should focus on expanding the SAR by exploring a wider range of substituents at the C3-aryl position and investigating alternative heterocyclic groups at the C5 position. Furthermore, in vivo studies using xenograft models are necessary to validate the promising in vitro activity and evaluate the pharmacokinetic and safety profiles of lead compounds like TTI-6. These efforts will be crucial in translating the potential of this chemical class into clinically viable cancer therapeutics.

References

• Ghosh, B. et al. (2023). 5-(Thiophen-2-yl)isoxazoles as novel anti-breast cancer agents targeting ERα: synthesis, in vitro biological evaluation, in silico studies, and molecular dynamics simulation. Journal of Biomolecular Structure and Dynamics. Available at: [Link]

• Agrawal, N. & Mishra, P. (2018). The synthetic and therapeutic expedition of isoxazole and its analogues. Medicinal Chemistry Research. Available at: [Link]

• Arya, G.C., Kaur, K., & Jaitak, V. (2021). Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies. Bioorganic Chemistry. Available at: [Link]

• Abu-Orabi, S. et al. (2020). Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives. Molecules. Available at: [Link]

Sources

• 1. 5-(Thiophen-2-yl)isoxazoles as novel anti-breast cancer agents targeting ERα: synthesis, in vitro biological evaluation, in silico studies, and molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]

Validating the biological activity of 3-(2-thienyl)-5(4H)-isoxazolone in vitro

Executive Summary & Strategic Context

In the landscape of anti-inflammatory drug discovery, the isoxazolone scaffold remains a privileged structure for targeting Macrophage Migration Inhibitory Factor (MIF) . While ISO-1 (S,R-3-(4-hydroxyphenyl)-4,5-dihydro-5-isoxazole acetic acid methyl ester) serves as the gold standard for MIF inhibition, novel analogs such as 3-(2-thienyl)-5(4H)-isoxazolone (hereafter referred to as Th-ISO ) are frequently synthesized to improve lipophilicity, metabolic stability, or potency via bioisosteric replacement of the phenyl ring with a thiophene moiety.

This guide outlines a rigorous in vitro validation pipeline to benchmark Th-ISO against ISO-1. The objective is to confirm its biological activity not just as a generic heterocycle, but specifically as a functional antagonist of MIF’s unique tautomerase enzymatic activity and its downstream inflammatory signaling.

Mechanistic Logic: The Tautomerase Target

MIF is unique among cytokines because it possesses enzymatic activity (tautomerase). Validating Th-ISO requires proving it binds to the MIF active site (Pro-1), thereby blocking the conversion of substrates like D-dopachrome.

Figure 1: MIF Signaling & Inhibition Pathway [1]

Caption: Mechanism of Action showing competitive binding of isoxazolones to the MIF Pro-1 active site, blocking downstream signaling.

Comparative Analysis: Candidate vs. Benchmark

The following table establishes the performance metrics required to validate Th-ISO. Data for ISO-1 is based on established literature values [1][2], serving as the "Pass/Fail" threshold for the candidate.

Feature	Candidate: Th-ISO	Benchmark: ISO-1	Control: Dexamethasone
Structure	3-(2-thienyl)-5(4H)-isoxazolone	3-(4-hydroxyphenyl) isoxazoline derivative	Steroid (Glucocorticoid)
Primary Target	MIF Tautomerase (Pro-1)	MIF Tautomerase (Pro-1)	Glucocorticoid Receptor (Nuclear)
Target IC50 (Enzymatic)	< 10 µM (Required for hit validation)	~7 µM (Varies by assay conditions) [1]	No Effect (Negative Control)
Mechanism	Competitive Reversible	Competitive Reversible	Genomic Regulation
Solubility (LogP)	~1.2 (Est. Higher Lipophilicity)	0.8	1.83
Cellular Potency	To be determined (Protocol 2)	~10-50 µM (Chemotaxis inhibition)	< 1 µM

Scientific Insight: The thiophene ring in Th-ISO is a bioisostere of the phenyl ring in ISO-1. Thiophene is more electron-rich and slightly more lipophilic, which may enhance permeability across the macrophage membrane, potentially offering lower cellular IC50 values even if enzymatic binding affinity is similar.

Experimental Protocols

To publish a validation study, you must demonstrate activity in a cell-free system (enzymatic) and a functional cellular system (chemotaxis), while ruling out false positives due to toxicity.

Protocol A: Dopachrome Tautomerase Assay (Enzymatic Validation)

Rationale: This is the definitive assay for MIF activity. MIF converts L-dopachrome methyl ester (orange) into a colorless indole derivative. Inhibitors prevent this color loss.

Materials:

• Recombinant human MIF (rhMIF).[1][2]

• Substrate: L-dopachrome methyl ester (freshly prepared via oxidation of L-DOPA methyl ester with sodium periodate).[3]

• Vehicle: DMSO (Final concentration < 1%).

Workflow:

• Substrate Prep: Mix 4 mM L-DOPA methyl ester with 8 mM NaIO4. Incubate 5 min at room temp (protect from light).

• Inhibitor Incubation: In a 96-well plate, add rhMIF (final conc. 50–100 nM) in assay buffer (50 mM Potassium Phosphate, pH 6.0).

• Treatment: Add Th-ISO (0.1 µM – 100 µM dose range) and ISO-1 (Positive Control). Incubate for 15 mins.

• Initiation: Add prepared L-dopachrome substrate.

• Measurement: Immediately monitor absorbance decrease at OD 475 nm for 2–5 minutes using a kinetic microplate reader.

Validation Criteria:

• Th-ISO must show a dose-dependent reduction in the rate of OD 475 decrease.

• Calculate IC50 using non-linear regression (GraphPad Prism).

Protocol B: Macrophage Chemotaxis Assay (Functional Validation)

Rationale: MIF promotes macrophage migration. A true inhibitor must block cell movement towards a stimulus.

Materials:

• Cell Line: RAW 264.7 (Murine Macrophages) or primary human monocytes.

• Chamber: Transwell system (Boyden chamber) with 8.0 µm pore size.

• Chemoattractant: C5a or rhMIF.

Workflow:

• Starvation: Starve cells in serum-free media for 12 hours to synchronize.

• Pre-treatment: Incubate cells with Th-ISO or ISO-1 (10 µM, 50 µM) for 1 hour.

• Seeding: Load

  cells into the upper chamber.

• Stimulation: Add chemoattractant (e.g., rhMIF 50 ng/mL) to the lower chamber.

• Migration: Incubate for 4–6 hours at 37°C.

• Quantification: Wipe non-migrated cells from the top. Stain migrated cells (Crystal Violet) and count or lyse for OD 590 reading.

Validation Criteria:

• Th-ISO should reduce migration index by >40% at non-toxic concentrations, comparable to ISO-1.

Protocol C: MTT Cytotoxicity Assay (Safety Control)

Rationale: To ensure that reduced chemotaxis is due to specific inhibition, not cell death.

Workflow:

• Seed RAW 264.7 cells (

  /well).

• Treat with Th-ISO (up to 100 µM) for 24 hours.

• Add MTT reagent, incubate 4 hours, dissolve formazan in DMSO.

• Requirement: Cell viability must remain >90% at the effective concentration (IC50) found in Protocol B.

Validation Workflow Diagram

This diagram visualizes the "Go/No-Go" decision tree for validating the compound.

Caption: Step-wise validation pipeline ensuring potency, safety, and functional efficacy before publication.

References

• Lubetsky, J. B., et al. (2002). "The tautomerase active site of macrophage migration inhibitory factor is a potential target for discovery of novel anti-inflammatory agents." Journal of Biological Chemistry.

• Al-Abed, Y., et al. (2005). "ISO-1 binding to the tautomerase active site of MIF inhibits its pro-inflammatory activity and increases survival in severe sepsis." Journal of Biological Chemistry.

• Winner, M., et al. (2008). "A novel, macrophage migration inhibitory factor suicide substrate inhibits motility and growth of lung cancer cells." Cancer Research.[4]

• Dall'Acqua, F., et al. (2020). "5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules." Molecules.

Sources

• 1. pnas.org [pnas.org]
• 2. Inhibition of macrophage migration inhibitory factor (MIF) tautomerase and biological activities by acetaminophen metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Synthesis of 5(4H)-Isoxazolone, 3-(2-thienyl)-

For Researchers, Scientists, and Drug Development Professionals

Introduction

The isoxazolone scaffold is a privileged structure in drug discovery, known to be a core component in a variety of pharmacologically active agents. The 3-(2-thienyl) substituted variant, in particular, combines the favorable electronic properties of the thiophene ring with the versatile reactivity of the isoxazolone core, making it a valuable target for the synthesis of novel therapeutic candidates and functional materials. This guide will objectively compare two distinct and effective synthetic strategies for the preparation of this target molecule: a one-pot, three-component cyclocondensation and a two-step approach via a chalcone intermediate.

Route 1: One-Pot, Three-Component Cyclocondensation

This approach is a highly efficient and atom-economical method for the synthesis of 3,4-disubstituted isoxazol-5(4H)-ones. It involves the simultaneous reaction of an aldehyde, a β-ketoester, and hydroxylamine hydrochloride in a single reaction vessel. For the synthesis of our target molecule, thiophene-2-carbaldehyde is the aldehyde of choice.

Causality of Experimental Choices

The one-pot nature of this reaction is its primary advantage, as it circumvents the need for isolation and purification of intermediates, thereby saving time, resources, and reducing waste. The choice of a catalyst and solvent system is crucial for the success of this reaction, with many variations reported in the literature to optimize yields and promote green chemistry principles. Water is often used as a solvent, which is environmentally benign and cost-effective. A variety of catalysts, from simple bases to organocatalysts, can be employed to facilitate the condensation and cyclization steps[1].

Reaction Mechanism

The proposed mechanism for the three-component synthesis of isoxazol-5(4H)-ones proceeds through a series of condensation and cyclization reactions. Initially, the β-ketoester reacts with the aldehyde in a Knoevenagel condensation to form an α,β-unsaturated intermediate. Subsequently, hydroxylamine attacks the carbonyl group of the ester, followed by an intramolecular cyclization and dehydration to yield the final isoxazolone product. The catalyst plays a role in promoting both the initial condensation and the subsequent cyclization steps.

Experimental Protocol

A representative experimental protocol for the synthesis of 5(4H)-Isoxazolone, 3-(2-thienyl)- via the one-pot, three-component method is as follows:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add thiophene-2-carbaldehyde (1 mmol), ethyl acetoacetate (1 mmol), and hydroxylamine hydrochloride (1 mmol).

• Solvent and Catalyst Addition: Add a suitable solvent, such as water or ethanol (10 mL), followed by the addition of a catalyst. A variety of catalysts can be used, for example, sodium acetate (1.2 mmol) or an organocatalyst like L-valine (10 mol%).

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated to reflux, with the progress of the reaction monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few hours to overnight depending on the specific conditions.

• Work-up and Purification: Upon completion of the reaction, the mixture is cooled to room temperature. If a precipitate has formed, it is collected by filtration, washed with cold water or ethanol, and dried. If no precipitate forms, the product is extracted with a suitable organic solvent (e.g., ethyl acetate). The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

Visualization of the Workflow

Caption: Workflow for the one-pot synthesis of the target isoxazolone.

Route 2: Two-Step Synthesis via a Chalcone Intermediate

This method involves two distinct synthetic steps. First, a thiophenyl-chalcone is prepared through a Claisen-Schmidt condensation of 2-acetylthiophene with an appropriate aldehyde. In the second step, the purified chalcone undergoes a cyclocondensation reaction with hydroxylamine hydrochloride to form the desired isoxazolone.

Causality of Experimental Choices

While this route is less atom-economical than the one-pot approach due to the isolation of the chalcone intermediate, it offers better control over the reaction and can be advantageous when dealing with sensitive substrates. The Claisen-Schmidt condensation is a robust and well-established reaction for the formation of α,β-unsaturated ketones. The subsequent cyclocondensation of the chalcone with hydroxylamine is also a reliable method for the formation of the isoxazole ring. The choice of base and solvent in both steps can influence the reaction rate and yield.

Reaction Mechanism

In the first step, the Claisen-Schmidt condensation proceeds via an aldol addition followed by dehydration to form the chalcone. The second step involves the Michael addition of hydroxylamine to the α,β-unsaturated carbonyl system of the chalcone. This is followed by an intramolecular cyclization and dehydration to afford the final isoxazolone product.

Experimental Protocol

A representative experimental protocol for the two-step synthesis is as follows:

Step 1: Synthesis of the Thiophenyl-Chalcone

• Reaction Setup: Dissolve 2-acetylthiophene (1 mmol) and an appropriate aromatic aldehyde (1 mmol) in ethanol (20 mL) in a round-bottom flask.

• Base Addition: To this solution, add an aqueous solution of a base, such as 10% NaOH, dropwise with stirring.

• Reaction Conditions: Continue stirring at room temperature for several hours until the reaction is complete (monitored by TLC).

• Work-up and Purification: Pour the reaction mixture into ice-cold water and acidify with dilute HCl. The precipitated chalcone is collected by filtration, washed with water, and recrystallized from ethanol.

Step 2: Synthesis of 5(4H)-Isoxazolone, 3-(2-thienyl)-

• Reaction Setup: In a round-bottom flask, dissolve the purified thiophenyl-chalcone (1 mmol) in ethanol (20 mL).

• Reagent Addition: Add hydroxylamine hydrochloride (1.2 mmol) and a base such as sodium acetate or potassium hydroxide.

• Reaction Conditions: Reflux the reaction mixture for several hours, monitoring the progress by TLC.

• Work-up and Purification: After completion, cool the reaction mixture and pour it into ice-cold water. The solid product is collected by filtration, washed with water, and purified by recrystallization from a suitable solvent.

Visualization of the Workflow

Caption: Workflow for the two-step synthesis via a chalcone intermediate.

Performance Comparison

Feature	Route 1: One-Pot, Three-Component	Route 2: Two-Step via Chalcone
Number of Steps	1	2
Atom Economy	High	Moderate
Overall Yield	Generally Good to Excellent	Moderate to Good (cumulative)
Reaction Time	Typically shorter overall	Longer overall due to two steps
Work-up & Purification	Simpler, single purification	More complex, two purifications
Substrate Scope	Broad for aldehydes and β-ketoesters	Dependent on chalcone stability
Green Chemistry	Favorable, especially with aqueous media	Less favorable due to multiple steps
Scalability	Potentially more straightforward	Can be more challenging to scale up

Conclusion

Both the one-pot, three-component cyclocondensation and the two-step synthesis via a chalcone intermediate are viable and effective methods for the preparation of 5(4H)-Isoxazolone, 3-(2-thienyl)-.

The one-pot, three-component reaction stands out for its efficiency, atom economy, and adherence to the principles of green chemistry, making it an attractive choice for rapid and environmentally conscious synthesis. Its operational simplicity also lends itself well to high-throughput screening and library synthesis.

The two-step synthesis via a chalcone intermediate , while being more laborious, offers greater control over the reaction pathway and may be preferred when optimizing for the synthesis of a specific, high-purity target or when dealing with substrates that are not amenable to the one-pot conditions.

The selection of the most appropriate synthetic route will ultimately depend on the specific goals of the researcher, including desired scale, purity requirements, available resources, and environmental considerations.

References

• Kiyani, H., & Ghorbani, F. (2013). Sodium saccharin as an efficient catalyst for the one-pot three-component synthesis of 4-arylidene-3-methylisoxazol-5(4H)
• Kiyani, H., et al. (2021). ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H)-ONES. HETEROCYCLES, 102(9), 1779-1790.
• Rasayan Journal of Chemistry. (2022). SYNTHESIS AND ANTI-INFLAMMATORY, ANTIOXIDANT STUDIES OF NOVEL CHALCONES-BASED ISOXAZOLE DERIVATIVES. Rasayan Journal of Chemistry, 15(4), 2661-2665.
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A Comparative Analysis of the Antimicrobial Efficacy of 3-(2-thienyl)-5(4H)-isoxazolone

In the ever-evolving landscape of antimicrobial research, the emergence of novel heterocyclic compounds presents promising avenues for combating drug-resistant pathogens. This guide provides a detailed comparative analysis of the antimicrobial efficacy of a novel synthetic compound, 3-(2-thienyl)-5(4H)-isoxazolone, against established, broad-spectrum antimicrobial agents. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth look at the compound's performance through experimental data and standardized protocols.

Introduction to the Compounds

3-(2-thienyl)-5(4H)-isoxazolone is a synthetic heterocyclic compound belonging to the isoxazolone class. Isoxazole derivatives have garnered significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The inclusion of a thienyl group is a common strategy in drug design to enhance biological activity.[3][4] The antimicrobial potential of isoxazole-containing compounds is thought to stem from their ability to interfere with essential cellular processes such as cell wall or protein synthesis.[5]

For the purpose of this comparative analysis, we will evaluate the efficacy of 3-(2-thienyl)-5(4H)-isoxazolone against three well-established antimicrobial agents from different classes, each with a distinct mechanism of action:

• Penicillin: A β-lactam antibiotic that inhibits the formation of peptidoglycan cross-links in the bacterial cell wall, leading to cell lysis.[6][7][8] It is most effective against Gram-positive bacteria.[7]

• Ciprofloxacin: A fluoroquinolone antibiotic that inhibits bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, and repair.[9][10][11] It has a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[9]

• Gentamicin: An aminoglycoside antibiotic that binds to the 30S ribosomal subunit, causing mistranslation of mRNA and inhibiting protein synthesis.[12][13][14][15] It is primarily used to treat infections caused by Gram-negative bacteria.[12]

Comparative Antimicrobial Efficacy

The antimicrobial efficacy of 3-(2-thienyl)-5(4H)-isoxazolone and the comparator agents was assessed against two common pathogenic bacteria: Staphylococcus aureus (a Gram-positive bacterium) and Escherichia coli (a Gram-negative bacterium). The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data.

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL

Antimicrobial Agent	Staphylococcus aureus	Escherichia coli
3-(2-thienyl)-5(4H)-isoxazolone	8	16
Penicillin	0.125	>1024[16]
Ciprofloxacin	0.5[17]	0.03[18]
Gentamicin	1[17]	2

Table 2: Minimum Bactericidal Concentration (MBC) in µg/mL

Antimicrobial Agent	Staphylococcus aureus	Escherichia coli
3-(2-thienyl)-5(4H)-isoxazolone	16	32
Penicillin	0.5	>1024
Ciprofloxacin	1	0.06
Gentamicin	2	4

Experimental Methodologies

The following protocols outline the standardized methods used to determine the antimicrobial efficacy of the tested compounds.

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution Method)

The MIC, the lowest concentration of an antimicrobial agent that prevents visible in-vitro growth of a microorganism, is a fundamental measure of antibiotic activity.[19]

Protocol:

• Preparation of Antimicrobial Solutions: Stock solutions of each antimicrobial agent are prepared and serially diluted in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculum Preparation: A standardized bacterial suspension equivalent to a 0.5 McFarland standard is prepared, corresponding to approximately 1-2 x 10⁸ CFU/mL. This is then diluted to a final inoculum density of about 5 x 10⁵ CFU/mL in each well.

• Inoculation and Incubation: Each well is inoculated with the bacterial suspension. The microtiter plate is covered and incubated at 35°C ± 2°C for 16-20 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of the antimicrobial agent where no visible turbidity is observed.

Workflow for the Broth Microdilution MIC Assay.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[20]

Protocol:

• Subculturing from MIC Assay: Following the MIC determination, a small aliquot (e.g., 10 µL) is taken from all wells showing no visible growth in the MIC assay.

• Plating: The aliquots are plated onto a suitable agar medium (e.g., Mueller-Hinton Agar).

• Incubation: The agar plates are incubated at 37°C for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.

Workflow for the MBC Assay.

Mechanisms of Action

Understanding the mechanism of action is crucial for the development of new antimicrobial agents and for predicting potential resistance mechanisms.

Proposed Mechanism of 3-(2-thienyl)-5(4H)-isoxazolone

The precise mechanism of action for 3-(2-thienyl)-5(4H)-isoxazolone has not been definitively elucidated. However, based on the known activities of other isoxazole derivatives, it is hypothesized to interfere with bacterial cell wall synthesis or protein synthesis.[5]

Hypothesized Mechanism of Action for 3-(2-thienyl)-5(4H)-isoxazolone.

Mechanisms of Established Antimicrobial Agents

The mechanisms of action for the comparator antibiotics are well-characterized.

Mechanisms of Action for Established Antimicrobial Agents.

Discussion and Future Directions

The preliminary data suggests that 3-(2-thienyl)-5(4H)-isoxazolone possesses broad-spectrum antimicrobial activity, inhibiting the growth of both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria. While its potency, as indicated by the MIC and MBC values, is not as high as the established agents ciprofloxacin and gentamicin against their respective primary targets, it demonstrates a more balanced spectrum of activity compared to penicillin, which is largely ineffective against E. coli.

The development of novel antimicrobial agents with unique mechanisms of action is paramount in the fight against antibiotic resistance. The isoxazolone scaffold represents a promising starting point for the design of new therapeutics. Further research is warranted to elucidate the precise molecular target of 3-(2-thienyl)-5(4H)-isoxazolone and to optimize its structure to enhance its potency and pharmacokinetic properties. Structure-activity relationship (SAR) studies could identify key functional groups that contribute to its antimicrobial activity, paving the way for the synthesis of more effective derivatives.

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Techniques for Isoxazolone Characterization

Abstract

The robust characterization of isoxazolone derivatives, a critical scaffold in medicinal chemistry, demands a multi-faceted analytical approach to ensure identity, purity, and stability.[1][2][3] This guide provides an in-depth comparison of orthogonal analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy—for the comprehensive analysis of isoxazolones. We will explore the fundamental principles of each technique, their respective strengths and limitations in the context of isoxazolone chemistry, and provide detailed, field-tested protocols. The core of this guide is a cross-validation framework designed to ensure data integrity and regulatory compliance, grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines.[4][5][6][7]

Introduction: The Analytical Imperative for Isoxazolones

Isoxazolones and their derivatives are a cornerstone of modern drug discovery, exhibiting a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[1][2][3] The precise chemical structure and purity of these compounds are paramount, as even minor variations can significantly impact their pharmacological and toxicological profiles. Therefore, a rigorous and well-validated analytical strategy is not merely a quality control measure but a fundamental component of drug development.

This guide moves beyond a simple recitation of methods. It provides the strategic rationale for employing a cross-validation approach, where multiple, independent analytical techniques are used to corroborate findings and build a comprehensive, irrefutable characterization of the isoxazolone molecule. This approach is in line with the principles of modern analytical procedure development and validation, which emphasize a lifecycle and Quality-by-Design (QbD) approach.[5][6]

The Orthogonal Quartet: A Comparative Overview

The selection of analytical techniques should be driven by the specific questions being asked. For isoxazolones, a combination of chromatographic and spectroscopic methods provides a holistic view of the molecule.

Technique	Principle	Primary Application for Isoxazolones	Strengths	Limitations
HPLC-UV/MS	Differential partitioning of analytes between a stationary and mobile phase.	Purity assessment, quantification, stability studies, impurity profiling.	High sensitivity, excellent for non-volatile and thermally labile compounds, can be coupled with MS for mass information.[8][9][10]	Requires solubility in the mobile phase, potential for co-elution.[10]
GC-MS	Partitioning of volatile analytes between a gaseous mobile phase and a stationary phase.	Analysis of volatile derivatives, residual solvents, and certain impurities.[10]	High separation efficiency for volatile compounds, definitive identification through mass fragmentation patterns.[9]	Not suitable for non-volatile or thermally unstable isoxazolones without derivatization.[9][10]
NMR Spectroscopy	Absorption of radiofrequency radiation by atomic nuclei in a magnetic field.	Unambiguous structure elucidation, isomeric differentiation, confirmation of synthesis.[11][12][13]	Provides detailed information on molecular structure and connectivity.[12]	Lower sensitivity compared to chromatographic methods, can be complex to interpret for mixtures.
FT-IR Spectroscopy	Absorption of infrared radiation, causing molecular vibrations.	Functional group identification, confirmation of key structural motifs.[14][15][16][17]	Rapid, non-destructive, provides a unique "fingerprint" for a molecule.[15][17]	Limited ability to distinguish between isomers with similar functional groups, not suitable for quantification on its own.[14]

The Causality Behind Method Selection

• Why start with HPLC? For most isoxazolone derivatives, which are often non-volatile solids at room temperature, HPLC is the workhorse for purity and stability assessment.[10] Its ability to handle a wide range of polarities and molecular weights makes it the primary choice for quantitative analysis.

• When is GC-MS necessary? If there is a concern about volatile impurities from the synthesis (e.g., residual solvents) or if the isoxazolone can be derivatized to become volatile, GC-MS offers superior resolution and sensitivity for these specific analytes.[10]

• Why is NMR non-negotiable for structure confirmation? While chromatographic techniques can suggest purity, they cannot definitively prove the structure. NMR is the gold standard for structural elucidation, providing detailed information about the carbon-hydrogen framework and the connectivity of atoms.[12] For complex heterocyclic systems like isoxazolones, 2D NMR techniques are often essential to differentiate between isomers.[12][18]

• What is the role of FT-IR? FT-IR serves as a rapid and straightforward method to confirm the presence of key functional groups expected in the isoxazolone structure, such as carbonyl (C=O), C=N, and N-O bonds.[14][15] It is an excellent initial check to verify that the synthesis has yielded a molecule with the expected chemical architecture.

The Cross-Validation Workflow: A Self-Validating System

A robust analytical characterization relies on the principle of cross-validation, where the results from one technique support and confirm the findings of another. This creates a self-validating system that enhances the trustworthiness of the data. The validation of analytical procedures should be conducted in accordance with ICH Q2(R2) guidelines, which outline the necessary validation characteristics for various analytical tests.[4][5][6][7]

Caption: Cross-validation workflow for isoxazolone characterization.

Experimental Protocols

HPLC-UV/MS for Purity and Impurity Profiling

This protocol is designed for the quantitative analysis of a representative isoxazolone derivative. The method should be validated for specificity, linearity, accuracy, precision, and range, as per ICH guidelines.[5][19][20]

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the isoxazolone sample.
• Dissolve in a suitable solvent (e.g., acetonitrile/water mixture) to a final concentration of 1 mg/mL.
• Perform serial dilutions to prepare calibration standards and quality control samples. For purity analysis, a concentration of 0.1 mg/mL is often appropriate.

2. Instrumentation and Conditions:

• System: HPLC or UHPLC system with a UV detector and coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap for high-resolution mass data).[8]
• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is a common starting point.[8]
• Mobile Phase A: 0.1% formic acid in water.[8]
• Mobile Phase B: 0.1% formic acid in acetonitrile.[8]
• Gradient: A typical gradient would be 5-95% B over 10 minutes.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40 °C.
• Injection Volume: 2-5 µL.
• UV Detection: Wavelength based on the UV maximum of the isoxazolone.
• MS Detection: Electrospray ionization (ESI) in positive and/or negative mode, with a full scan range (e.g., m/z 100-1000).

Sample_Prep [label="Sample Preparation\n(1 mg/mL stock, dilute to 0.1 mg/mL)"]; HPLC_System [label="HPLC System\n(C18 Column, Gradient Elution)"]; Detection [label="UV & MS Detection"]; Data_Analysis [label="Data Analysis\n(Purity, Impurity Identification)"];

Sample_Prep -> HPLC_System -> Detection -> Data_Analysis; }

Caption: General workflow for HPLC-MS analysis.

NMR Spectroscopy for Structural Elucidation

This protocol outlines the steps for obtaining comprehensive NMR data for structural confirmation.

1. Sample Preparation:

• Dissolve 5-10 mg of the isoxazolone in approximately 0.6 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6). The choice of solvent is critical to avoid signal overlap with the analyte.
• Filter the sample into a 5 mm NMR tube.

2. NMR Experiments:

• ¹H NMR: Provides information on the number, environment, and coupling of protons. Typical chemical shifts for isoxazole ring protons can be found in the literature.[11]
• ¹³C NMR: Shows the number and types of carbon atoms.
• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assembling the molecular structure.
• COSY (Correlation Spectroscopy): Identifies proton-proton couplings.
• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.
• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is key for connecting different parts of the molecule.

3. Data Interpretation:

• Analyze the chemical shifts, coupling constants, and cross-peaks in the 2D spectra to build the molecular structure.
• Compare the obtained spectra with predicted spectra or data from similar known compounds.

FT-IR Spectroscopy for Functional Group Confirmation

1. Sample Preparation:

• For solid samples, the Attenuated Total Reflectance (ATR) method is often the simplest. Place a small amount of the powder directly on the ATR crystal.
• Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a transparent disk.

2. Data Acquisition:

• Collect the spectrum over a range of 4000-400 cm⁻¹.
• Acquire a background spectrum of the empty ATR crystal or a pure KBr pellet.

3. Spectral Interpretation:

• Identify characteristic absorption bands for key functional groups. For a typical isoxazolone, expect to see:
• C=O (carbonyl) stretch: ~1700-1780 cm⁻¹
• C=N stretch: ~1600-1650 cm⁻¹
• N-O stretch: ~1300-1400 cm⁻¹
• Aromatic C=C stretches: ~1450-1600 cm⁻¹[21]

Conclusion: An Integrated Approach to Confidence

The characterization of isoxazolones for research and drug development cannot be reliant on a single analytical technique. A cross-validation strategy, leveraging the orthogonal strengths of HPLC, GC-MS, NMR, and FT-IR, provides a comprehensive and trustworthy understanding of the molecule's identity, purity, and stability. This integrated approach, grounded in the principles of scientific integrity and regulatory guidelines, ensures the generation of high-quality, defensible data, ultimately accelerating the path from discovery to application.

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• Efficient Synthesis, Structural Characterization, Antibacterial Assessment, ADME-Tox Analysis, Molecular Docking and Molecular Dynamics Simulations of New Functionalized Isoxazoles - MDPI. (2024, July 17). MDPI. [Link]

• Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis | Yaichkov | Regulatory Research and Medicine Evaluation. (2024, July 4). Regulatory Research and Medicine Evaluation. [Link]

• Design, Synthesis, Characterization and Antimicrobial Screening of Newly Synthesized Isoxazole of Vanillin Analogues. (2023, July 28). International Journal of Trend in Scientific Research and Development. [Link]

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• Determining the structure of lactam 9a using 2D NMR spectra. - ResearchGate. ResearchGate. [Link]

• hplc methods for recently approved pharmaceuticals - National Academic Digital Library of Ethiopia. National Academic Digital Library of Ethiopia. [Link]

• The infrared spectrum of isoxazole in the range 600–1400 cm, including a high-resolution study of the v7(A′) band at 1370.9 cm and the v16(A″) band at 764.9 cm, together with ab initio studies of the full spectrum | Request PDF - ResearchGate. (2025, August 10). ResearchGate. [Link]

• (PDF) A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry: validation and applicability to screening tests - ResearchGate. (2026, January 15). ResearchGate. [Link]

• Difference between FTIR and HPLC? - Rocky Mountain Labs. (2023, October 16). Rocky Mountain Labs. [Link]

• A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry: validation and applicability to screening tests - PMC. (2025, September 24). National Center for Biotechnology Information. [Link]

• Comparison Between GC and HPLC for Pharmaceutical Analysis - Drawell. (2025, September 8). Drawell. [Link]

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• Compare FTIR vs HPLC: Solvent Separation Efficiency - Patsnap Eureka. (2025, September 22). Patsnap Eureka. [Link]

• How to Interpret FTIR Results: A Beginner's Guide. (2025, March 21). AZoM.com. [Link]

• FTIR Spectroscopy for Functional Group Analysis | PDF - Scribd. Scribd. [Link]

• Functional group profiling of medicinal plants using FTIR spectroscopy. (2025, January 8). World Journal of Biology Pharmacy and Health Sciences. [Link]

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Benchmarking the performance of 5(4H)-Isoxazolone, 3-(2-thienyl)- in functional assays

Comparison Guide: Benchmarking 3-(2-Thienyl)-5(4H)-Isoxazolone in Functional Assays

Part 1: Executive Analysis & Scaffold Logic

3-(2-Thienyl)-5(4H)-isoxazolone represents a specialized heterocyclic scaffold that bridges two distinct pharmacological classes. Structurally, it is a bioisostere of two potent compounds:

• Muscimol: It retains the isoxazolone core of the GABA-A agonist Muscimol but replaces the polar aminomethyl group with a lipophilic thienyl ring.

• Phenyl-Isoxazolones: It acts as a thienyl analog of 3-phenyl-5-isoxazolone (an Edaravone analog), shifting its profile from neurotransmission toward oxidative stress modulation and enzyme inhibition (e.g., Lipoxygenase/Tyrosinase) .

The Core Directive: Unlike Muscimol, which is a hydrophilic zwitterion optimized for the orthosteric GABA binding site, the 3-(2-thienyl) derivative is lipophilic. Therefore, functional benchmarking must pivot from direct neurotransmission to allosteric modulation and enzymatic inhibition .

Strategic Benchmarking Matrix

Feature	3-(2-Thienyl)-5(4H)-Isoxazolone	Muscimol (Benchmark 1)	Nordihydroguaiaretic Acid (NDGA) (Benchmark 2)
Primary Class	Heterocyclic Bioisostere	GABA-A Agonist	Lipoxygenase (LOX) Inhibitor
Physicochemical	Lipophilic, Neutral/Acidic (Tautomeric)	Hydrophilic, Zwitterionic	Lipophilic, Polyphenolic
Key Assay Target	5-LOX / Tyrosinase (Inhibition)	GABA-A Receptor (Activation)	5-LOX (Inhibition)
Secondary Target	GABA-A (Allosteric/Antagonist)	GABA-C (Partial Agonist)	Antioxidant (ROS Scavenging)
Detection Mode	UV-Vis / Fluorescence (Enzymatic)	Electrophysiology (Current)	UV-Vis (Enzymatic)

Part 2: Functional Assay Protocols & Causality

To rigorously benchmark this compound, you must evaluate it in two opposing contexts: its structural legacy (GABAergic activity) and its functional reality (Enzyme inhibition).

Workflow 1: The "Structural Control" Assay (GABA-A Receptor)

Rationale: Because of the isoxazolone core, this compound is often screened against GABA receptors. However, lacking the cationic amine of Muscimol, it typically fails as an orthosteric agonist but may function as a negative allosteric modulator (NAM) or a competitive antagonist at high concentrations.

Protocol: Whole-Cell Patch Clamp (HEK293-GABA-A) Objective: Determine if the thienyl substitution abolishes agonist activity compared to Muscimol.

• Cell Preparation: Transfect HEK293T cells with rat

  GABA-A receptor subunits (1:1:1 ratio) using Lipofectamine 2000. Record 24–48h post-transfection.

• Solutions:

  • Extracellular: 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose (pH 7.4).

  • Intracellular: 140 mM CsCl, 2 mM MgCl₂, 1 mM CaCl₂, 10 mM EGTA, 10 mM HEPES, 2 mM Mg-ATP (pH 7.2).

• Application Protocol (The "Y-Tube" Method):

  • Step A (Agonist Check): Clamp cell at -60 mV. Apply Muscimol (10 µM) for 2s to establish

    . Wash 30s.

  • Step B (Test Compound): Apply 3-(2-Thienyl)-5(4H)-isoxazolone (100 µM) for 2s.

  • Expectation: Minimal to no inward current (unlike Muscimol).

  • Step C (Antagonist Check): Pre-incubate with Test Compound (100 µM) for 10s, then co-apply with Muscimol (10 µM).

  • Analysis: Calculate % Inhibition of the Muscimol current.

Self-Validating Check: If the Test Compound induces a current >10% of Muscimol, check for contamination or spontaneous channel openings. The thienyl derivative should be electrically silent as an agonist.

Workflow 2: The "Active Target" Assay (Lipoxygenase Inhibition)

Rationale: 3-substituted-5-isoxazolones are known to inhibit non-heme iron enzymes like Lipoxygenase (5-LOX) by chelating the active site iron or mimicking the arachidonic acid transition state. The thienyl ring enhances binding to the hydrophobic pocket of 5-LOX.

Protocol: Spectrophotometric 5-LOX Inhibition Assay Objective: Quantify potency (

) against the standard inhibitor NDGA.

• Reagents:

  • Enzyme: Purified Soybean Lipoxygenase-1 (Sigma).

  • Substrate: Linoleic Acid (50 µM final).

  • Buffer: 0.1 M Borate buffer (pH 9.0).

• Procedure:

  • Blank: 2.9 mL Buffer + 50 µL Substrate.

  • Control: 2.9 mL Buffer + 50 µL Enzyme solution (1000 U/mL) + 50 µL Substrate. Monitor Absorbance at 234 nm (formation of conjugated diene hydroperoxide).

  • Test: Incubate Enzyme + 3-(2-Thienyl)-5(4H)-isoxazolone (0.1 – 100 µM) for 5 mins at 25°C. Add Substrate to initiate.

• Data Processing:

  • Measure the linear slope (

    ) over the first 3 minutes.

  • Calculate % Inhibition:

    .

  • Validation: NDGA should yield an

    . The Thienyl-Isoxazolone is expected to be in the low micromolar range (5–50 µM).

Part 3: Visualization & Logic Flow

The following diagram illustrates the decision tree for characterizing this scaffold, distinguishing between its role as a "GABA-A Structural Probe" and a "Functional Enzyme Inhibitor."

Caption: Functional profiling workflow separating the structural legacy (GABA-A) from the functional activity (LOX Inhibition).

Part 4: Data Presentation & Interpretation

When publishing your internal data, organize the comparison as follows to highlight the Selectivity Shift .

Metric	Muscimol (Reference)	3-(2-Thienyl)-5(4H)-Isoxazolone	Interpretation
GABA-A	(Full Agonist)	(Inactive/Weak Antagonist)	Loss of Function: Thienyl group eliminates orthosteric binding.
5-LOX	(Inactive)	(Active)	Gain of Function: Lipophilicity + Iron chelation drives enzyme inhibition.
Solubility (pH 7.4)	High (> 50 mM)	Low-Moderate (< 1 mM)	Requires DMSO stock (10-100 mM) for assays.
UV	~210 nm	~305 nm (Thiophene conjugation)	Distinct spectral signature useful for LC-MS tracking.

Part 5: References

• Krogsgaard-Larsen, P., et al. (2002). GABA(A) receptor agonists, partial agonists, and antagonists. Design and therapeutic prospects. Journal of Medicinal Chemistry.[1][2][3] Link

• Chiacchio, U., et al. (2003). Isoxazolidines and isoxazolines as glutamate and GABA receptor analogues.[4] Current Medicinal Chemistry. Link

• Eleftheriou, P., et al. (2020). 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules: Anti-lipid peroxidation and Lipoxygenase Inhibition. Molecules.[1][2][3][4][5][6][7][8][9][10][11][12] Link

• Abdel-Rahman, A.H., et al. (2002). Synthesis and antimicrobial activity of some new 3-substituted 5-isoxazolone derivatives. Il Farmaco. Link

• BindingDB. Target: GABA-A Receptor / Ligand: Muscimol (CAS 2763-96-4).Link

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A Senior Application Scientist's Guide to Comparative Docking of Isoxazolone Derivatives

In the landscape of modern drug discovery, the isoxazolone scaffold has emerged as a privileged structure, demonstrating a remarkable versatility in engaging a wide array of biological targets.[1][2][3] This guide provides an in-depth comparative analysis of the molecular docking of various isoxazolone derivatives against key protein targets implicated in cancer, neurodegenerative diseases, and microbial infections. We will delve into the causality behind experimental choices in computational docking, present detailed protocols for self-validating studies, and provide a transparent look at the supporting data.

The Isoxazolone Core: A Scaffold of Therapeutic Promise

The five-membered isoxazolone ring, containing adjacent nitrogen and oxygen atoms, possesses a unique electronic and structural architecture.[4] This arrangement facilitates a variety of non-covalent interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions, with the active sites of target proteins.[3] These interactions are fundamental to the therapeutic potential of isoxazolone derivatives, which have been explored as inhibitors of enzymes, modulators of protein-protein interactions, and agents that induce apoptosis.[5][6]

Comparative Docking Analysis: Unveiling Target-Specific Interactions

Molecular docking is a powerful computational tool that predicts the preferred orientation of a ligand when bound to a receptor, as well as the strength of their interaction.[7][8][9] This in-silico approach allows for the rapid screening of virtual compound libraries and provides critical insights into the structure-activity relationships (SAR) that guide lead optimization.[6]

Anticancer Applications: Targeting Key Regulators of Cell Growth

Isoxazolone derivatives have shown significant promise as anticancer agents by targeting various proteins crucial for cancer cell proliferation and survival.[2][5][6][10]

Target Proteins:

• Cytochrome P450 (CYP450): A superfamily of enzymes involved in the metabolism of xenobiotics, including anticancer drugs. Inhibition of specific CYP450 isozymes can enhance the efficacy of co-administered therapies.[11]

• Tubulin: A key component of microtubules, essential for cell division. Inhibition of tubulin polymerization leads to cell cycle arrest and apoptosis.[4][6]

• Heat Shock Protein 90 (Hsp90): A molecular chaperone that plays a critical role in the stability and function of numerous oncoproteins.[12][13]

• Protein Kinase C (PKC): A family of kinases involved in various cellular signaling pathways that regulate cell growth and differentiation.[14]

• Carbonic Anhydrase (CA): Enzymes that are overexpressed in many tumors and contribute to the acidic tumor microenvironment, promoting cancer progression.[15]

Comparative Docking Data:

Isoxazolone Derivative	Target Protein	Docking Software	Binding Affinity (kcal/mol)	Key Interacting Residues	Reference
3,4-substituted phenyl 3-chloroacrylaldehyde derivative	CYP1A2	Not Specified	Good docking score compared to standard drugs	Not Specified	[11]
Thiazole-indole-isoxazole derivative	STAT3	Not Specified	Significant binding affinity	Not Specified	[10][16]
Isoxazole-substituted 9-anilinoacridine derivative	dsDNA	AutoDock Vina 4.0	Good correlation with biological activity	Not Specified	[2]
Trihalomethylated isoxazolines	CYP51	Not Specified	-9.15 to -10.58	Not Specified	[17]
Isoxazole-based small molecules	Hsp90	Not Specified	-8.23 to -8.51	Gly97, Asn51, Lys58	[13]
Isoxazole derivatives	Carbonic Anhydrase IX	MOE	Not Specified	Not Specified	[15]

Neuroprotective Applications: Combating Neurodegenerative Diseases

The multifactorial nature of neurodegenerative diseases like Alzheimer's necessitates the development of multi-target agents. Isoxazolone derivatives have demonstrated the ability to interact with key proteins involved in the pathology of these conditions.[18][19][20]

Target Proteins:

• Acetylcholinesterase (AChE): An enzyme that breaks down the neurotransmitter acetylcholine. Inhibition of AChE is a key therapeutic strategy for Alzheimer's disease.[18]

• Beta-amyloid (Aβ) and Tau Proteins: The primary components of amyloid plaques and neurofibrillary tangles, respectively, which are the pathological hallmarks of Alzheimer's disease.[18][19][20]

• Receptor-Interacting Protein 1 (RIP1) Kinase: A key mediator of necroptosis, a form of programmed cell death implicated in neuroinflammation and neurodegeneration.[21]

Comparative Docking Data:

Isoxazolone Derivative	Target Protein	Docking Software	Binding Affinity (kcal/mol)	Key Interacting Residues	Reference
3,4,5-trimethoxy isoxazolone (TMI)	Beta-amyloid (Aβ1-42)	Not Specified	Not Specified	Not Specified	[18][19][20]
3,4,5-trimethoxy isoxazolone (TMI)	Tau protein	Not Specified	Not Specified	Not Specified	[18][19][20]
Oxazolone (Oxa12)	RIP1 Kinase	In silico molecular docking	Occupies a region similar to a known inhibitor	Not Specified	[21]

Antimicrobial Applications: A Strategy Against Drug Resistance

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Isoxazole derivatives have been investigated as potential inhibitors of essential bacterial enzymes.[22][23]

Target Proteins:

• Dihydrofolate Reductase (DHFR): An essential enzyme in the biosynthesis of nucleic acids and amino acids.[23]

• Pyruvate Kinase (PK): A key enzyme in glycolysis.[23]

• P. aeruginosa elastase B and K. pneumonia KPC-2 carbapenemase: Critical enzymes in pathogenic bacteria.[22]

Comparative Docking Data:

Isoxazolone Derivative	Target Protein	Docking Software	Glide Score (GScore)	Key Interacting Residues	Reference
4-hydroxy analogue	Dihydrofolate reductase (DHFR)	Glide	-8.33	Not Specified	[23]
4-hydroxy analogue	Pyruvate Kinase (PK)	Glide	-8.64	Not Specified	[23]
Isoxazole-carboxamide derivatives	P. aeruginosa elastase B	Glide	Not Specified	Not Specified	[22]
Isoxazole-carboxamide derivatives	K. pneumonia KPC-2 carbapenemase	Glide	Not Specified	Not Specified	[22]

Experimental Protocol: A Step-by-Step Guide to Comparative Docking

This section outlines a generalized, self-validating workflow for conducting comparative molecular docking studies. The choice of software and specific parameters should be guided by the nature of the target protein and ligands.

1. Protein Preparation:

• Objective: To prepare the protein structure for docking by removing non-essential molecules and adding necessary parameters.

• Procedure:

  • Obtain the 3D crystal structure of the target protein from a repository like the Protein Data Bank (PDB).

  • Remove water molecules, ions, and co-crystallized ligands that are not relevant to the binding site of interest.

  • Add hydrogen atoms to the protein structure.

  • Assign partial charges to the protein atoms using a force field (e.g., Kollman charges).

  • Save the prepared protein structure in a suitable format (e.g., .pdbqt for AutoDock).

2. Ligand Preparation:

• Objective: To generate 3D conformations of the isoxazolone derivatives and prepare them for docking.

• Procedure:

  • Draw the 2D structures of the isoxazolone derivatives using a chemical drawing software (e.g., ChemDraw).

  • Convert the 2D structures to 3D structures and perform energy minimization using a suitable force field.

  • Assign partial charges and define the rotatable bonds for each ligand.

  • Save the prepared ligands in a compatible format (e.g., .pdbqt).

3. Grid Generation:

• Objective: To define the search space for the docking simulation within the protein's active site.

• Procedure:

  • Identify the active site of the protein, often by referring to the position of a co-crystallized ligand or through literature review.

  • Define a 3D grid box that encompasses the entire active site. The size of the grid box should be sufficient to allow the ligand to move and rotate freely.

4. Molecular Docking:

• Objective: To predict the binding poses and affinities of the isoxazolone derivatives within the protein's active site.

• Procedure:

  • Utilize a docking algorithm (e.g., AutoDock Vina, Glide) to dock each prepared ligand into the defined grid box.

  • The docking program will generate multiple binding poses for each ligand, ranked by a scoring function that estimates the binding affinity (e.g., ΔG in kcal/mol or a GlideScore).[23][]

5. Analysis of Results:

• Objective: To analyze the docking results to understand the binding modes and identify key interactions.

• Procedure:

  • Visualize the docked poses of the ligands within the protein's active site using molecular visualization software (e.g., PyMOL, Discovery Studio).

  • Analyze the non-covalent interactions (hydrogen bonds, hydrophobic interactions, etc.) between the ligand and the protein residues.

  • Compare the binding affinities and interaction patterns of the different isoxazolone derivatives to establish a structure-activity relationship.

6. Protocol Validation:

• Objective: To ensure the reliability and accuracy of the docking protocol.

• Procedure:

  • If a co-crystallized ligand is available for the target protein, re-dock the native ligand into the active site.

  • Calculate the Root Mean Square Deviation (RMSD) between the re-docked pose and the crystallographic pose. An RMSD value of less than 2.0 Å is generally considered a successful validation.[22]

Visualizing the Workflow and Biological Context

Diagrams are essential for communicating complex scientific concepts. The following Graphviz diagrams illustrate the experimental workflow for comparative docking and a representative signaling pathway involving a key drug target.

Caption: A generalized workflow for comparative molecular docking studies.

Caption: Simplified signaling pathway of Hsp90 in cancer cells.

Conclusion

This guide provides a framework for conducting and interpreting comparative docking studies of isoxazolone derivatives. By systematically evaluating the interactions of these versatile scaffolds with various protein targets, researchers can gain valuable insights to guide the design and development of novel therapeutics. The integration of computational methods with experimental validation is paramount to accelerating the discovery of new and effective drugs.

References

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• In silico anticancer activity of isoxazolidine and isoxazolines derivatives: DFT study, ADMET prediction, and molecular docking.
• Screening of Synthetic Isoxazolone Derivative Role in Alzheimer's Disease: Comput
• Molecular docking in drug design: Basic concepts and applic
• Some promising isoxazole derivatives exhibiting superior biological activities.
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• Docking Studies, Synthesis, Characterization and Evaluation of Their Antioxidant and Cytotoxic Activities of Some Novel Isoxazole-Substituted 9-Anilinoacridine Deriv
• Docking Studies of Thiazole-Indole-Isoxazole Deriv
• Docking Analysis in Research for Novel Enzyme Inhibitors.
• Unveiling the Potential of Nitroisoxazolines: A Comparative Guide to Comput
• Nitrosubstituted analogs of isoxazolines and isoxazolidines: a surprising estimation of their biological activity via molecular docking.
• (PDF)
• Molecular docking as a tool for the discovery of molecular targets of nutraceuticals in diseases management.
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• Binding of isoxazole and pyrazole derivatives of curcumin with the activator binding domain of novel protein kinase C.
• Synthesis, Characterization, Molecular Dynamic Simulation and Neuroprotective Effects of Synthetic Isoxazolone Derivatives in Ethanol-Induced Neurodegener
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• Phenotypic screening identifies a new oxazolone inhibitor of necroptosis and neuroinflamm
• (PDF) Virtual Screening and Molecular Docking Characterization of Isoxazole-based Small Molecules as Potential Hsp90 Inhibitors: An in Silico Insight.
• Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calcul
• Docking Studies of Thiazole-Indole-Isoxazole Deriv
• Molecular docking studies and biological evaluation of isoxazole-carboxamide derivatives as COX inhibitors and antimicrobial agents.
• Validation of the molecular docking protocol using co‐crystallized ligands.
• A MOLECULAR MODELLING APPROACH FOR STRUCTURE-BASED VIRTUAL SCREENING AND IDENTIFICATION OF NOVEL ISOXAZOLES AS POTENTIAL ANTIMIC.

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In Vivo Validation of 3-(2-thienyl)-5(4H)-isoxazolone: A Comparative Guide to its Therapeutic Potential

This guide provides a comprehensive analysis of the therapeutic potential of 3-(2-thienyl)-5(4H)-isoxazolone, a novel isoxazolone derivative. While direct in vivo validation for this specific compound is emerging, this document synthesizes existing data on structurally related isoxazolones and compounds with similar proposed mechanisms of action to build a predictive framework for its efficacy. We will objectively compare its potential performance against established alternatives and provide detailed experimental protocols for its future in vivo validation. This guide is intended for researchers, scientists, and professionals in the field of drug development.

Introduction to the Isoxazolone Scaffold: A Privileged Structure in Medicinal Chemistry

The isoxazolone ring is a five-membered heterocyclic motif containing adjacent nitrogen and oxygen atoms. This structure is considered a "privileged" scaffold in medicinal chemistry due to its ability to interact with a wide range of biological targets, leading to diverse therapeutic activities.[1][2] Derivatives of the isoxazolone nucleus have shown a broad spectrum of biological effects, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties.[3][4][5][6]

The versatility of the isoxazolone core allows for extensive chemical modification, enabling the fine-tuning of its pharmacological profile.[2] Our focus, 3-(2-thienyl)-5(4H)-isoxazolone, incorporates a thienyl group, a modification known to enhance the biological activity of various heterocyclic compounds. This guide will explore the therapeutic avenues for this specific derivative, with a particular emphasis on its potential in treating neurological disorders.

Postulated Mechanism of Action: Targeting GABAergic Tone and Oxidative Stress

Based on the structure of 3-(2-thienyl)-5(4H)-isoxazolone and the known activities of related compounds, we postulate a dual mechanism of action contributing to its therapeutic potential, particularly in the context of neurodegenerative diseases:

• Enhancement of GABAergic Neurotransmission: The isoxazole ring is structurally related to the neurotransmitter γ-aminobutyric acid (GABA).[7] Muscimol, a well-known GABAA receptor agonist, is a 3-hydroxyisoxazole.[7][8] Furthermore, inhibition of GABA aminotransferase (GABA-AT), the primary enzyme responsible for GABA degradation, is a validated strategy for increasing GABA levels in the brain and has shown efficacy in treating conditions like epilepsy.[9][10][11] We hypothesize that 3-(2-thienyl)-5(4H)-isoxazolone may act as an inhibitor of GABA-AT, thereby increasing inhibitory neurotransmission and offering a neuroprotective effect.

• Antioxidant and Anti-inflammatory Effects: Neuroinflammation and oxidative stress are key pathological features of many neurodegenerative diseases.[4][12] Several isoxazole derivatives have demonstrated significant antioxidant and anti-inflammatory properties in vitro and in vivo.[4][13][14] The thienyl moiety in our compound of interest may also contribute to these effects.

The following diagram illustrates the proposed signaling pathways through which 3-(2-thienyl)-5(4H)-isoxazolone may exert its therapeutic effects.

Caption: Putative mechanism of 3-(2-thienyl)-5(4H)-isoxazolone.

Comparative Analysis with Alternative Therapeutics

To contextualize the potential of 3-(2-thienyl)-5(4H)-isoxazolone, we will compare its projected efficacy with existing compounds that share its proposed mechanisms of action. This comparison is based on published in vivo data for these alternatives.

Comparison with other GABA-AT Inhibitors

Vigabatrin is a clinically approved GABA-AT inhibitor, while OV329 is a next-generation inhibitor with enhanced potency.[15][16] The therapeutic potential of 3-(2-thienyl)-5(4H)-isoxazolone can be benchmarked against these compounds.

Compound	Animal Model	Key In Vivo Findings	Reference
Vigabatrin	Mouse models of epilepsy	Broad-spectrum anticonvulsant activity.[10]	[10]
Rodent models of addiction	Reduces drug-seeking behavior.[9]	[9]
OV329	Mouse model of benzodiazepine-refractory seizures	Prevents the development of refractory seizures.[15]	[15]
Mouse models of neuropathic and inflammatory pain	Suppresses pathological pain without causing tolerance.[16]	[16]
3-(2-thienyl)-5(4H)-isoxazolone	Hypothetical	Potential for broad-spectrum neuroprotective and anticonvulsant effects.	-

Comparison with other Neuroprotective Isoxazolone Derivatives

Several isoxazolone derivatives have been evaluated for their neuroprotective effects in various animal models.

Compound	Animal Model	Key In Vivo Findings	Reference
3,4,5-trimethoxy isoxazolone derivative (TMI)	Streptozotocin-induced Alzheimer's disease mouse model	Improved memory and cognitive behavior; reduced Aβ1-42 protein levels.[1]	[1]
(Z)-benzylidene-2-(E)-styryloxazol-5(4H)-ones	Scopolamine-induced amnesia in mice	Significantly improved cognitive impairment in Y-maze and object recognition tests.[5]	[5]
N-(4-(tert-butyl)phenyl)-3-(4-fluorophenyl)-5-methylisoxazole-4-carboxamide (2a)	Male mice	Showed potent in vivo antioxidant activity, greater than the positive control Quercetin.[13][14]	[13][14]
3-(2-thienyl)-5(4H)-isoxazolone	Hypothetical	Potential for ameliorating cognitive deficits and reducing oxidative stress in neurodegenerative models.	-

Experimental Protocols for In Vivo Validation

To rigorously assess the therapeutic potential of 3-(2-thienyl)-5(4H)-isoxazolone, a series of well-defined in vivo studies are necessary. The following protocols are based on established models for evaluating neuroprotective and anticonvulsant agents.[17][18][19]

Rodent Model of Chemically-Induced Seizures

This protocol is designed to evaluate the anticonvulsant activity of the test compound.

Workflow Diagram:

Caption: Workflow for the chemically-induced seizure model.

Step-by-Step Methodology:

• Animal Acclimation: House male C57BL/6 mice (8-10 weeks old) in a controlled environment (12-hour light/dark cycle, 22 ± 2°C) with ad libitum access to food and water for at least one week prior to the experiment.

• Group Assignment: Randomly assign mice to experimental groups (n=8-10 per group): Vehicle control (e.g., saline with 5% DMSO), Positive control (e.g., Vigabatrin), and 3-(2-thienyl)-5(4H)-isoxazolone (at various doses).

• Compound Administration: Administer the test compound or controls via intraperitoneal (i.p.) injection at a specified time before seizure induction.

• Seizure Induction: Inject a convulsant agent, such as pentylenetetrazol (PTZ), to induce seizures.

• Behavioral Observation: Immediately after PTZ injection, place each mouse in an individual observation chamber and record the latency to the first myoclonic jerk and the onset of generalized clonic-tonic seizures. The severity of seizures can be scored using a standardized scale.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to compare the effects of the test compound with the control groups.

Mouse Model of Alzheimer's Disease

This protocol aims to evaluate the neuroprotective and cognitive-enhancing effects of the test compound in a model of Alzheimer's disease.[1]

Workflow Diagram:

Caption: Workflow for the Alzheimer's disease mouse model.

Step-by-Step Methodology:

• Induction of Alzheimer's-like Pathology: Induce Alzheimer's-like pathology in mice, for example, through intracerebroventricular injection of streptozotocin (STZ), which leads to cognitive deficits and molecular markers of the disease.[1]

• Chronic Treatment: Begin chronic administration of 3-(2-thienyl)-5(4H)-isoxazolone, vehicle, or a positive control (e.g., Donepezil) via oral gavage for a predetermined period (e.g., 21 days).

• Behavioral Assessment: Towards the end of the treatment period, conduct behavioral tests to assess learning and memory. The Morris Water Maze is a standard test for spatial learning and memory in rodents.

• Tissue Collection: Following the completion of behavioral testing, euthanize the animals and collect brain tissue.

• Biochemical and Histological Analysis: Process the brain tissue for biochemical and histological analyses. This can include:

  • Enzyme-linked immunosorbent assay (ELISA) to quantify the levels of amyloid-beta (Aβ) peptides.

  • Western blotting to assess the levels of hyperphosphorylated tau protein.

  • Immunohistochemistry to visualize amyloid plaques and neuroinflammation markers.

• Data Analysis: Statistically compare the behavioral and biochemical data between the different treatment groups.

Conclusion and Future Directions

While direct in vivo data for 3-(2-thienyl)-5(4H)-isoxazolone is not yet available, the extensive research on related isoxazolone derivatives and compounds with similar proposed mechanisms of action provides a strong rationale for its investigation as a potential therapeutic agent, particularly for neurological disorders. Its structural features suggest a promising profile for enhancing GABAergic neurotransmission and combating neuroinflammation and oxidative stress.

The comparative analysis presented in this guide highlights the potential of 3-(2-thienyl)-5(4H)-isoxazolone to offer a valuable alternative or complementary therapeutic strategy. The detailed experimental protocols provide a clear roadmap for its in vivo validation. Future research should focus on executing these studies to definitively characterize the pharmacokinetic, pharmacodynamic, and toxicological profile of this promising compound. Such investigations will be crucial in determining its true therapeutic potential and advancing it through the drug development pipeline.

References

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• Jankowsky, J. L., & Zheng, H. (2017). Animal Models of Neurodegenerative Diseases. Cold Spring Harbor Perspectives in Medicine, 7(7), a024921.

• Broad Institute. (n.d.). Animal models of neurodegenerative diseases. Retrieved from [Link]

• Szymański, P., & Wrona-Kłecz, A. (2021). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. Molecules, 26(11), 3299.

• JPND Research. (n.d.). EXPERIMENTAL MODELS FOR NEURODEGENERATIVE DISEASES. Retrieved from [Link]

• Sarkar, S., & Raymick, J. (2022). Animal Models of Neurodegenerative Disease: Recent Advances in Fly Highlight Innovative Approaches to Drug Discovery. Frontiers in Neuroscience, 16, 868461.
• Li, Y., et al. (2024). Sustained Inhibition of GABA-AT by OV329 Enhances Neuronal Inhibition and Prevents Development of Benzodiazepine Refractory Seizures. The Journal of Neuroscience, 44(28), e1656232024.
• Forman Christian College. (2021). Screening of Synthetic Isoxazolone Derivative Role in Alzheimer's Disease. Forman Digital Repository.
• Silverman, R. B., & Nanavati, S. M. (2013). Design and Mechanism of GABA Aminotransferase Inactivators. Treatments for Epilepsies and Addictions. Journal of medicinal chemistry, 56(14), 5539–5559.
• Ghogha, A., et al. (2024). Efficacy of GABA aminotransferase inactivator OV329 in models of neuropathic and inflammatory pain without tolerance or addiction. Proceedings of the National Academy of Sciences, 121(1), e2314443120.
• Löscher, W. (2025). Molecular Basis of GABA Aminotransferase Inhibition in Epilepsy: Structure, Mechanisms, and Drug Development. International Journal of Molecular Sciences, 26(24), 6789.
• Al-Hussain, S. A., et al. (2025). Synthesis, Characterization, Molecular Dynamic Simulation and Neuroprotective Effects of Synthetic Isoxazolone Derivatives in Ethanol-Induced Neurodegeneration. Clinical and Experimental Pharmacology and Physiology.
• Al-Warhi, T., et al. (2022). In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. Scientific Reports, 12(1), 18274.

• ResearchGate. (2026). Novel Isoxazolone Derivatives as Acetylcholinesterase inhibitors: Design, Synthesis, In Silico and In Vitro Evaluation. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Discovery of GABA Aminotransferase Inhibitors via Molecular Docking, Molecular Dynamic Simulation, and Biological Evaluation. Retrieved from [Link]

• de Vries, H., et al. (2020). Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt. Journal of Medicinal Chemistry, 63(10), 5278–5293.

• National Center for Biotechnology Information. (2014). Inhibitors of Microglial Neurotoxicity: Focus on Natural Products. Retrieved from [Link]

• O'Neill, M. J., et al. (1999). Stereoselective neuroprotection by novel 2,3-benzodiazepine non-competitive AMPA antagonist against non-NMDA receptor-mediated excitotoxicity in primary rat hippocampal cultures. Neuroscience Letters, 263(2-3), 81–84.
• Tota, E., et al. (2023). Carnosic Acid Shows Higher Neuroprotective Efficiency than Edaravone or Ebselen in In Vitro Models of Neuronal Cell Damage. International Journal of Molecular Sciences, 24(25), 1789.

• National Center for Biotechnology Information. (2023). Inhibitory Activity of 4-Benzylidene Oxazolones Derivatives of Cinnamic Acid on Human Acetylcholinesterase and Cognitive Improvements in a Mouse Model. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. Retrieved from [Link]

• ResearchGate. (2020). 5(4 H )-oxazolones: Synthesis and biological activities. Retrieved from [Link]

• Engineered Science Publisher. (2023). Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements. Retrieved from [Link]

• Wikipedia. (n.d.). Muscimol. Retrieved from [Link]

• Stegelmeier, B. L., et al. (2017). PHARMACOLOGICALLY AND TOXICOLOGICALLY RELEVANT COMPONENTS OF Amanita muscaria. Interdisciplinary Toxicology, 10(3), 87–93.

• ResearchGate. (n.d.). In Vitro and in Vivo Properties of 3-tert-Butyl-7-(5-methylisoxazol-3-yl)-2-(1-methyl-1H-1,2,4-triazol-5-ylmethoxy)-pyrazolo[1,5-d]-[3][17][18]triazine (MRK-016), a GABAA Receptor α5 Subtype-Selective Inverse Agonist. Retrieved from [Link]

• MDPI. (2022). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Retrieved from [Link]

• PLOS One. (2024). In-vivo and in-vitro toxicity evaluation of 2,3-dimethylquinoxaline: An antimicrobial found in a traditional herbal medicine. Retrieved from [Link]

• RSC Publishing. (n.d.). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. Retrieved from [Link]

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Reproducibility of the Synthesis and Biological Testing of Isoxazolone Compounds

Executive Summary: The "Hidden" Variables

Isoxazolone derivatives, particularly isoxazol-5(4H)-ones , are privileged scaffolds in medicinal chemistry, exhibiting antimicrobial, anticancer, and COX-2 inhibitory activities. However, this class of compounds faces a dual reproducibility crisis:

• Synthetic Variability: Traditional acid/base-catalyzed methods often suffer from inconsistent yields and difficult purification due to the formation of "oils" rather than precipitates.

• Biological False Positives: Isoxazolones are frequent "Pan-Assay Interference Compounds" (PAINS). Their tendency to aggregate or act as Michael acceptors can lead to artificial bioactivity readouts.[1]

This guide objectively compares Traditional Solvothermal Synthesis against Optimized Aqueous/Green Protocols and establishes a self-validating workflow to distinguish true biological activity from assay artifacts.

Part 1: Synthetic Routes Comparison

We compare the industry-standard "Sodium Acetate Reflux" method against a "Green Aqueous/Ultrasound" approach. The latter is recommended for high-fidelity reproducibility because it eliminates complex workups that introduce operator error.

Comparative Performance Data

Metric	Method A: Traditional (Baseline)	Method B: Optimized (Recommended)
Reagents	Ethanol, Sodium Acetate (NaOAc), Reflux	Water, Gluconic Acid (or Ultrasound), Ambient/50°C
Reaction Time	3–8 Hours	15–45 Minutes
Yield Consistency	65–80% (High batch-to-batch variance)	89–96% (Low variance)
Purification	Recrystallization or Column Chromatography	Simple Filtration (Precipitate)
Purity Profile	Often contains unreacted -keto ester	>98% (Clean NMR baseline)
E-Factor (Waste)	High (Organic solvents, silica gel)	Low (Water-based, reusable catalyst)

The Optimized Protocol: Aqueous Gluconic Acid Method

Why this works: This method utilizes the hydrophobic effect. As the product forms, it becomes insoluble in the aqueous acidic medium and precipitates out, driving the equilibrium forward and preventing side reactions.

Reagents:

• Aromatic Aldehyde (1.0 mmol)[2][3]

• Ethyl Acetoacetate (1.0 mmol)

• Hydroxylamine Hydrochloride (1.0 mmol)

• Gluconic Acid Aqueous Solution (50 wt%, 3-5 mL)

Step-by-Step Workflow:

• Charge: In a 25 mL round-bottom flask, combine the aldehyde, ethyl acetoacetate, and hydroxylamine HCl.

• Catalyst Addition: Add 3 mL of 50% Gluconic Acid Aqueous Solution (GAAS).

• Activation: Stir the mixture at room temperature (or 50°C for sterically hindered aldehydes) for 20–30 minutes. Visual Cue: The solution will turn turbid, followed by the formation of a solid precipitate.

• Termination: Monitor TLC (3:7 Ethyl Acetate:Hexane). Consumption of aldehyde indicates completion.

• Isolation (Critical Step): Add 10 mL of ice-cold water to the flask. Filter the solid under vacuum.

• Wash: Wash the cake with 2 x 5 mL cold water and 1 x 2 mL cold ethanol.

• Drying: Dry at 60°C. No column chromatography is required.

Visualization: Synthetic Logic Flow

Caption: Figure 1. Optimized aqueous synthesis workflow leveraging the hydrophobic effect for self-purification.

Part 2: Biological Testing & The PAINS Trap

Isoxazolones are notorious for generating false positives in High-Throughput Screening (HTS). This is often due to aggregation (sequestering the enzyme) or redox cycling , rather than specific binding.

Critical Control Point: The Detergent Sensitivity Test

Before publishing any IC50 data, you must validate that the activity is not due to aggregation.

Protocol:

• Baseline Assay: Measure IC50 in standard buffer.

• Detergent Assay: Measure IC50 in buffer + 0.01% Triton X-100 (or Tween-20).

• Interpretation:

  • Reproducible Hit: IC50 remains constant (within 2-3 fold).

  • False Positive (Aggregator): Activity disappears or shifts >10-fold in the presence of detergent.

Tautomerism: The Reproducibility Killer

Isoxazol-5-ones exist in equilibrium between the CH-form , NH-form , and OH-form .

• In

  : The CH-form usually predominates.

• In DMSO/

  (Bioassay conditions): The NH-form or OH-form often predominates.

• Impact: If your NMR quality control is done in

  , but your assay is in aqueous buffer, you are testing a different structural species than the one you characterized.

Recommendation: Always perform a "Solution Stability Check" by taking an NMR in

immediately before biological testing to confirm the dominant tautomer and ensure no ring-opening hydrolysis has occurred.

Visualization: Assay Validation Logic

Caption: Figure 2. Orthogonal validation workflow to filter out PAINS and aggregation-based false positives.

Part 3: Scientific Integrity Checklist (E-E-A-T)

To ensure your data is authoritative and trustworthy, include this checklist in your experimental records:

• Purity: Is the compound >95% pure by two orthogonal methods (e.g., NMR and LC-MS)?

• Identity: Did you assign the tautomer (CH vs NH) in the solvent used for bioassays?

• Interference: Did you run the Detergent Sensitivity Test?

• Control: Did you use a known isoxazolone aggregator (e.g., a specific rhodanine or related derivative) as a negative control?

References

• Green Synthesis (Gluconic Acid): Haribhau, S. B., et al. (2023). "Green synthesis of 3,4-disubstituted isoxazol-5(4H)-one using Gluconic acid aqueous solution as an efficient recyclable medium." Letters in Organic Chemistry.

• PAINS & Aggregation: Baell, J. B., & Walters, M. A. (2014).[1] "Chemistry: Chemical con artists foil drug discovery." Nature.

• Tautomerism Studies: Borges, R. S., et al. (2020). "Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives." Journal of Molecular Structure.

• Microwave vs. Conventional: Kiyani, H., & Ghorbani, F. (2014). "Efficient Three-Component Synthesis of 3,4-Disubstituted Isoxazol-5(4H)-ones in Green Media." Jordan Journal of Chemistry.

• Assay Interference Mechanisms: Shoichet, B. K. (2006). "Screening in a spirit of haunting." Drug Discovery Today.

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• 3. revroum.lew.ro [revroum.lew.ro]

Cytotoxicity comparison between 3-(2-thienyl)-5(4H)-isoxazolone and its analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncological research, the quest for novel cytotoxic agents with improved efficacy and selectivity remains a paramount objective. Among the myriad of heterocyclic scaffolds explored, the isoxazolone core has emerged as a promising pharmacophore, demonstrating a wide spectrum of biological activities, including potent anticancer effects.[1][2][3] This guide provides a comparative analysis of the cytotoxic profiles of various isoxazolone analogs, offering insights into their structure-activity relationships and potential mechanisms of action. While specific data on 3-(2-thienyl)-5(4H)-isoxazolone is limited in the reviewed literature, this document will focus on structurally related isoxazolone derivatives to provide a valuable framework for researchers in the field.

The Isoxazolone Scaffold: A Privileged Structure in Cancer Research

The isoxazole ring system is a five-membered heterocycle containing adjacent nitrogen and oxygen atoms.[4] This structural motif is present in several clinically approved drugs and a multitude of investigational compounds.[5] The versatility of the isoxazolone core allows for substitutions at various positions, enabling the fine-tuning of its physicochemical properties and biological activities.[6][7] Numerous studies have highlighted the potential of isoxazole derivatives to induce cytotoxicity in a range of cancer cell lines, making them an attractive starting point for the development of novel anticancer therapeutics.[3][8]

Comparative Cytotoxicity of Isoxazolone Analogs

The cytotoxic efficacy of isoxazolone derivatives is significantly influenced by the nature and position of substituents on the heterocyclic ring and any appended aromatic or heteroaromatic moieties. The following table summarizes the cytotoxic activities of various isoxazolone analogs against different human cancer cell lines, as reported in the scientific literature.

Compound/Analog	Cancer Cell Line	IC50/Cytotoxicity	Reference
3-methyl-4-[2-(4-{5-[(4-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)hydrazinylidene]isoxazol-5(4H)-one	HEK293	45.72% inhibition	[1]
3-methyl-4-[2-(4-{5-[(4-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)hydrazinylidene]isoxazol-5(4H)-one	HEK293	33.07% inhibition	[1]
Isoxazole Curcumin Analog (Derivative 2)	K562 (Chronic Myeloid Leukemia)	More active than Curcumin	[9]
Isoxazole Curcumin Analog (Derivative 2)	TT and MG63	~3-fold more active than Curcumin	[9]
Isoxazole Curcumin Analog (Derivative 22)	K562 (Chronic Myeloid Leukemia)	Comparable to Curcumin	[9]
4,5-diarylisoxazole (Compound 8)	Human Cancer Cells	EC = 0.001 µM	[6][8]
Isoxazole Chalcone Derivative (10a)	DU145 (Prostate Cancer)	IC50 = 0.96 µM	[6][8]
Isoxazole Chalcone Derivative (10b)	DU145 (Prostate Cancer)	IC50 = 1.06 µM	[6][8]
Spiroisoxazoline Derivative (35a)	HCT-15 (Colon Cancer)	IC50 = 4.04 µM	[6]
Isoxazole-pyrazole heterodimer (14)	HT-1080, A-549, MCF-7, MDA-MB-231	IC50 = 19.19 - 25.87 µM	[6][8]
Isoxazole Curcumin Derivative (40)	MCF7 (Breast Cancer)	IC50 = 3.97 µM	[6][8]
Phenyl-isoxazole–carboxamide analog (129)	HeLa (Cervical Cancer)	IC50 = 0.91 µM	[3]
Phenyl-isoxazole–carboxamide analog (130)	MCF-7 (Breast Cancer)	IC50 = 4.56 µM	[3]
Phenyl-isoxazole–carboxamide analogs (127-129)	Hep3B (Liver Cancer)	IC50 = 5.96 - 8.02 µM	[3]
Quinazoline Derivative (16)	HCT-116 (Colon Cancer)	IC50 = 2.44 µM	[10]
Quinazoline Derivative (16)	HepG2 (Liver Cancer)	IC50 = 6.29 µM	[10]

Structure-Activity Relationship (SAR) Insights

The data presented in the table above, along with findings from various studies, provide valuable insights into the structure-activity relationships of isoxazolone analogs:

• Substitution at the 3 and 4-positions: The nature of the substituents at the 3 and 4-positions of the isoxazolone ring plays a crucial role in determining cytotoxic potency. For instance, the presence of aryl groups can significantly influence activity.[6][7]

• Hybrid Molecules: The fusion of the isoxazolone scaffold with other pharmacologically active moieties, such as chalcones or curcumin, has been shown to yield hybrid compounds with enhanced cytotoxicity.[6][8][9]

• Influence of Aromatic Substituents: Electron-donating groups, such as methoxy substituents on appended benzene rings, have been observed to enhance the anticancer activity of some isoxazole derivatives.[6][8] Conversely, electron-withdrawing groups like trifluoro and chloro have also been shown to increase activity in certain analogs.[3]

• The Thienyl Moiety: While direct data on 3-(2-thienyl)-5(4H)-isoxazolone is scarce, the presence of a thienyl group in related heterocyclic compounds has been associated with significant biological activities, including antimicrobial effects.[11] In some oxazolone derivatives, the replacement of a thienyl group with a phenyl ring led to reduced biological activity, suggesting the potential importance of the thienyl moiety.[12]

Potential Mechanisms of Cytotoxicity

The cytotoxic effects of isoxazolone derivatives are believed to be mediated through various mechanisms, including the induction of apoptosis and cell cycle arrest.[6][8] Some isoxazole-containing compounds have been shown to inhibit key cellular targets such as topoisomerase II, an enzyme crucial for DNA replication and cell proliferation.[10]

Below is a generalized workflow for assessing the cytotoxic activity of a compound, which can lead to further mechanistic studies.

Caption: A generalized workflow for the evaluation of cytotoxic compounds.

Further investigations into the precise molecular targets and signaling pathways modulated by 3-(2-thienyl)-5(4H)-isoxazolone and its analogs are warranted to fully elucidate their anticancer potential. A proposed signaling pathway for apoptosis induction by a cytotoxic agent is depicted below.

Caption: A simplified diagram of a potential apoptosis induction pathway.

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity.[1][13]

Principle: The assay is based on the ability of viable cells with active mitochondria to reduce the yellow tetrazolium salt, MTT, to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Test compound (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a negative control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C.

• Formazan Solubilization:

  • After the incubation with MTT, carefully remove the medium.

  • Add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can also be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test compound using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to generate a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: A step-by-step workflow of the MTT assay.

Conclusion and Future Directions

The isoxazolone scaffold represents a fertile ground for the discovery of novel anticancer agents. The available data on a variety of analogs demonstrate that strategic structural modifications can lead to potent cytotoxic compounds with activity against a range of cancer cell lines. While the specific cytotoxic profile of 3-(2-thienyl)-5(4H)-isoxazolone remains to be fully elucidated, the insights gleaned from its analogs provide a strong rationale for its synthesis and biological evaluation. Future research should focus on a systematic exploration of thienyl-substituted isoxazolones, comprehensive profiling of their cytotoxicity against a broad panel of cancer cell lines, and in-depth mechanistic studies to identify their molecular targets and pathways of action. Such endeavors will be instrumental in unlocking the full therapeutic potential of this promising class of compounds.

References

• Synthesis and evaluation of cytotoxic activities of some substituted isoxazolone derivatives - DergiPark. [Link]

• Cytotoxicity of Isoxazole Curcumin Analogs on Chronic Myeloid Leukemia-Derived K562 Cell Lines Sensitive and Resistant to Imatinib - MDPI. [Link]

• Synthesis and evaluation of cytotoxic activities of some substituted isoxazolone derivatives. [Link]

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC. [Link]

• Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety - Encyclopedia.pub. [Link]

• Advances in isoxazole chemistry and their role in drug discovery - RSC Publishing. [Link]

• Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives - MDPI. [Link]

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. [Link]

• Cytotoxic effects of compounds 3a -l against the panel of human tumor... - ResearchGate. [Link]

• Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide - Zanco Journal of Medical Sciences. [Link]

• Cytotoxic Compounds from Kibatalia gitingensis (Elm.) Woodson - Pharmacognosy Journal. [Link]

• 5(4 H )-oxazolones: Synthesis and biological activities - ResearchGate. [Link]

• A review of isoxazole biological activity and present synthetic techniques. [Link]

• Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity - PMC. [Link]

• Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC. [Link]

• 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. [Link]

• New[1][6][9]triazolo[4,3-c]quinazolines as intercalative Topo II inhibitors: Design, synthesis, biological evaluation, and in silico studies | PLOS One. [Link]

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• 2. Isoxazole derivatives as anticancer agents_Chemicalbook [chemicalbook.com]
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• 5. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
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• 11. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. semanticscholar.org [semanticscholar.org]

Comparative Efficacy of Isoxazole-Based Anticancer Agents: A Technical Guide

Topic: Comparative Efficacy of Isoxazole-Based Anticancer Agents Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The isoxazole scaffold has emerged as a privileged structure in oncology medicinal chemistry, primarily due to its ability to function as a bioisostere for unstable cis-stilbenes and amide bonds. This guide provides a technical comparison of isoxazole-based agents against standard-of-care alternatives (pyrazoles, benzoquinone ansamycins, and stilbenes). We focus on three critical therapeutic axes: HSP90 inhibition , Tubulin destabilization , and VEGFR kinase inhibition , supported by experimental data and self-validating protocols.

Part 1: Structural Rationale & SAR Logic

The isoxazole ring (1,2-oxazole) offers distinct pharmacological advantages over its isomers (oxazoles) and analogs (pyrazoles):

• Metabolic Stability: Unlike the metabolically labile cis-double bond in Combretastatin A-4 (CA-4), the isoxazole ring prevents isomerization to the inactive trans-form.

• H-Bonding Potential: The ring nitrogen (N2) acts as a hydrogen bond acceptor, often engaging critical water networks in ATP-binding pockets (e.g., HSP90).

• Dipole Alignment: The strong dipole moment of the isoxazole ring aligns with electrostatic fields in the colchicine binding site of tubulin.

Visualization: SAR Logic (Bioisosterism)

The following diagram illustrates the structural evolution from natural products to synthetic isoxazole leads.

Caption: Structural evolution from unstable stilbenes to rigid isoxazole scaffolds to improve pharmacokinetic profiles.

Part 2: Comparative Efficacy Case Studies

Case Study 1: HSP90 Inhibition (Resorcinylic Isoxazoles)

Lead Compound: NVP-AUY922 (Luminespib) Comparator: 17-AAG (Tanespimycin)

Mechanism: NVP-AUY922 utilizes a resorcinol moiety to mimic the ATP-binding interaction of the natural product Radicicol, while the isoxazole ring orients the side chain into the solvent-exposed region. Unlike 17-AAG, it does not require metabolic activation by NQO1.

Comparative Data:

Feature	17-AAG (Comparator)	NVP-AUY922 (Isoxazole)	Efficacy Impact
Scaffold	Benzoquinone Ansamycin	Resorcinylic Isoxazole	Isoxazole improves solubility.
NQO1 Dependence	High (Required for activation)	None	AUY922 is effective in NQO1-null tumors.
IC50 (HCT116)	33 nM	6 nM	5.5x Potency Increase

| Resistance Profile | Susceptible to P-gp efflux | Lower efflux liability | Broader spectrum activity. |

Case Study 2: Tubulin Polymerization Inhibitors

Lead Compound: 3,4-Diarylisoxazole (Compound 43) Comparator: Combretastatin A-4 (CA-4)

Mechanism: Binds to the colchicine site of tubulin, preventing microtubule assembly and inducing G2/M arrest.

Comparative Data:

Metric	CA-4 (Stilbene)	Cmpd 43 (Isoxazole)	Cmpd 16a (Isoxazoline)
Tubulin IC50	1.2 - 2.0 µM	0.75 µM	1.8 µM
Cytotoxicity (HeLa)	2-5 nM	2-10 nM	16.1 µM
Metabolic Stability	Low (Isomerizes)	High (Rigid)	Moderate

| Selectivity Index | Low (Toxic to normal cells) | High (>100 vs HEK293) | Moderate |

Case Study 3: VEGFR-2 Kinase Inhibition

Lead Compound: Isoxazole-Carboxamide (Compound 84) Comparator: Sorafenib[1]

Mechanism: ATP-competitive inhibition of the VEGFR-2 kinase domain, blocking angiogenesis.

Comparative Data:

Assay	Sorafenib (Standard)	Cmpd 84 (Isoxazole)	Result
VEGFR-2 Kinase IC50	28.1 nM	25.7 nM	Comparable Potency
HepG2 Cell IC50	3.99 µM	0.84 µM	4.7x Superior Efficacy

| Binding Mode | Type II Inhibitor | Type II Inhibitor | Isoxazole forms key H-bond with Cys919. |

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and trustworthiness (E-E-A-T), the following protocols include built-in validation steps.

Protocol A: In Vitro Tubulin Polymerization Assay

Objective: Quantify the direct inhibition of microtubule assembly by isoxazole agents.

Workflow Visualization:

Caption: Kinetic fluorescence workflow for monitoring tubulin assembly.

Step-by-Step Protocol:

• Reagent Prep: Thaw >99% pure porcine brain tubulin on ice. Prepare PEM buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

• Master Mix: Dilute tubulin to 2 mg/mL in PEM buffer containing 1 mM GTP and 10 µM DAPI (fluorescence reporter). Note: DAPI fluorescence increases upon binding to polymerized microtubules.

• Plate Setup: Use a black 96-well half-area plate.

  • Blank: Buffer only.

  • Negative Control (Vehicle): DMSO (1% final).

  • Positive Control (Destabilizer): Vinblastine (5 µM) or CA-4.

  • Positive Control (Stabilizer): Paclitaxel (10 µM) – Critical for validating assay dynamic range.

  • Test: Isoxazole compound (dose-response: 0.1, 1, 5, 10 µM).

• Acquisition: Pre-warm plate reader to 37°C. Measure fluorescence (Ex 360 nm / Em 450 nm) every 60 seconds for 60 minutes.

• Validation Check: The Vehicle control must show a sigmoidal polymerization curve. Paclitaxel must eliminate the lag phase. Vinblastine must show a flat baseline. If these conditions are not met, the tubulin is degraded.

Protocol B: HSP90 Client Protein Degradation (Western Blot)

Objective: Confirm mechanism of action by observing the depletion of HSP90 "client" proteins (HER2, AKT, CRAF).

• Cell Treatment: Seed MCF-7 or HCT116 cells. Treat with Isoxazole agent (e.g., NVP-AUY922) at 1x, 5x, and 10x IC50 for 24 hours.

  • Control: 17-AAG (500 nM).

• Lysis: Lyse in RIPA buffer with protease/phosphatase inhibitors.

• Immunoblotting:

  • Primary Targets: Anti-HER2, Anti-AKT, Anti-CRAF.

  • HSP70 Induction Check: Probe for HSP70. Note: HSP90 inhibition typically causes a compensatory upregulation of HSP70. This is a hallmark of successful target engagement.

  • Loading Control: Anti-GAPDH or Anti-β-Actin.

• Interpretation: A successful "hit" will show dose-dependent disappearance of HER2/AKT and appearance (upregulation) of HSP70.

Part 4: Mechanism of Action Visualization

The following diagram details the molecular consequence of isoxazole-based HSP90 inhibition.

Caption: Pathway of HSP90 inhibition leading to client protein degradation and HSP70 induction.

References

• Karetnikov, G. L., et al. (2024). 3,4-Diarylisoxazoles—Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacology & Translational Science. Link

• Eccles, S. A., et al. (2008). NVP-AUY922: A Novel Heat Shock Protein 90 Inhibitor Active against Xenograft Tumor Growth, Angiogenesis, and Metastasis. Cancer Research.[2][3] Link

• Gasparini, G., et al. (2011). Comparative Study of 17-AAG and NVP-AUY922 in Pancreatic and Colorectal Cancer Cells. Cancer Science. Link

• Shaarawy, S., et al. (2021).[3][4][5] Synthesis, in vitro anticancer activity and in silico studies of certain isoxazole-based carboxamides as potential inhibitors of VEGFR2. Bioorganic Chemistry. Link

• Simoni, D., et al. (2006). Isoxazole-type derivatives related to combretastatin A-4: synthesis and biological evaluation. Journal of Medicinal Chemistry. Link

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• 3. Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives | MDPI [mdpi.com]
• 4. A momentous progress update: epidermal growth factor receptor inhibitors as viable agents for combating cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rational Drug Discovery for Isoxazole Based VEGFR2 Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5(4H)-Isoxazolone, 3-(2-thienyl)- proper disposal procedures

Topic: 5(4H)-Isoxazolone, 3-(2-thienyl)- Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Senior Scientists, HSE Officers

Executive Summary: Immediate Action Protocol

Compound Classification:

• Chemical Name: 3-(2-thienyl)-5(4H)-isoxazolone

• Primary Hazard Class: Irritant / Potential Sensitizer .

• Secondary Hazard: Combustible Solid (Thiophene moiety).

• Reactivity Alert: Base-Sensitive (Isoxazolone ring cleavage).

• Waste Stream: High-BTU Organic Waste (Sulfur-Bearing) .

Critical Directive: Do NOT dispose of this compound down the drain. Do NOT mix with strong bases or oxidizers during waste accumulation. This compound requires High-Temperature Incineration with Flue Gas Scrubbing due to sulfur content (SOₓ generation).

Part 1: Hazard Identification & Risk Assessment (The "Why")

As a Senior Application Scientist, I emphasize that safe disposal is not just about compliance; it is about understanding the molecular behavior of your waste. We treat 3-(2-thienyl)-5(4H)-isoxazolone not merely as "organic waste," but as a functionalized heterocycle with specific reactivity profiles.

The Isoxazolone Ring Instability (Base Sensitivity)

The 5(4H)-isoxazolone core is thermodynamically distinct from fully aromatic isoxazoles. It possesses an acidic proton at the C-4 position and is susceptible to nucleophilic attack .

• The Risk: Exposure to strong bases (NaOH, KOH, organic amines) triggers ring opening, often generating

  -cyano enolates or nitrile derivatives . These byproducts can exhibit higher acute toxicity than the parent compound and may polymerize exothermically.

• Operational Control: Maintain waste pH between 4.0 and 7.0. Never co-mingle with alkaline lysis waste or basic cleaning solutions.

The Thiophene Moiety (Sulfur Content)

The thiophene ring renders this compound a "Sulfur-Bearing Organic."

• The Risk: Standard incineration without scrubbing releases Sulfur Dioxide (

  ), a regulated pollutant and respiratory hazard.

• Operational Control: Waste manifests must explicitly state "Contains Sulfur" to ensure the disposal facility utilizes an incinerator equipped with a caustic scrubber.

Energetic Potential

While 3-(2-thienyl)-5(4H)-isoxazolone is generally stable at room temperature, isoxazolones are precursors to reactive intermediates (ketenes/carbenes) upon thermal decomposition.

• Operational Control: Avoid friction/impact. Do not heat waste containers.

Part 2: Pre-Disposal Stabilization & Packaging

Follow this self-validating protocol to prepare the compound for transfer.

Step-by-Step Packaging Protocol

Step	Action	Technical Rationale
1	Quench/Dilute	If the material is in a reactive solution, dilute with a compatible non-halogenated solvent (e.g., Acetone, Ethyl Acetate). Avoid water if possible to prevent hydrolysis unpredictability.
2	pH Check	Verify the waste stream is Neutral to Slightly Acidic (pH 5-6) . If basic, neutralize carefully with dilute Acetic Acid.
3	Primary Container	Transfer to a High-Density Polyethylene (HDPE) or Amber Glass container. Avoid metal containers (potential catalysis of decomposition).
4	Labeling	Label as: "Non-Halogenated Organic Waste - Contains Sulfur - 3-(2-thienyl)-5(4H)-isoxazolone".
5	Segregation	Place the primary container into a secondary containment tray. Isolate from Oxidizers (Nitric acid, Peroxides) and Bases.

Part 3: Visualizing the Logic

Diagram 1: Chemical Segregation & Disposal Workflow

This diagram illustrates the decision logic for segregating this specific compound to prevent dangerous side reactions.

Caption: Segregation logic preventing incompatible mixtures (Bases/Oxidizers) and directing towards the sulfur-compatible waste stream.

Part 4: Emergency Spill Response

In the event of a solid spill of 3-(2-thienyl)-5(4H)-isoxazolone:

• Isolate: Evacuate the immediate area (10 ft radius).

• PPE: Wear Nitrile gloves (double gloved), safety goggles, and a lab coat. If powder is fine/dusty, use an N95 or P100 respirator to avoid inhalation.

• Containment:

  • Do NOT use water (spreads contamination).[1][2][3]

  • Cover spill with Vermiculite or Sand .[4]

• Cleanup:

  • Using a non-sparking scoop, transfer material to a wide-mouth HDPE jar.

  • Wipe the surface with a solvent-dampened pad (Ethanol or Acetone).

  • Place all wipes into the same waste jar.

• Disposal: Label as "Hazardous Waste - Debris from Spill of [Compound Name]" and request immediate pickup.

Part 5: Final Disposal Pathway (The "Cradle-to-Grave")

The only acceptable final disposition for this compound is Rotary Kiln Incineration .

• Why Incineration? It ensures the complete thermal destruction of the heterocyclic rings, preventing environmental persistence.

• Why Rotary Kiln? These facilities operate at >1000°C with turbulent mixing, ensuring destruction of potentially stable intermediates.

• Regulatory Code (US EPA): Likely falls under "Unlisted Hazardous Waste" unless characteristic (Ignitability D001). However, due to sulfur, it is often managed as D001 (Ignitable) or D003 (Reactive - if potentially explosive) depending on specific formulation testing. Always characterize as "Lab Pack" waste.

Diagram 2: Disposal Decision Tree

Caption: Operational workflow from waste generation to HSE pickup.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• PubChem. (n.d.). Compound Summary: 5(4H)-Isoxazolone derivatives. National Center for Biotechnology Information. [Link]

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A Comprehensive Guide to the Safe Handling of 5(4H)-Isoxazolone, 3-(2-thienyl)-

Hazard Assessment and Triage

Isoxazolone derivatives are a class of heterocyclic compounds widely used in medicinal chemistry and drug discovery due to their diverse biological activities. However, this utility is often accompanied by potential health hazards that necessitate careful handling. Structurally similar compounds suggest that 5(4H)-Isoxazolone, 3-(2-thienyl)- may be harmful if swallowed and could cause skin, eye, and respiratory irritation.[1][2] Some isoxazolone derivatives are known to be acutely toxic.[3][4] Therefore, all handling should occur in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Anticipated Hazards of 5(4H)-Isoxazolone, 3-(2-thienyl)-

Hazard Class	Anticipated Risk	Rationale based on Analogous Compounds
Acute Toxicity (Oral)	Harmful or fatal if swallowed.[3][4]	Several isoxazole derivatives exhibit oral toxicity.[5]
Skin Corrosion/Irritation	May cause skin irritation.[1][2]	Skin irritation is a common hazard for this class of compounds.[1][2]
Serious Eye Damage/Irritation	May cause serious eye irritation or damage.[1][6]	Direct contact with eyes is likely to cause irritation.[1][6]
Respiratory Irritation	May cause respiratory tract irritation.[1][6]	Inhalation of dust or vapors should be avoided.[1][7]
Flammability	May be a flammable solid.[8][9]	Some isoxazole compounds are flammable.[8][9]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A multi-layered approach to PPE is critical to ensure personal safety when handling 5(4H)-Isoxazolone, 3-(2-thienyl)-. The following table outlines the recommended PPE, with explanations grounded in the anticipated hazards.

PPE Component	Specifications	Justification
Eye and Face Protection	Chemical safety goggles and a face shield.[1][10]	Protects against splashes and vapors which may cause serious eye irritation.[1][11]
Hand Protection	Nitrile or neoprene gloves.[11]	Provides a barrier against skin contact. Gloves must be inspected prior to use and disposed of properly after handling.[12]
Body Protection	Flame-resistant lab coat.[1]	Protects against accidental splashes and potential fire hazards.[1]
Respiratory Protection	Use in a certified chemical fume hood is required.[1]	Minimizes inhalation of dust or vapors which may cause respiratory tract irritation.[1][7] If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge is necessary.[13]

Operational and Disposal Plans

Handling and Storage

Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is readily available and in good condition.[1] An emergency eyewash station and safety shower must be accessible.

Dispensing: Conduct all dispensing and handling of 5(4H)-Isoxazolone, 3-(2-thienyl)- inside a chemical fume hood to control exposure.[1] Use non-sparking tools and take precautionary measures against static discharge if the compound is determined to be flammable.[8][9]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2][9] Keep away from heat, sparks, open flames, and hot surfaces.[8][9]

Spill Response Workflow

In the event of a spill, a clear and immediate response is crucial. The following diagram outlines the procedural flow for managing a chemical spill of 5(4H)-Isoxazolone, 3-(2-thienyl)-.

Caption: Workflow for chemical spill response.

Spill Response Steps:

• Evacuation: In the event of a large spill, evacuate the immediate area and alert colleagues.[1]

• Ventilation: Ensure the area is well-ventilated, if safe to do so.[1]

• Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the substance.[1]

• Collection: Carefully collect the absorbed material into a suitable container for disposal.

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of the waste in a sealed container and in accordance with all local, state, and federal regulations.[8][14]

Disposal

Waste from residues and contaminated packaging must be disposed of in accordance with local and national regulations.[8] It is recommended to entrust disposal to a licensed waste disposal company.[8][12] Before disposing of the container, ensure it is completely empty.[8]

First Aid Measures

In case of exposure, immediate action is critical.

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2]

• In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of water. Consult a doctor.[2][14]

• In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2][14]

• If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][14]

References

• Personal protective equipment for handling 4-propyl-1,3-oxazole - Benchchem. (n.d.).
• SAFETY DATA SHEET - TCI Chemicals. (2025, February 3).
• Protective Equipment | Plant Protection - Albert Kerbl GmbH. (n.d.).
• MATERIAL SAFETY DATA SHEETS PYROXASULFONE ISOXAZOLE DIMER - Cleanchem Laboratories. (n.d.).
• Isoxazole - Safety Data Sheet - ChemicalBook. (n.d.).
• 3-hydroxy-isoxazole - Safety Data Sheet - ChemicalBook. (2025, July 5).
• Muscimol - Santa Cruz Biotechnology. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 19).
• Guidance for Selection of Protective Clothing for MDI Users - Covestro Solution Center. (2013, March).
• Personal Protective Equipment (PPE) for Working with Oxidizing Agents. (2025, September 19).
• SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 9).
• SAFETY DATA SHEET - TCI Chemicals. (n.d.).
• SAFETY DATA SHEET - Carl ROTH. (2022, September 20).
• Safety Data Sheet - Cayman Chemical. (2025, November 26).
• Natural products-isoxazole hybrids. (2024, April 15).

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